Glyceryl monoundecylenate

• CAS: 65684-27-7

Core Science & Biosynthesis

Glyceryl Monoundecylenate: A Technical Guide to its Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glyceryl monoundecylenate is the monoester of glycerol (B35011) and undecylenic acid.[1] It is a versatile compound utilized across the pharmaceutical, cosmetic, and personal care industries, valued for its emulsifying, skin-conditioning, and antimicrobial properties.[2][3] This technical guide provides an in-depth overview of its chemical structure, physicochemical properties, synthesis, and analytical methodologies.

Chemical Structure and Identification

Glyceryl monoundecylenate is primarily the 1-monoester of undecylenic acid and glycerol, though commercial products may contain a mixture of 1- and 2-monoesters, as well as small amounts of di- and triesters.[4] The undecylenic acid moiety is derived from castor oil, making it a vegetable-based ingredient.[5]

The IUPAC name for the 1-isomer is 2,3-dihydroxypropyl undec-10-enoate.[6]

// Define atom nodes C1 [label="CH₂="]; C2 [label="CH-"]; CH2_group [label="(CH₂)₇"]; C10 [label="-CH₂-"]; C11 [label="C", fontcolor="#202124"]; O1_double [label="O", fontcolor="#202124"]; O2_single [label="O-"]; G1 [label="CH₂-"]; G2 [label="CH-"]; G3 [label="CH₂"]; OH1 [label="OH"]; OH2 [label="OH"];

// Define invisible nodes for layout inv1 [shape=point, width=0]; inv2 [shape=point, width=0]; inv3 [shape=point, width=0]; inv4 [shape=point, width=0];

// Connect atoms edge [penwidth=1.5, color="#202124"]; C1 -- C2; C2 -- CH2_group; CH2_group -- C10; C10 -- C11; C11 -- O1_double [dir=none, len=0.5]; C11 -- O2_single [dir=none, len=0.5]; O2_single -- G1; G1 -- G2; G2 -- G3; G2 -- OH1; G3 -- OH2;

// Position nodes {rank=same; C1; C2; CH2_group; C10; C11; O1_double; O2_single; G1; G2; G3; OH1; OH2;} } Caption: Chemical structure of 1-Glyceryl Monoundecylenate.

Physicochemical Properties

The physical and chemical properties of glyceryl monoundecylenate can vary slightly depending on the grade and purity. A summary of typical values is presented below.

Table 1: General and Physical Properties

Property	Value	Reference(s)
Appearance	Colorless to pale yellow liquid or solid; waxy solid; creamy paste	[2][7]
Molecular Formula	C₁₄H₂₆O₄	[6]
Molecular Weight	258.35 g/mol	[6]
CAS Number	65684-27-7, 62285-15-8, 123759-97-7	[3][6][7]
Melting Point	≤16 °C / Below 25 °C	[7]
Density	~0.98 g/cm³	[7]
Refractive Index	~1.448 – 1.454	[7]
Solubility	Soluble in alcohols and oils; Insoluble or slightly soluble in water	[7]

Table 2: Chemical Characteristics

Property	Value Range	Reference(s)
Acid Value	≤ 3 - 7 mg KOH/g	[8]
Saponification Value	180 - 225 mg KOH/g	[8]
Iodine Value	74 - 110 g I₂/100g	[8]
Hydroxyl Value	80 - 100	[8]
pH (of solution)	4 - 8	[7]
Purity (Monoester Content)	≥ 60% - >99%	[7]

Synthesis Overview

Glyceryl monoundecylenate is produced through the esterification of glycerol with undecylenic acid.[3] Both conventional chemical synthesis and enzymatic routes are employed.[4]

// Add catalyst information Catalyst [shape=plaintext, label="Catalyst:\n- Acid (Conventional)\n- Lipase (B570770) (Enzymatic)", fontcolor="#4285F4"]; Catalyst -> Esterification [style=dashed, arrowhead=none]; } Caption: Generalized workflow for the synthesis of glyceryl monoundecylenate.

Enzymatic Synthesis

Enzymatic synthesis offers a green chemistry approach, utilizing lipases (e.g., Candida antarctica lipase B) as biocatalysts.[4] This method provides high specificity, minimizing byproduct formation and operating under milder conditions compared to conventional methods.[4] Key optimized parameters for enzymatic synthesis include a molar ratio of undecylenic acid to glycerol of 1:5 in a solvent like tert-butyl alcohol, with continuous removal of water to drive the reaction forward.[4]

Antimicrobial Mechanism of Action

Glyceryl monoundecylenate's antimicrobial activity is primarily attributed to the undecylenic acid moiety.[4] The mechanism is largely considered a non-specific, physical interaction with the microbial cell membrane.[4] As an amphiphilic molecule, it inserts into the lipid bilayer of bacteria and fungi, disrupting the membrane's structural integrity.[4] This leads to increased permeability, leakage of essential intracellular components, and ultimately, cell death.[4]

Experimental Protocols

The following are generalized protocols for determining key chemical properties of glyceryl monoundecylenate, based on standard methods for fats and oils.

Determination of Acid Value

Principle: The acid value is the mass in milligrams of potassium hydroxide (B78521) (KOH) required to neutralize the free fatty acids in one gram of the substance.[9] This value is determined by titrating a weighed sample in a suitable solvent with a standardized solution of potassium hydroxide.

Methodology:

• Sample Preparation: Accurately weigh approximately 0.1-0.3 g of glyceryl monoundecylenate into a 100 ml Erlenmeyer flask.[9]

• Dissolution: Add a suitable solvent mixture, such as n-hexane or neutralized ethanol, to dissolve the sample.[9]

• Indicator: Add a few drops of a suitable indicator, such as phenolphthalein (B1677637).[9]

• Titration: Titrate the solution with a standardized 0.02N ethanolic potassium hydroxide (KOH) solution until a persistent pink color is observed for at least 30 seconds.[9]

• Blank: Perform a blank titration using the same volume of solvent and indicator but without the sample.[9]

• Calculation: Acid Value (mg KOH/g) = (V_s - V_b) * N * 56.1 / W

  • Where:*

  • V_s = volume of KOH solution used for the sample (ml)

  • V_b = volume of KOH solution used for the blank (ml)

  • N = Normality of the KOH solution

  • 56.1 = Molecular weight of KOH ( g/mol )

  • W = Weight of the sample (g)

Determination of Saponification Value

Principle: The saponification value is the number of milligrams of potassium hydroxide required to saponify one gram of a fat or oil.[10] It is a measure of the average molecular weight of the fatty acids in the sample.[11] The sample is refluxed with an excess of alcoholic KOH, and the unreacted KOH is titrated with a standard acid.

Methodology:

• Sample Preparation: Accurately weigh 1-2 g of glyceryl monoundecylenate into a 250 ml conical flask with a ground glass joint.[10]

• Saponification: Pipette 25 ml of approximately 0.5N alcoholic KOH solution into the flask.[10] Attach a reflux condenser.

• Heating: Heat the flask on a water bath or hot plate, boiling gently but steadily for about 60 minutes to ensure complete saponification.[10]

• Titration: After cooling, add 1 ml of phenolphthalein indicator and titrate the excess KOH with a standardized 0.5N hydrochloric acid (HCl) solution until the pink color disappears.[10]

• Blank: Conduct a blank determination under the same conditions, omitting the sample.

• Calculation: Saponification Value (mg KOH/g) = (B - S) * N * 56.1 / W

  • Where:*

  • B = volume of HCl solution used for the blank (ml)

  • S = volume of HCl solution used for the sample (ml)

  • N = Normality of the HCl solution

  • 56.1 = Molecular weight of KOH ( g/mol )

  • W = Weight of the sample (g)

Determination of Iodine Value

Principle: The iodine value is a measure of the degree of unsaturation in a fat or oil and is expressed as the grams of iodine absorbed by 100 grams of the sample.[12] The double bonds in the undecylenate chain react with an iodine-containing reagent (e.g., Wijs solution - iodine monochloride). The excess reagent is then determined by titration.[13][14]

Methodology (Wijs Method):

• Sample Preparation: Accurately weigh a quantity of glyceryl monoundecylenate (the amount depends on the expected iodine value) into a dry iodine flask.

• Dissolution: Dissolve the sample in a suitable solvent like carbon tetrachloride or cyclohexane.

• Reagent Addition: Add a precise volume (e.g., 25 ml) of Wijs solution. Stopper the flask and swirl to mix.

• Reaction: Place the flask in the dark for 30-60 minutes to allow the reaction to complete.[13]

• Potassium Iodide Addition: Add 20 ml of 15% potassium iodide solution and 100 ml of recently boiled and cooled water.[14]

• Titration: Titrate the liberated iodine with a standardized 0.1N sodium thiosulfate (B1220275) solution, shaking vigorously, until the yellow color almost disappears. Add a few drops of starch indicator and continue titrating until the blue color disappears.[14]

• Blank: Conduct a blank determination under the same conditions without the sample.

• Calculation: Iodine Value (g I₂/100g) = (B - S) * N * 12.69 / W

  • Where:*

  • B = volume of sodium thiosulfate solution used for the blank (ml)

  • S = volume of sodium thiosulfate solution used for the sample (ml)

  • N = Normality of the sodium thiosulfate solution

  • 12.69 = Conversion factor (atomic weight of iodine / 10)

  • W = Weight of the sample (g)

Analysis by Gas Chromatography (GC)

Principle: Gas chromatography is used to determine the purity of glyceryl monoundecylenate and to quantify the relative amounts of mono-, di-, and triglycerides. As monoacylglycerols are not typically volatile, they often require derivatization (e.g., silylation) before analysis.[15]

Methodology Outline:

• Derivatization (if required): The hydroxyl groups of the glycerol backbone are converted to trimethylsilyl (B98337) (TMS) ethers to increase volatility.[16]

• Injection: A small volume of the derivatized or underivatized sample (dissolved in a suitable solvent) is injected into the gas chromatograph.[17]

• Separation: The components are separated on a capillary column (e.g., a polyester (B1180765) or specialized column for lipid analysis) based on their boiling points and interaction with the stationary phase.[17]

• Detection: A Flame Ionization Detector (FID) is commonly used for detection.[15]

• Quantification: The peak areas are compared to those of an internal standard to determine the concentration of each component.[17]

Analysis by High-Performance Liquid Chromatography (HPLC)

Principle: HPLC can be used to separate and quantify mono-, di-, and triglycerides without the need for derivatization.[18] Normal-phase or reversed-phase chromatography can be employed.

Methodology Outline:

• Sample Preparation: The sample is dissolved in a suitable mobile phase component.

• Injection: The sample solution is injected into the HPLC system.

• Separation: Separation is achieved on a suitable column (e.g., silica (B1680970) for normal-phase, C18 for reversed-phase).

• Detection: Since glycerides lack strong UV chromophores, detectors like a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) are used for universal detection of non-volatile analytes.[18]

• Quantification: Peak areas are compared against calibration curves of known standards.[18]

References

• 1. ewg.org [ewg.org]
• 2. Glyceryl Mono Undecylenate - Acme Synthetic Chemicals [acmechem.com]
• 3. specialchem.com [specialchem.com]
• 4. Glyceryl 1-undecylenate|Research Compound [benchchem.com]
• 5. Glyceryl Mono Undecenoate - Affordable Prices for Premium Quality [acmesynthetic.com]
• 6. Glyceryl 1-undecylenate | C14H26O4 | CID 9921382 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Buy Glyceryl Mono Undecylenate at Best Price - Technical Grade [acmesynthetic.com]
• 8. Glyceryl Mono Undecylenate Exporter - Affordable Prices [acmesynthetic.com]
• 9. repository.seafdec.org [repository.seafdec.org]
• 10. egyankosh.ac.in [egyankosh.ac.in]
• 11. byjus.com [byjus.com]
• 12. Iodine value - Wikipedia [en.wikipedia.org]
• 13. A miniaturized iodine value assay for quantifying the unsaturated fatty acid content of lipids, lipid mixtures, and biological membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Estimation of Iodine Value of Fats and Oils (Theory) : Biochemistry Virtual Lab I : Biotechnology and Biomedical Engineering : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 15. Lipid Analysis by Gas Chromatography and Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. diglib.tugraz.at [diglib.tugraz.at]
• 17. researchgate.net [researchgate.net]
• 18. hplc.eu [hplc.eu]

"synthesis of glyceryl monoundecylenate from glycerol and undecylenic acid"

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glyceryl monoundecylenate, a monoester of glycerol (B35011) and undecylenic acid, is a valuable compound with applications in the pharmaceutical, cosmetic, and food industries, primarily owing to its emulsifying and antimicrobial properties. This technical guide provides an in-depth overview of the synthesis of glyceryl monoundecylenate, focusing on both traditional chemical methods and modern enzymatic approaches. Detailed experimental protocols, comparative quantitative data, and process visualizations are presented to facilitate its synthesis and purification in a laboratory setting. This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals involved in drug development and chemical synthesis.

Introduction

Glyceryl monoundecylenate (GMU) is a non-ionic surfactant belonging to the class of monoglycerides. Its amphiphilic nature, conferred by a hydrophilic glycerol head and a hydrophobic undecylenic acid tail, allows it to stabilize oil-in-water emulsions.[1] Undecylenic acid, derived from the pyrolysis of castor oil, is a known antifungal agent, and this property is retained in GMU, making it a functional excipient in topical formulations.[1] The synthesis of GMU can be achieved through two primary routes: chemical esterification and enzymatic synthesis.

Chemical synthesis , the traditional method, involves the direct esterification of glycerol and undecylenic acid at high temperatures, often in the presence of an acid catalyst.[2] While effective, this method typically leads to a mixture of mono-, di-, and triglycerides, requiring energy-intensive purification steps to isolate the desired monoglyceride.[2] The high reaction temperatures can also lead to the formation of undesirable byproducts and discoloration of the final product.[2]

Enzymatic synthesis offers a green and highly selective alternative. This method employs lipases, most notably immobilized Candida antarctica lipase (B570770) B (CALB), to catalyze the esterification reaction under milder conditions.[3][4] The high selectivity of the enzyme leads to a greater yield of the monoester, minimizing the formation of di- and triesters and simplifying downstream processing.[3]

This guide will provide a detailed examination of both synthetic approaches, offering protocols and comparative data to aid researchers in selecting and implementing the most suitable method for their specific needs.

Synthesis Methodologies

Enzymatic Synthesis of Glyceryl Monoundecylenate

The enzymatic synthesis of GMU represents a highly efficient and environmentally benign approach. The use of immobilized lipases allows for easy separation of the catalyst from the reaction mixture and its subsequent reuse.

This protocol is based on optimized conditions reported in the literature for the synthesis of GMU using an immobilized Candida antarctica lipase B.[3][4][5]

Materials:

• Glycerol (≥99%)

• Undecylenic acid (≥98%)

• Immobilized Candida antarctica lipase B (e.g., Novozym 435 or a similar preparation like PyCal)[3]

• tert-Butyl alcohol (anhydrous)

• Molecular sieves (3 Å)

• Hexane (B92381) (analytical grade)

• Ethanol (analytical grade)

• Sodium hydroxide (B78521) solution (0.1 M in ethanol)

• Phenolphthalein indicator

Equipment:

• Thermostatically controlled shaker incubator

• Reaction vessel (e.g., 100 mL Erlenmeyer flask with a stopper)

• Magnetic stirrer and heating mantle (for solvent removal)

• Rotary evaporator

• Filtration apparatus

• Burette for titration

Procedure:

• Reactant Preparation: In a 100 mL Erlenmeyer flask, dissolve undecylenic acid in tert-butyl alcohol to achieve a 30% substrate concentration.[3][4]

• Addition of Glycerol: Add glycerol to the flask. The recommended molar ratio of undecylenic acid to glycerol is 1:5.[3][4]

• Water Removal: Add molecular sieves (3 Å) to the reaction mixture to remove the water produced during the esterification, which helps to drive the reaction towards product formation.[3][4]

• Enzyme Addition: Add the immobilized Candida antarctica lipase B to the mixture. The enzyme loading can be optimized, but a typical starting point is 10% (w/w) of the total substrate weight.

• Reaction Incubation: Tightly seal the flask and place it in a shaker incubator set at a controlled temperature (e.g., 60°C) and agitation speed (e.g., 200 rpm).[2]

• Reaction Time: Allow the reaction to proceed for 2 hours.[3][4]

• Monitoring the Reaction: The progress of the reaction can be monitored by taking aliquots at different time intervals and determining the acid value of the mixture by titration with a standardized sodium hydroxide solution.

• Enzyme Recovery: After the reaction is complete, separate the immobilized enzyme from the reaction mixture by filtration. The enzyme can be washed with a solvent like hexane, dried, and stored for reuse.

• Solvent Removal: Remove the tert-butyl alcohol from the filtrate using a rotary evaporator.

• Product Isolation: The resulting crude product, containing glyceryl monoundecylenate, unreacted glycerol, and minor byproducts, can then be subjected to purification.

For larger-scale synthesis, a continuous process using a packed bed reactor (PBR) offers higher productivity.

Materials and Equipment:

• Same as for the batch process

• Packed bed reactor column

• Peristaltic pump

• Thermostatic water jacket for the PBR column

Procedure:

• Reactor Setup: Pack a column with the immobilized Candida antarctica lipase B. The amount of enzyme will depend on the desired scale of the reaction.

• Substrate Preparation: Prepare a feed solution of undecylenic acid and glycerol in tert-butyl alcohol at the optimized molar ratio (1:5) and substrate concentration (30%).[3][4]

• Reaction Initiation: Heat the PBR column to the desired reaction temperature (e.g., 60°C) using a thermostatic water jacket.

• Continuous Flow: Pump the substrate mixture through the packed bed reactor at a controlled flow rate. A residence time of as short as 10 minutes has been shown to achieve high conversion.[3][4]

• Product Collection: Collect the product mixture as it elutes from the reactor.

• Downstream Processing: The collected product can be continuously fed into a solvent evaporation and purification system.

Chemical Synthesis of Glyceryl Monoundecylenate

The traditional chemical synthesis involves the direct esterification of glycerol and undecylenic acid. This method is less selective and requires more demanding reaction conditions.

Materials:

• Glycerol (≥99%)

• Undecylenic acid (≥98%)

• Acid catalyst (e.g., p-toluenesulfonic acid or sulfuric acid)

• Toluene (B28343) (as an azeotropic solvent to remove water)

• Sodium bicarbonate solution (5% w/v)

• Brine (saturated sodium chloride solution)

• Anhydrous sodium sulfate

• Organic solvent for extraction (e.g., ethyl acetate)

Equipment:

• Three-necked round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a three-necked round-bottom flask equipped with a Dean-Stark apparatus, reflux condenser, and magnetic stirrer, add undecylenic acid, an excess of glycerol (e.g., a 1:3 molar ratio of acid to glycerol to favor monoester formation), and a catalytic amount of p-toluenesulfonic acid (e.g., 1-2 mol% based on the undecylenic acid).

• Azeotropic Water Removal: Add toluene to the flask to act as an azeotropic solvent for the removal of water.

• Reaction: Heat the mixture to reflux with vigorous stirring. The water formed during the esterification will be collected in the Dean-Stark trap.

• Monitoring the Reaction: Monitor the progress of the reaction by measuring the amount of water collected in the Dean-Stark trap. The reaction is considered complete when no more water is evolved.

• Cooling and Quenching: Once the reaction is complete, cool the mixture to room temperature.

• Neutralization: Transfer the reaction mixture to a separatory funnel and wash it with a 5% sodium bicarbonate solution to neutralize the acid catalyst. Repeat the washing until the aqueous layer is no longer acidic.

• Washing: Wash the organic layer with brine to remove any remaining water-soluble impurities.

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the toluene using a rotary evaporator.

• Purification: The resulting crude product will be a mixture of glyceryl monoundecylenate, di- and triglycerides, and unreacted starting materials, which will require further purification.

Purification and Characterization

Purification Protocol

The crude product from either synthesis method requires purification to isolate glyceryl monoundecylenate.

Materials:

• Crude glyceryl monoundecylenate

• Silica (B1680970) gel for column chromatography (60-120 mesh)

• Solvents for chromatography (e.g., hexane, ethyl acetate)

• Deionized water

Equipment:

• Separatory funnel

• Glass column for chromatography

• Fraction collector (optional)

• Thin-layer chromatography (TLC) plates and developing chamber

• UV lamp for TLC visualization (if applicable) or an appropriate staining agent (e.g., potassium permanganate)

Procedure:

• Liquid-Liquid Extraction (for enzymatic synthesis):

  • Dissolve the crude product in a water-immiscible organic solvent such as ethyl acetate.

  • Wash the organic phase with deionized water to remove the excess polar glycerol.

  • Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Column Chromatography:

  • Prepare a silica gel slurry in a non-polar solvent (e.g., hexane) and pack it into a glass column.

  • Dissolve the crude product in a minimal amount of the eluting solvent and load it onto the top of the silica gel column.

  • Elute the column with a gradient of solvents, starting with a non-polar solvent like hexane and gradually increasing the polarity by adding ethyl acetate.

  • Collect fractions and monitor the separation using thin-layer chromatography (TLC).

  • Combine the fractions containing the pure glyceryl monoundecylenate.

  • Remove the solvent from the combined fractions using a rotary evaporator to obtain the purified product.

Physicochemical and Spectroscopic Characterization

The identity and purity of the synthesized glyceryl monoundecylenate should be confirmed by various analytical techniques.

Physicochemical Properties:

Property	Value	Reference
Molecular Formula	C₁₄H₂₆O₄	[6]
Molecular Weight	258.35 g/mol	[6]
Appearance	Colorless to pale yellow liquid or solid	[6]
Solubility	Soluble in alcohol and oils, insoluble in water	[4]
Melting Point	< 25 °C	[7]
Acid Value	≤ 3 mg KOH/g	[8]
Saponification Value	210 - 225 mg KOH/g	[8]
Iodine Value	95 - 120 g I₂/100g	[8]

Spectroscopic Data:

• Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum of glyceryl monoundecylenate would exhibit characteristic absorption bands for the hydroxyl (-OH) group (broad peak around 3400 cm⁻¹), the ester carbonyl (C=O) group (strong peak around 1740 cm⁻¹), and the C-O stretching of the ester (around 1160 cm⁻¹). The C=C double bond of the undecylenate moiety would show a peak around 1640 cm⁻¹.

• Mass Spectrometry (MS): Mass spectral analysis would confirm the molecular weight of the compound. Electrospray ionization (ESI-MS) would likely show a protonated molecule [M+H]⁺ at m/z 259.36 or a sodium adduct [M+Na]⁺ at m/z 281.34. Fragmentation patterns can provide further structural information.[3]

Data Presentation

Comparison of Synthesis Methods

Parameter	Enzymatic Synthesis	Chemical Synthesis	Reference
Catalyst	Immobilized Lipase (Candida antarctica B)	Strong Acid (e.g., H₂SO₄, p-TsOH)	[2][3]
Temperature	40 - 70 °C	150 - 220 °C	[2]
Pressure	Atmospheric	Atmospheric or Vacuum	[2]
Solvent	Organic Solvents (e.g., tert-butanol) or Solvent-free	Toluene (for azeotropic removal of water)	[3]
Selectivity for Monoester	High (GMU content up to 92%)	Low (mixture of mono-, di-, and triglycerides)	[2][3]
Byproducts	Minimal	Significant (di- and triglycerides, colored impurities)	[2][3]
Purification	Simpler (extraction, chromatography)	Complex (neutralization, washing, distillation, chromatography)	[1][2]
Environmental Impact	Low (Green Chemistry Principles)	High (harsh conditions, waste generation)	[1]

Optimized Conditions for Enzymatic Synthesis (Batch Process)

Parameter	Optimal Value	Reference
Enzyme	Immobilized Candida antarctica lipase B (PyCal)	[3]
Molar Ratio (Undecylenic Acid:Glycerol)	1:5	[3][4]
Solvent	tert-Butyl alcohol	[3][4]
Substrate Concentration	30%	[3][4]
Reaction Time	2 hours	[3][4]
Water Removal	With molecular sieves	[3][4]
Conversion (with molecular sieves)	93%	[3][4]
GMU Content in Product	92% (with 8% diacylglycerol)	[3][4]

Mandatory Visualizations

Experimental Workflow Diagrams

References

• 1. Glyceryl 1-undecylenate|Research Compound [benchchem.com]
• 2. medcraveonline.com [medcraveonline.com]
• 3. Green enzymatic production of glyceryl monoundecylenate using immobilized Candida antarctica lipase B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Glyceryl Mono Undecylenate - High Purity, Pharmaceutical Grade Ingredient For Personal Care Applications at Best Price in Mumbai | Acme Synthetic Chemicals [tradeindia.com]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. Glyceryl Mono Undecylenate - Acme Synthetic Chemicals [acmechem.com]
• 7. macschem.us [macschem.us]
• 8. Glyceryl Mono Undecylenate - Best Price for Industrial Grade Emulsifier [abchemicalindustries.com]

Enzymatic Synthesis of Glyceryl Monoundecylenate Using Lipase: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the enzymatic synthesis of glyceryl monoundecylenate, a monoacylglycerol with applications in the pharmaceutical, cosmetic, and food industries. The use of lipases as biocatalysts offers a green and selective alternative to traditional chemical synthesis methods, which often require harsh reaction conditions and yield a mixture of products. This document details the experimental protocols, reaction optimization, purification strategies, and analytical characterization pertinent to the lipase-catalyzed production of glyceryl monoundecylenate.

Introduction

Glyceryl monoundecylenate (GMU) is the monoester of undecylenic acid and glycerol (B35011). Its amphiphilic nature makes it an effective emulsifier, and it also exhibits antimicrobial properties.[1] The enzymatic synthesis of GMU via direct esterification of undecylenic acid and glycerol using a lipase (B570770) is an attractive route due to the high selectivity of the enzyme, which predominantly yields the monoester, and the mild reaction conditions that preserve the integrity of the reactants and products.[2][3] Immobilized lipases, particularly from Candida antarctica lipase B (CALB), have shown high efficacy in this synthesis.[2][4]

The overall reaction is an equilibrium process where undecylenic acid reacts with glycerol to form glyceryl monoundecylenate and water. The removal of water is crucial to drive the reaction towards product formation.

Experimental Protocols

This section outlines the detailed methodologies for the enzymatic synthesis of glyceryl monoundecylenate based on established research.

Materials

• Substrates: Undecylenic acid (purity ≥ 98%), Glycerol (purity ≥ 99%)

• Enzyme: Immobilized Candida antarctica lipase B (e.g., Novozym 435 or an equivalent preparation like PyCal)[2]

• Solvent: tert-Butyl alcohol[2]

• Water removal agent (optional): Molecular sieves (3 Å)[2]

• Chemicals for analysis: As required for titration and chromatography.

Synthesis of Glyceryl Monoundecylenate (Batch Process)

The following protocol is optimized for a batch reaction process:

• Reactant Preparation: In a stoppered conical flask, combine undecylenic acid and glycerol. A typical molar ratio is 1:5 (undecylenic acid to glycerol).[2][4]

• Solvent Addition: Add tert-butyl alcohol as the reaction solvent. A substrate concentration of 30% (w/v) is often used.[2]

• Enzyme Addition: Introduce the immobilized lipase to the reaction mixture. An optimal enzyme load is typically around 2% (w/w of substrates).[2]

• Reaction Conditions: The reaction is carried out at 60°C with continuous agitation (e.g., on an orbital shaker).[2] The optimal reaction time is approximately 2 hours.[2]

• Water Removal: For enhanced conversion, molecular sieves can be added to the reaction mixture to sequester the water produced during esterification.[2]

• Reaction Monitoring: The progress of the reaction can be monitored by periodically taking samples and determining the consumption of undecylenic acid via titration with a standard solution of sodium hydroxide (B78521).

• Enzyme Recovery: After the reaction, the immobilized enzyme can be recovered by filtration, washed with the solvent (tert-butyl alcohol), and reused for subsequent batches.[2]

Synthesis in a Packed Bed Reactor (Continuous Process)

For continuous production, a packed bed reactor (PBR) can be employed:

• Reactor Setup: A column is packed with the immobilized lipase.

• Substrate Feed: A pre-mixed solution of undecylenic acid, glycerol, and tert-butyl alcohol (at the optimized ratio and concentration) is continuously fed through the PBR.

• Reaction Conditions: The reactor is maintained at the optimal temperature (e.g., 60°C).

• Residence Time: The flow rate of the substrate solution is adjusted to achieve the desired residence time. A high conversion of 86% has been reported with a residence time of just 10 minutes.[2][3]

• Product Collection: The product mixture is collected at the outlet of the reactor.

Quantitative Data Presentation

The optimization of reaction parameters is crucial for maximizing the yield and purity of glyceryl monoundecylenate. The following tables summarize the quantitative data from studies on the enzymatic synthesis of GMU.

Table 1: Effect of Molar Ratio of Undecylenic Acid to Glycerol on Reaction Conversion [2]

Molar Ratio (Undecylenic Acid:Glycerol)	Conversion (%)
1:1	~55
1:3	~70
1:5	~82
1:8	~80
1:10	~78
Reaction conditions: 6 g undecylenic acid, 20 mL tert-butyl alcohol, 0.4 g immobilized CALB (PyCal), 60°C, 6 h.

Table 2: Effect of Enzyme Load on Initial Rate of Esterification [2]

Enzyme Load (% w/v)	Initial Rate (U/g)
0.25	~10
0.5	~18
1.0	~30
2.0	~45
3.0	~48
Reaction conditions: 6 g undecylenic acid, 15 g glycerol, 20 mL tert-butyl alcohol, 60°C, 6 h.

Table 3: Effect of Reaction Time on Conversion [2]

Reaction Time (h)	Conversion (%)
1	~70
2	~82
4	~83
6	~83
Reaction conditions: 6 g undecylenic acid, 15 g glycerol, 20 mL tert-butyl alcohol, 0.4 g immobilized CALB (PyCal), 60°C.

Table 4: Optimized Batch Reaction Performance [2][3][5]

Parameter	Condition/Result
Molar Ratio (Undecylenic Acid:Glycerol)	1:5
Substrate Concentration	30% in tert-butyl alcohol
Enzyme Load	2% (w/w)
Temperature	60°C
Reaction Time	2 h
Conversion (without molecular sieves)	82%
Conversion (with molecular sieves)	93%
Product Composition	92% Glyceryl Monoundecylenate, 8% Diacylglycerols

Purification of Glyceryl Monoundecylenate

Following the enzymatic synthesis, the reaction mixture contains the desired glyceryl monoundecylenate, unreacted substrates (glycerol and undecylenic acid), byproducts (diacylglycerols), and the solvent. A multi-step purification process is typically required.

• Solvent Removal: The solvent (tert-butyl alcohol) can be removed by rotary evaporation.

• Glycerol Separation: Due to its high polarity and low solubility in non-polar solvents, excess glycerol can be separated by washing the mixture with water.[6]

• Crystallization: The monoglyceride can be purified by crystallization from a non-polar solvent like n-hexane. The glyceride mixture is dissolved in the solvent, and the solution is cooled to induce crystallization of the monoglyceride.[6]

• Molecular Distillation: For high-purity applications, molecular distillation can be employed to separate monoacylglycerols from di- and triacylglycerols and free fatty acids.[7]

Analytical Methods

Thorough characterization of the synthesized glyceryl monoundecylenate is essential to confirm its identity and purity.

• Titration: The conversion of undecylenic acid can be monitored by titrating the reaction mixture with a standardized solution of sodium hydroxide to determine the remaining acid value.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional groups in the product. Key characteristic peaks include a strong absorption band for the ester carbonyl group (C=O) and broad absorption for the hydroxyl (-OH) groups of the glycerol moiety.[4]

• Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the synthesized glyceryl monoundecylenate.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR spectroscopy provide detailed structural information, confirming the ester linkage and the positions of the acyl chain on the glycerol backbone.[4]

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for quantifying the composition of the reaction mixture, separating glyceryl monoundecylenate from di- and triacylglycerols, as well as unreacted fatty acids. A reversed-phase column is typically used.[8][9]

• Gas Chromatography (GC): After derivatization (e.g., silylation), GC can be used to analyze the composition of acylglycerols.

Visualizations

Enzymatic Reaction Mechanism

The lipase-catalyzed esterification follows a Ping-Pong Bi-Bi mechanism, which involves the formation of an acyl-enzyme intermediate.[10]

References

• 1. specialchem.com [specialchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Monitoring lipase-catalyzed butterfat interesterification with rapeseed oil by Fourier transform near-infrared spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Glyceryl 1-undecylenate|Research Compound [benchchem.com]
• 5. Monitoring lipase-catalyzed interesterification for bulky fat modification with FT-IR/NIR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. JPH01117845A - Method for purifying monoglyceride - Google Patents [patents.google.com]
• 7. EP0505408B1 - Selective esterification of long chain fatty acid monoglycerides with medium chain fatty acid anhydrides - Google Patents [patents.google.com]
• 8. Monoglyceride analysis with reversed phase HPLC | Semantic Scholar [semanticscholar.org]
• 9. shodex.com [shodex.com]
• 10. Latest Trends in Lipase-Catalyzed Synthesis of Ester Carbohydrate Surfactants: From Key Parameters to Opportunities and Future Development - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Antimicrobial Mechanism of Action of Glyceryl Monoundecylenate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glyceryl monoundecylenate, a monoester of glycerin and the unsaturated fatty acid undecylenic acid, is a versatile compound with significant antimicrobial properties. Its broad-spectrum activity against bacteria, yeasts, and molds has led to its use in various applications, including as a preservative in cosmetic and pharmaceutical formulations. This technical guide provides a comprehensive overview of the core mechanisms underlying its antimicrobial action. The primary mode of action is the disruption of microbial cell membrane integrity, a characteristic largely attributed to its undecylenic acid moiety. This guide will delve into the multifaceted effects of glyceryl monoundecylenate, including its impact on cell membrane function, biofilm formation, and interference with cellular signaling pathways. Detailed experimental protocols for assessing these mechanisms and quantitative antimicrobial efficacy data are also presented.

Introduction

The increasing prevalence of antimicrobial resistance necessitates the exploration of novel and effective antimicrobial agents. Glyceryl monoundecylenate, derived from renewable resources like castor oil, presents a promising option.[1][2] Its amphiphilic nature, possessing both a hydrophilic glycerol (B35011) head and a hydrophobic undecylenic acid tail, allows it to interact with and disrupt microbial cell structures.[1] This document serves as a technical resource for understanding and investigating the antimicrobial properties of glyceryl monoundecylenate.

Core Antimicrobial Mechanisms

The antimicrobial activity of glyceryl monoundecylenate is primarily driven by the undecylenic acid component. The glycerol backbone enhances its formulation characteristics without diminishing the inherent antimicrobial properties of the fatty acid.

Disruption of Cell Membrane Integrity

The principal mechanism of action is the disruption of the microbial cell membrane's structural and functional integrity.[3] The unsaturated fatty acid tail of undecylenic acid can insert itself into the lipid bilayer of microbial cell membranes. This integration disrupts the ordered structure of the membrane, leading to increased permeability.[3] The consequences of this disruption are multifaceted:

• Leakage of Intracellular Components: The compromised membrane allows for the leakage of essential intracellular components such as ions, metabolites, and nucleic acids, ultimately leading to cell death.

• Impaired Membrane Protein Function: The altered lipid environment can inhibit the function of integral membrane proteins crucial for processes like nutrient transport and energy production.

Inhibition of Fungal Virulence Factors

Glyceryl monoundecylenate exhibits potent antifungal activity, particularly against pathogenic yeasts like Candida albicans.[4][5][6] Its mechanisms extend beyond simple membrane disruption:

• Inhibition of Morphological Transition: Candida albicans's transition from a yeast to a filamentous hyphal form is a critical virulence factor for tissue invasion. Undecylenic acid has been shown to inhibit this morphological switch, with effective concentrations above 3 mM and complete abolishment above 4 mM.[4][5]

• Inhibition of Ergosterol (B1671047) Synthesis: There is evidence to suggest that undecylenic acid can interfere with the biosynthesis of ergosterol, a vital component of fungal cell membranes. Inhibition of ergosterol synthesis compromises membrane fluidity and integrity, contributing to the antifungal effect.[3]

• Downregulation of Virulence-Associated Genes: Studies have indicated that undecylenic acid can decrease the transcription of genes encoding hydrolytic enzymes, such as secreted aspartic proteases, lipases, and phospholipases, which are important for host tissue degradation. Furthermore, genes related to hyphal formation, like HWP1, are significantly downregulated.[4][5]

Anti-Biofilm Activity

Bacterial and fungal biofilms present a significant challenge in clinical settings due to their increased resistance to antimicrobial agents. Glyceryl monoundecylenate and its parent compound, undecylenic acid, have demonstrated the ability to both inhibit the formation of biofilms and disrupt established biofilms.[4][5]

• Inhibition of Biofilm Formation: By interfering with the initial stages of microbial adhesion and the production of extracellular polymeric substances (EPS), glyceryl monoundecylenate can prevent biofilm development.

• Disruption of Mature Biofilms: The surfactant properties of glyceryl monoundecylenate can help to break down the EPS matrix of mature biofilms, exposing the embedded microbial cells to the antimicrobial effects of the compound and other co-administered agents.

Interference with Bacterial Signaling Pathways

Unsaturated fatty acids, including undecylenic acid, have been shown to interfere with bacterial signal transduction pathways, particularly two-component systems (TCS).[7][8] These systems are crucial for bacteria to sense and respond to environmental changes, including the regulation of virulence factor expression.

• Inhibition of Histidine Kinase Autophosphorylation: The proposed mechanism involves the inhibition of the autophosphorylation of the sensor histidine kinase, the first step in the TCS signaling cascade. By preventing this phosphorylation, the entire downstream signaling pathway is blocked, leading to a downregulation of genes controlled by the system. While the precise two-component systems affected by glyceryl monoundecylenate are still under investigation, this represents a significant area of its antimicrobial action.

Below is a generalized workflow illustrating the inhibition of a bacterial two-component system by an inhibitor like undecylenic acid.

Figure 1: Generalized workflow of a bacterial two-component signaling system and the inhibitory action of undecylenic acid.

Quantitative Antimicrobial Efficacy

While specific Minimum Inhibitory Concentration (MIC) data for glyceryl monoundecylenate is not extensively published across a wide range of organisms, data for the closely related glycerol monolaurate (GML) and the active moiety, undecylenic acid, provide valuable insights into its potential efficacy.

Table 1: Minimum Inhibitory Concentration (MIC) of Glycerol Monolaurate (GML) Against Various Bacteria

Microorganism	Strain	MIC (µg/mL)	Reference(s)
Staphylococcus aureus	29 clinical isolates	10 - 20	[9]
Staphylococcus aureus	ATCC 29213	25	[10]
Pseudomonas aeruginosa	ATCC 27853	50	[10]
Pseudomonas aeruginosa	-	62.5	[11]
Escherichia coli	KPC-19-03	25	[10]
Klebsiella pneumoniae	Clinical isolate	100	[10]

| Enterococcus faecalis | Clinical isolate | 12.5 |[10] |

Table 2: Antifungal Activity of Undecylenic Acid

Microorganism	Activity	Concentration	Reference(s)
Candida albicans	Biofilm Inhibition	> 3 mM	[4][5]

| Candida albicans | Inhibition of Hyphal Transition | > 4 mM |[4][5] |

Detailed Experimental Protocols

This section outlines key experimental protocols for evaluating the antimicrobial mechanisms of glyceryl monoundecylenate.

Determination of Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.

Materials:

• 96-well microtiter plates

• Sterile microbial growth medium (e.g., Tryptone Soy Broth for bacteria, RPMI-1640 for fungi)

• Microbial culture in logarithmic growth phase

• Glyceryl monoundecylenate stock solution

• Sterile saline or phosphate-buffered saline (PBS)

• Spectrophotometer

Procedure:

• Prepare a serial two-fold dilution of the glyceryl monoundecylenate stock solution in the appropriate growth medium in the wells of a 96-well plate.

• Adjust the turbidity of the microbial culture to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

• Dilute the standardized microbial suspension to achieve a final inoculum of approximately 5 x 10⁵ CFU/mL in each well.

• Add the diluted microbial suspension to each well containing the antimicrobial dilutions. Include a positive control (microbes in medium without antimicrobial) and a negative control (medium only).

• Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for 18-24 hours for most bacteria).

• The MIC is determined as the lowest concentration of glyceryl monoundecylenate that completely inhibits visible growth of the microorganism.

The following diagram illustrates the workflow for a typical broth microdilution MIC assay.

Figure 2: Workflow for determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Biofilm Inhibition and Disruption Assay

The crystal violet staining method is a common technique to quantify biofilm formation and disruption.

Materials:

• 96-well flat-bottom microtiter plates

• Microbial culture

• Appropriate growth medium

• Glyceryl monoundecylenate

• Crystal violet solution (0.1%)

• Ethanol (B145695) (95%) or acetic acid (33%)

• Plate reader

Procedure for Biofilm Inhibition:

• Add different concentrations of glyceryl monoundecylenate to the wells of a 96-well plate.

• Inoculate the wells with a standardized microbial suspension.

• Incubate the plate under conditions that promote biofilm formation (e.g., 24-48 hours at 37°C).

• Gently wash the wells with PBS to remove planktonic cells.

• Stain the adherent biofilms with crystal violet for 10-15 minutes.

• Wash away the excess stain and allow the plate to dry.

• Solubilize the bound crystal violet with ethanol or acetic acid.

• Measure the absorbance at a wavelength of 570-595 nm. A reduction in absorbance compared to the control (no antimicrobial) indicates biofilm inhibition.

Procedure for Biofilm Disruption:

• Allow biofilms to form in the wells of a 96-well plate by incubating an inoculated plate for 24-48 hours.

• Remove the planktonic cells and add fresh medium containing different concentrations of glyceryl monoundecylenate.

• Incubate for a further period (e.g., 24 hours).

• Proceed with washing, staining, solubilizing, and measuring absorbance as described for the inhibition assay. A decrease in absorbance indicates biofilm disruption.

Cell Membrane Integrity Assay

The release of intracellular components, such as nucleic acids, can be measured to assess membrane damage.

Materials:

• Microbial culture

• PBS

• Glyceryl monoundecylenate

• Centrifuge

• UV-Vis spectrophotometer

Procedure:

• Grow a microbial culture to the mid-logarithmic phase.

• Harvest the cells by centrifugation and wash them with PBS.

• Resuspend the cells in PBS to a specific optical density.

• Treat the cell suspension with different concentrations of glyceryl monoundecylenate.

• Incubate the suspension for a defined period.

• Centrifuge the samples to pellet the cells.

• Measure the absorbance of the supernatant at 260 nm (A260) to quantify the released nucleic acids. An increase in A260 indicates compromised membrane integrity.

Conclusion

Glyceryl monoundecylenate exerts its antimicrobial effects through a multi-pronged approach, with the disruption of the cell membrane being the primary mechanism. Its ability to inhibit fungal virulence factors and disrupt biofilms further enhances its efficacy. The interference with bacterial two-component signaling systems represents an additional, sophisticated mode of action that contributes to its broad-spectrum activity. The experimental protocols provided in this guide offer a framework for the continued investigation and characterization of this promising antimicrobial agent. Further research to elucidate the specific molecular targets within signaling pathways and to generate a comprehensive profile of its antimicrobial spectrum will be invaluable for its development in various therapeutic and preservative applications.

References

• 1. Glyceryl Mono Undecylenate - Acme Synthetic Chemicals [acmechem.com]
• 2. specialchem.com [specialchem.com]
• 3. Novel Formulation of Undecylenic Acid induces Tumor Cell Apoptosis [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Antifungal effects of undecylenic acid on the biofilm formation of Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Undecylenic acid inhibits morphogenesis of Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Glycerol Monolaurate Inhibits Virulence Factor Production in Bacillus anthracis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The effect of glycerol monolaurate on growth of, and production of toxic shock syndrome toxin-1 and lipase by, Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Unexpected Efficacy of Albumin-Bound Glycerol Monolaurate Against Multidrug-Resistant Bacterial Isolates: A Time-Kill Assay Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Characterisation and anti-biofilm activity of glycerol monolaurate nanocapsules against Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]

The Emulsifying Virtuoso: A Technical Guide to Glyceryl Monoundecylenate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glyceryl monoundecylenate, the monoester of glycerol (B35011) and undecylenic acid, is a non-ionic surfactant increasingly recognized for its versatile emulsifying capabilities, coupled with inherent antimicrobial and antifungal properties.[1] This technical guide provides an in-depth exploration of the core emulsifying characteristics of glyceryl monoundecylenate, offering a valuable resource for its application in pharmaceutical, cosmetic, and food formulations. This document outlines its physicochemical properties, presents a theoretical calculation of its Hydrophilic-Lipophilic Balance (HLB), and details comprehensive experimental protocols for the practical evaluation of its emulsifying performance.

Physicochemical Properties

A thorough understanding of the fundamental properties of glyceryl monoundecylenate is paramount for its effective utilization as an emulsifier. Key physicochemical data are summarized in Table 1.

Property	Value	References
Chemical Name	2,3-dihydroxypropyl undec-10-enoate	[1]
Synonyms	Glyceryl 10-undecenoate, Monoglyceryl Undecylenate	[1]
CAS Number	65684-27-7	[1]
Molecular Formula	C₁₄H₂₆O₄	[1]
Molecular Weight	258.35 g/mol	[1]
Appearance	Colorless to pale yellow liquid or waxy solid	[1]
Solubility	Insoluble in water; Soluble in ethanol (B145695) and oils
Saponification Value	180 - 225 mg KOH/g	[2][3]
Acid Value	≤ 3 mg KOH/g	[2]

Emulsifying Properties: A Quantitative Perspective

The efficacy of an emulsifier is defined by several key parameters. While specific experimental data for glyceryl monoundecylenate is not extensively published, this section provides the theoretical framework and detailed methodologies for their determination.

Hydrophilic-Lipophilic Balance (HLB)

The HLB value is a critical indicator of a surfactant's affinity for water or oil, determining the type of emulsion it is likely to form.

Theoretical HLB Calculation:

The HLB of a fatty acid ester of a polyhydric alcohol like glyceryl monoundecylenate can be calculated using the following formula:

HLB = 20 * (1 - S / A)

Where:

• S is the saponification number of the ester.

• A is the acid number of the fatty acid.

Using the available data:

• Saponification Value (S) of Glyceryl Monoundecylenate: 180 - 225 mg KOH/g[2][3]

• Acid Value (A) of Undecylenic Acid: 177 - 185 mg KOH/g[4]

Calculation:

Using the midpoint of the saponification value range (202.5 mg KOH/g) and the midpoint of the acid value range (181 mg KOH/g):

HLB ≈ 20 * (1 - 202.5 / 181) ≈ -2.38

Using the lower bounds:

HLB ≈ 20 * (1 - 180 / 185) ≈ 0.54

Using the upper bounds:

HLB ≈ 20 * (1 - 225 / 177) ≈ -5.42

This wide range suggests that the precise HLB value is highly dependent on the purity and specific manufacturing process of both the final ester and the initial fatty acid. A negative HLB value is theoretically possible and indicates a very strong lipophilic character, suitable for water-in-oil (W/O) emulsions. However, the near-zero and slightly positive values suggest it could also function in oil-in-water (O/W) systems, potentially as a co-emulsifier. Given this variability, experimental determination is crucial.

Critical Micelle Concentration (CMC)

The CMC is the concentration at which surfactant molecules begin to form micelles in a solution. It is a key indicator of emulsifier efficiency. While no specific experimental CMC value for glyceryl monoundecylenate was found in the reviewed literature, a detailed protocol for its determination is provided in Section 3.

Experimental Protocols for Emulsifying Property Evaluation

This section provides detailed methodologies for the comprehensive assessment of the emulsifying properties of glyceryl monoundecylenate.

Experimental Determination of HLB Value

The Griffin method is a widely used experimental approach to determine the required HLB of an oil phase, which in turn can be used to ascertain the effective HLB of an unknown emulsifier like glyceryl monoundecylenate.

Methodology:

• Preparation of Surfactant Blends: Prepare a series of emulsifier blends with varying known HLB values by mixing a high HLB emulsifier (e.g., Polysorbate 80, HLB = 15.0) and a low HLB emulsifier (e.g., Sorbitan Oleate, HLB = 4.3) in different ratios.

• Emulsion Formulation: For each surfactant blend, prepare a simple oil-in-water (O/W) emulsion with a fixed oil-to-water ratio (e.g., 20:80) and a set concentration of the emulsifier blend (e.g., 5%).

• Homogenization: Homogenize each formulation under identical conditions (e.g., using a high-shear homogenizer at a specific RPM for a defined duration).

• Stability Assessment: Evaluate the stability of each emulsion after a set period (e.g., 24 hours) by observing for creaming, coalescence, or phase separation.

• HLB Determination: The HLB of the surfactant blend that produces the most stable emulsion corresponds to the required HLB of the oil phase. To determine the HLB of glyceryl monoundecylenate, it can be used as the sole emulsifier to find the required HLB of a series of oils. The oil that forms the most stable emulsion will have a required HLB that matches the HLB of glyceryl monoundecylenate.

Workflow for Experimental HLB Determination.

Determination of Critical Micelle Concentration (CMC)

The CMC can be determined by monitoring a physical property of the surfactant solution that changes abruptly at the point of micelle formation. Conductivity measurement is a common method for non-ionic surfactants.

Methodology:

• Prepare Surfactant Solutions: Prepare a series of aqueous solutions of glyceryl monoundecylenate with increasing concentrations.

• Conductivity Measurement: Measure the electrical conductivity of each solution using a calibrated conductivity meter at a constant temperature.

• Data Plotting: Plot the conductivity as a function of the surfactant concentration.

• CMC Determination: The plot will show two linear regions with different slopes. The point of intersection of these two lines corresponds to the Critical Micelle Concentration.

Workflow for CMC Determination via Conductivity.

Emulsion Stability Assessment

The long-term stability of an emulsion is a critical performance attribute. Accelerated stability testing is often employed to predict shelf-life.

Methodology:

• Emulsion Preparation: Prepare the desired emulsion formulation using glyceryl monoundecylenate as the emulsifier.

• Accelerated Aging:

  • Centrifugation: Subject the emulsion to centrifugation at a specified force (e.g., 3000 rpm) for a defined time (e.g., 30 minutes) and measure the height of any separated layers. The Creaming Index (CI) can be calculated as: CI (%) = (Height of cream layer / Total height of emulsion) x 100

  • Temperature Cycling: Expose the emulsion to multiple cycles of temperature changes (e.g., 24 hours at 4°C followed by 24 hours at 45°C) for a set number of cycles (e.g., 3-5 cycles).[5][6]

• Physical Parameter Monitoring: At specified time intervals during the stability study, evaluate the following parameters:

  • Visual Appearance: Observe for phase separation, creaming, coalescence, and changes in color or odor.

  • Droplet Size Analysis: Measure the mean droplet size and size distribution using techniques like Dynamic Light Scattering (DLS). An increase in droplet size over time indicates instability.

  • Zeta Potential: For O/W emulsions, measure the zeta potential using Electrophoretic Light Scattering (ELS). A high absolute zeta potential (typically > ±30 mV) suggests good electrostatic stability.[7][8]

  • Viscosity: Measure the viscosity using a viscometer. Significant changes in viscosity can indicate structural changes within the emulsion.

  • pH: Monitor the pH of the formulation.

Workflow for Emulsion Stability Assessment.

Applications in Drug Development

The emulsifying properties of glyceryl monoundecylenate make it a valuable excipient in the development of various drug delivery systems. Its ability to form stable emulsions is particularly relevant for:

• Topical Formulations: In creams and lotions, it can effectively emulsify oil and water phases, leading to products with desirable consistency and feel. Its antimicrobial properties offer the added benefit of contributing to the preservation of the formulation.

• Oral Drug Delivery: Glyceryl monoundecylenate can be utilized in the formulation of Self-Emulsifying Drug Delivery Systems (SEDDS). These systems are isotropic mixtures of oils, surfactants, and co-solvents that spontaneously form fine oil-in-water emulsions upon gentle agitation in the gastrointestinal tract, which can enhance the solubility and bioavailability of poorly water-soluble drugs.

Conclusion

References

• 1. Glyceryl Mono Undecylenate - Acme Synthetic Chemicals [acmechem.com]
• 2. Buy Glyceryl Mono Undecylenate at Best Price - Technical Grade [acmesynthetic.com]
• 3. Glyceryl Mono Undecylenate Exporter - Affordable Prices [acmesynthetic.com]
• 4. Undecylenic Acid - Emulsifier, Industrial Grade, Best Price [acmesynthetic.com]
• 5. certifiedcosmetics.com [certifiedcosmetics.com]
• 6. makingcosmetics.com [makingcosmetics.com]
• 7. colloidal-dynamics.com [colloidal-dynamics.com]
• 8. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]

Glyceryl Monoundecylenate: A Technical Guide to Biodegradability and Ecotoxicity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data and methodologies for assessing the biodegradability and ecotoxicity of glyceryl monoundecylenate. Given the limited direct experimental data on this specific substance, this guide emphasizes a read-across approach from structurally similar compounds, as documented in regulatory dossiers.

Introduction to Glyceryl Monoundecylenate

Glyceryl monoundecylenate (GMU), the monoester of glycerol (B35011) and undecylenic acid, is utilized in the pharmaceutical and cosmetic industries for its emulsifying and preservative properties.[1][2] As with any chemical substance, a thorough understanding of its environmental fate and potential ecological impact is crucial for responsible product development and regulatory compliance. This document synthesizes the current knowledge on the biodegradability and ecotoxicity of GMU, presenting available data, outlining experimental protocols, and visualizing key processes.

Regulatory Context and Data Availability

Biodegradability Assessment

The biodegradability of a substance is a critical indicator of its persistence in the environment. For glyceryl monoundecylenate, the expected primary degradation pathway involves the hydrolysis of the ester bond to form glycerol and undecylenic acid, both of which are anticipated to be readily biodegradable.

Quantitative Biodegradability Data (Read-Across)

The following table summarizes the biodegradability data for a structurally similar substance, "Glycerides, C8-10, mono- and di-," as referenced in the ECHA dossier for glyceryl monoundecylenate.[3]

Test Substance	Guideline	Method	Inoculum	Duration	Result	Interpretation
Glycerides, C8-10, mono- and di-	OECD 301F	Manometric Respirometry	Activated Sludge	28 days	81.1% degradation after 14 days	Readily Biodegradable

Experimental Protocol: OECD 301F - Manometric Respirometry Test

This protocol describes a standard method for assessing the ready biodegradability of a substance in an aerobic aqueous medium.

Objective: To determine the extent and rate of aerobic biodegradation of the test substance by microorganisms from activated sludge.

Principle: The consumption of oxygen by microorganisms metabolizing the test substance is measured in a closed respirometer over 28 days. The amount of oxygen consumed is expressed as a percentage of the theoretical oxygen demand (ThOD).

Materials and Apparatus:

• Respirometer with temperature control.

• Mineral medium (as specified in OECD 301).

• Activated sludge from a domestic wastewater treatment plant.

• Test substance: Glyceryl monoundecylenate.

• Reference substance: Sodium benzoate.

• Control vessels (inoculum only) and abiotic control vessels (test substance, no inoculum).

Procedure:

• Preparation of Inoculum: Activated sludge is washed and aerated to prepare a consistent microbial stock.

• Test Setup: The test substance is added to the mineral medium in the respirometer flasks at a concentration that provides sufficient carbon for oxygen uptake measurement without being toxic (e.g., 100 mg/L).

• Incubation: The flasks are inoculated with the prepared activated sludge and incubated in the dark at a constant temperature (e.g., 20 ± 1°C).

• Measurement: Oxygen consumption is measured continuously or at frequent intervals for 28 days.

• Data Analysis: The percentage of biodegradation is calculated from the measured oxygen uptake, corrected for the blank inoculum control, and expressed as a percentage of the ThOD.

Pass Criteria for Ready Biodegradability: The 10-day window begins when the degree of biodegradation has reached 10%. The pass level of 60% ThOD must be reached within this 10-day window, which must occur within the 28-day test period.

Expected biodegradation pathway of glyceryl monoundecylenate.

Experimental workflow for the OECD 301F biodegradability test.

Ecotoxicity Assessment

Ecotoxicity studies are essential to determine the potential adverse effects of a substance on aquatic organisms. The data presented here is based on the read-across approach from the ECHA registration dossier.[3]

Quantitative Ecotoxicity Data (Read-Across)

The following table summarizes the ecotoxicity data for the surrogate substances, "Glycerides, C14-18 and C16-18 unsatd. mono-, di- and tri-" and "Glycerides, C8-10, mono- and di-".[3]

Test Organism	Trophic Level	Endpoint	Test Substance	Guideline	Duration	Result (mg/L)
Danio rerio (Fish)	Vertebrate	LC50	Glycerides, C14-18 and C16-18 unsatd. mono-, di- and tri-	OECD 203	96 hours	>100
Daphnia magna	Invertebrate	EC50	Glycerides, C14-18 and C16-18 unsatd. mono-, di- and tri-	OECD 202	48 hours	>100
Pseudokirchneriella subcapitata (Algae)	Producer	EC50	Glycerides, C14-18 and C16-18 unsatd. mono-, di- and tri-	OECD 201	72 hours	>100
Danio rerio (Fish)	Vertebrate	LC50	Glycerides, C8-10, mono- and di-	OECD 203	96 hours	75
Daphnia magna	Invertebrate	EC50	Glycerides, C8-10, mono- and di-	OECD 202	48 hours	218.2
Pseudokirchneriella subcapitata (Algae)	Producer	EC50	Glycerides, C8-10, mono- and di-	OECD 201	72 hours	49
Pseudokirchneriella subcapitata (Algae)	Producer	NOEC	Glycerides, C8-10, mono- and di-	OECD 201	72 hours	20.7

LC50: Lethal concentration for 50% of the test organisms. EC50: Effect concentration for 50% of the test organisms. NOEC: No observed effect concentration.

Experimental Protocols for Aquatic Toxicity Testing

OECD 201: Alga, Growth Inhibition Test

• Objective: To determine the effects of a substance on the growth of a freshwater microalga.

• Procedure: A culture of Pseudokirchneriella subcapitata is exposed to various concentrations of the test substance in a nutrient-rich medium for 72 hours. The growth of the algae is measured by cell counts or a surrogate parameter like fluorescence. The EC50 is calculated based on the inhibition of growth relative to a control.

OECD 202: Daphnia sp. Acute Immobilisation Test

• Objective: To determine the acute toxicity of a substance to Daphnia magna.

• Procedure: Young daphnids are exposed to a range of concentrations of the test substance for 48 hours. The number of immobilized daphnids is recorded at 24 and 48 hours. The EC50 is the concentration that immobilizes 50% of the daphnids.

OECD 203: Fish, Acute Toxicity Test

• Objective: To determine the acute lethal toxicity of a substance to freshwater fish.

• Procedure: Fish (e.g., Danio rerio) are exposed to various concentrations of the test substance in a semi-static or flow-through system for 96 hours. Mortalities are recorded at 24, 48, 72, and 96 hours, and the LC50 is calculated.

Experimental workflow for aquatic toxicity testing.

Read-Across Rationale

The use of data from surrogate substances is justified by the structural similarities between glyceryl monoundecylenate and the tested glycerides. All are esters of glycerol with fatty acids, suggesting a similar mode of environmental degradation and potential toxicity.

Logical relationship for the read-across approach.

Conclusion

Based on the available information and the read-across approach, glyceryl monoundecylenate is expected to be readily biodegradable and to exhibit low to moderate toxicity to aquatic organisms. The ecotoxicity data for the surrogate substances suggest that the acute toxicity is generally above 1 mg/L, which, coupled with ready biodegradability, indicates a low environmental risk under normal use and disposal scenarios.

It is important to note that this assessment is based on data from structurally similar substances. For a definitive characterization of the environmental profile of glyceryl monoundecylenate, direct experimental studies following standardized OECD guidelines are recommended. This would provide the most accurate data for environmental risk assessments and regulatory submissions.

References

• 1. Glyceryl Undecylenate n Glyceryl Mono Undecylenate Manufacturers, SDS [mubychem.com]
• 2. Glyceryl Mono Undecylenate - Acme Synthetic Chemicals [acmechem.com]
• 3. Registration Dossier - ECHA [echa.europa.eu]

An In-depth Technical Guide on the Physicochemical Properties of Glyceryl Mono Undecylenate (CAS 65684-27-7)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of Glyceryl Mono Undecylenate (CAS Number 65684-27-7). It is intended to be a valuable resource for researchers, scientists, and professionals involved in drug development and formulation. This document presents key quantitative data in structured tables, details the experimental protocols for their determination based on internationally recognized guidelines, and includes visualizations of its synthesis and proposed antimicrobial mechanism of action.

Chemical Identification

Glyceryl Mono Undecylenate is the monoester of glycerin and undecylenic acid. It is a versatile ingredient used in the cosmetic and pharmaceutical industries for its emulsifying, skin-conditioning, and antimicrobial properties.

Identifier	Value
Chemical Name	2,3-dihydroxypropyl undec-10-enoate
CAS Number	65684-27-7
Molecular Formula	C₁₄H₂₆O₄
Molecular Weight	258.35 g/mol
Synonyms	Undecylenic acid, monoester with 1,2,3-propanetriol; Glyceryl 1-undecylenate; 1-Monoundecenoin

Physicochemical Data

The physicochemical properties of Glyceryl Mono Undecylenate are summarized in the tables below. These properties are crucial for its application in various formulations.

Physical Properties

Property	Value	Source(s)
Physical State	Solid flakes or pale yellow to dark yellow liquid	[1][2]
Color	White to pale yellow	[1][2]
Odor	Mild, fatty odor	[1]
Melting Point / Congealing Point	Approx. 16-35 °C	[1][2]
Solubility in Water	Insoluble	[1]
Solubility in Organic Solvents	Soluble in oils and alcohols	[3]

Chemical Properties

Property	Value	Source(s)
Acid Value	≤ 3 mg KOH/g	[2][4]
Saponification Value	210 - 225 mg KOH/g	[2][4]
Iodine Value	95 - 120 g I₂/100g	[2][4]
Peroxide Value	≤ 20 mEq/kg	[2]

Experimental Protocols

This section details the methodologies for determining the key physicochemical properties of Glyceryl Mono Undecylenate, based on standard testing guidelines.

Determination of Melting Point (OECD Guideline 102)

The melting point is determined using the capillary method with a heated metal block apparatus.[5][6][7][8]

• Principle: A small, uniform sample of the substance is packed into a capillary tube and heated at a controlled rate. The temperatures at which the substance begins to melt and is completely molten are recorded as the melting range.

• Apparatus:

  • Melting point apparatus with a heated block and a temperature probe.

  • Glass capillary tubes, sealed at one end.

  • Thermometer or digital temperature display.

• Procedure:

  • A small amount of finely powdered Glyceryl Mono Undecylenate is introduced into a capillary tube to a height of 2-4 mm.

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The sample is heated at a rapid rate to a temperature approximately 10°C below the expected melting point.

  • The heating rate is then reduced to 1-2°C per minute.

  • The temperature at which the first signs of melting are observed is recorded as the onset of melting.

  • The temperature at which the last solid particle disappears is recorded as the completion of melting.

  • The melting range is reported.

Determination of Water Solubility (OECD Guideline 105)

The water solubility is determined using the flask method, suitable for substances with solubilities above 10⁻² g/L.[1][2][4][9][10]

• Principle: A sufficient amount of the test substance is stirred in water at a constant temperature until saturation is reached. The concentration of the substance in the aqueous solution is then determined by a suitable analytical method.

• Apparatus:

  • Constant temperature water bath or shaker.

  • Glass flasks with stoppers.

  • Centrifuge or filtration apparatus.

  • Analytical instrument for quantification (e.g., HPLC, GC).

• Procedure:

  • An excess amount of Glyceryl Mono Undecylenate is added to a flask containing a known volume of distilled water.

  • The flask is sealed and agitated in a constant temperature bath at 20 ± 0.5 °C.

  • Agitation is continued for a sufficient time to reach equilibrium (preliminary tests can determine this, often 24-48 hours).

  • The mixture is then centrifuged or filtered to separate the undissolved substance from the aqueous phase.

  • The concentration of Glyceryl Mono Undecylenate in the clear aqueous phase is determined using a validated analytical method.

  • The water solubility is expressed in g/L.

Determination of Acid Value

The acid value represents the quantity of potassium hydroxide (B78521) (KOH) in milligrams required to neutralize the free fatty acids in one gram of the substance.[11][12][13][14]

• Principle: The sample is dissolved in a suitable solvent and titrated with a standardized solution of potassium hydroxide using a colorimetric indicator.

• Apparatus:

  • Conical flask.

  • Burette.

  • Water bath.

• Reagents:

  • Toluene or a mixture of ethanol (B145695) and diethyl ether, neutralized.

  • Standardized 0.1 M potassium hydroxide solution.

  • Phenolphthalein (B1677637) indicator solution.

• Procedure:

  • A accurately weighed amount of Glyceryl Mono Undecylenate is dissolved in a neutralized solvent mixture in a conical flask.

  • A few drops of phenolphthalein indicator are added.

  • The solution is titrated with standardized 0.1 M potassium hydroxide solution, with constant swirling, until a faint pink color persists for at least 30 seconds.

  • The volume of KOH solution used is recorded.

  • The acid value is calculated using the formula: Acid Value = (5.61 x V x C) / W Where:

    • V = volume of KOH solution in mL

    • C = concentration of KOH solution in mol/L

    • W = weight of the sample in g

Determination of Saponification Value

The saponification value is the number of milligrams of potassium hydroxide required to saponify one gram of the substance.[11][15]

• Principle: The sample is refluxed with an excess of alcoholic potassium hydroxide solution. The unreacted KOH is then back-titrated with a standard acid solution.

• Apparatus:

  • Reflux condenser.

  • Flask.

  • Heating mantle or water bath.

  • Burette.

• Reagents:

  • 0.5 M alcoholic potassium hydroxide solution.

  • 0.5 M hydrochloric acid solution.

  • Phenolphthalein indicator solution.

• Procedure:

  • An accurately weighed sample of Glyceryl Mono Undecylenate is placed in a flask.

  • A known excess of 0.5 M alcoholic potassium hydroxide solution is added.

  • The mixture is heated under reflux for 60 minutes.

  • After cooling, a few drops of phenolphthalein indicator are added.

  • The excess KOH is titrated with 0.5 M hydrochloric acid until the pink color disappears.

  • A blank titration is performed under the same conditions without the sample.

  • The saponification value is calculated using the formula: Saponification Value = (28.05 x (B - S)) / W Where:

    • B = volume of HCl solution used for the blank in mL

    • S = volume of HCl solution used for the sample in mL

    • W = weight of the sample in g

Mandatory Visualizations

Proposed Antimicrobial Mechanism of Action

Glyceryl Mono Undecylenate's antimicrobial activity is primarily attributed to its undecylenic acid moiety. The proposed mechanism involves the disruption of the microbial cell membrane, leading to increased permeability and leakage of intracellular components.[16][17]

Proposed Antimicrobial Mechanism of Glyceryl Mono Undecylenate.

Synthesis Workflow: Esterification

Glyceryl Mono Undecylenate is synthesized through the esterification of glycerol (B35011) and undecylenic acid. This process can be catalyzed by an acid or an enzyme.[18][19][20][21][22]

General Workflow for the Synthesis of Glyceryl Mono Undecylenate.

References

• 1. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 2. oecd.org [oecd.org]
• 3. OECD 102 / 103 - Phytosafe [phytosafe.com]
• 4. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
• 5. oecd.org [oecd.org]
• 6. laboratuar.com [laboratuar.com]
• 7. oecd.org [oecd.org]
• 8. OECD n°102: Melting point/Melting interval - Analytice [analytice.com]
• 9. filab.fr [filab.fr]
• 10. oecd.org [oecd.org]
• 11. Significance and Principle Involved in Determination of Acid Value, Saponification Value, Ester Value | Pharmaguideline [pharmaguideline.com]
• 12. Determination of Acid value, Saponification value and Ester value | PPTX [slideshare.net]
• 13. fssai.gov.in [fssai.gov.in]
• 14. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 15. Aquadocs Repository [aquadocs.org]
• 16. Glyceryl 1-undecylenate|Research Compound [benchchem.com]
• 17. Synthesis and Biological Characterization of the New Glycolipid Lactose Undecylenate (URB1418) - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Theoretical and Kinetic Analysis of the Esterification of Undecylenic Acid with Glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. benchchem.com [benchchem.com]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]

"glyceryl monoundecylenate literature review for pharmaceutical applications"

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glyceryl monoundecylenate, the monoester of glycerin and undecylenic acid, is a versatile excipient with a growing profile in pharmaceutical formulations. Derived from renewable resources, it offers a unique combination of antimicrobial, emulsifying, and skin penetration-enhancing properties. This technical guide provides an in-depth review of the existing literature on glyceryl monoundecylenate, focusing on its applications in drug delivery. While direct quantitative data for glyceryl monoundecylenate is limited in publicly available literature, this paper synthesizes information on its active moiety, undecylenic acid, and related glyceryl esters to provide a comprehensive overview for researchers and formulation scientists.

Physicochemical Properties

Glyceryl monoundecylenate is a non-ionic surfactant, a characteristic that underpins many of its pharmaceutical applications. Its amphiphilic nature, with a hydrophilic glycerol (B35011) head and a lipophilic undecylenic acid tail, allows it to act as an effective emulsifier, stabilizing oil-in-water and water-in-oil formulations.

Table 1: Physicochemical Properties of Glyceryl Monoundecylenate

Property	Value/Description	Reference
Appearance	Pale yellow to dark yellow liquid	Muby Chemicals
Molecular Formula	C14H26O4	Muby Chemicals
Molecular Weight	258.35 g/mol	Muby Chemicals
CAS Number	65684-27-7	Muby Chemicals
Peroxide Value	Not more than 20	Muby Chemicals

Pharmaceutical Applications

Antimicrobial and Antifungal Activity

The primary pharmaceutical application of glyceryl monoundecylenate stems from the well-documented antimicrobial and antifungal properties of its active component, undecylenic acid.[1][2][3] It is particularly effective against various fungi, including those responsible for common skin infections.

Mechanism of Antifungal Action:

The antifungal activity of undecylenic acid, and by extension glyceryl monoundecylenate, is multifaceted:

• Disruption of Fungal Cell Membrane: Undecylenic acid integrates into the lipid bilayer of the fungal cell membrane, leading to increased permeability and leakage of intracellular components, ultimately causing cell death.[3]

• Inhibition of Morphogenesis: It inhibits the transition of Candida albicans from its yeast form to the more virulent hyphal form, a critical step in the development of infections.[2][4] This is achieved through the inhibition of fatty acid biosynthesis within the fungal cells.[2]

• Biofilm Inhibition: Studies have shown that undecylenic acid can effectively inhibit the formation of Candida albicans biofilms, with optimal concentrations being above 3 mM.[1][4] It also leads to a downregulation of genes responsible for the production of hydrolytic enzymes that are crucial for biofilm organization.[1][4]

References

• 1. Antifungal effects of undecylenic acid on the biofilm formation of Candida albicans. | Semantic Scholar [semanticscholar.org]
• 2. Antifungal effects of undecylenic acid on the biofilm formation of Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Undecenoic Acid? [synapse.patsnap.com]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Formulating Stable Oil-in-Water Emulsions with Glyceryl Monoundecylenate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glyceryl monoundecylenate is a versatile monoester of glycerin and undecylenic acid, valued in cosmetic and pharmaceutical formulations for its emulsifying, skin-conditioning, and antimicrobial properties.[1][2] These application notes provide detailed guidance and protocols for creating stable oil-in-water (O/W) emulsions using glyceryl monoundecylenate, primarily as a co-emulsifier. Its inherent benefits, including its natural origin and mildness, make it a suitable ingredient for a variety of topical preparations.[3]

Key Properties of Glyceryl Monoundecylenate

Glyceryl monoundecylenate is a lipophilic, non-ionic surfactant.[2] While a definitive Hydrophile-Lipophile Balance (HLB) value is not consistently published across publicly available technical data sheets, its chemical structure and common use as a co-emulsifier in O/W emulsions suggest a low HLB value, likely in the range of 3-5. This necessitates its use in combination with a high-HLB emulsifier to achieve a stable O/W emulsion.

Table 1: Physicochemical Properties of Glyceryl Monoundecylenate

Property	Value	Reference
INCI Name	Glyceryl Undecylenate	[4]
Appearance	Colorless to pale yellow liquid or solid	[3]
Solubility	Insoluble in water; soluble in oils and ethanol	[1]
Typical Use Level	1-3% as a co-emulsifier
Key Functions	Co-emulsifier, skin-conditioning agent, antimicrobial agent	[1][2]
Saponification Value	190-225 mg KOH/g	[3]
Acid Value	≤ 3 mg KOH/g	[3]

Formulation Strategy for Oil-in-Water Emulsions

The successful formulation of a stable O/W emulsion with glyceryl monoundecylenate hinges on the selection of a suitable high-HLB primary emulsifier to achieve the required HLB of the oil phase. The required HLB for a stable O/W emulsion is typically in the range of 8-16.

Emulsifier System Design

A blended emulsifier system is crucial for stability. Glyceryl monoundecylenate, with its low HLB, will reside predominantly in the oil phase and at the oil-water interface, complementing a high-HLB emulsifier that is more soluble in the aqueous phase. This combination creates a more robust and stable interfacial film around the oil droplets.

Logical Relationship for Emulsifier Selection

Caption: Emulsifier selection workflow for O/W emulsions.

Example Formulation: Moisturizing Cream

This example provides a starting point for a stable and aesthetically pleasing O/W moisturizing cream using glyceryl monoundecylenate as a co-emulsifier.

Table 2: Example Moisturizing Cream Formulation

Phase	Ingredient	INCI Name	% (w/w)	Function
A (Oil Phase)	Caprylic/Capric Triglyceride	Caprylic/Capric Triglyceride	15.0	Emollient
Cetearyl Alcohol	Cetearyl Alcohol	3.0	Thickener, Co-emulsifier
Glyceryl Monoundecylenate	Glyceryl Undecylenate	2.0	Co-emulsifier, Skin-Conditioning
Glyceryl Stearate	Glyceryl Stearate	2.0	Low HLB Emulsifier
B (Water Phase)	Deionized Water	Aqua	72.5	Solvent
Glycerin	Glycerin	3.0	Humectant
Xanthan Gum	Xanthan Gum	0.3	Stabilizer
Polysorbate 60	Polysorbate 60	1.5	High HLB Emulsifier
C (Cool-down Phase)	Phenoxyethanol (and) Ethylhexylglycerin	Phenoxyethanol (and) Ethylhexylglycerin	0.7	Preservative
Fragrance	Parfum	q.s.	Fragrance

Experimental Protocols

Protocol 1: Preparation of Oil-in-Water Emulsion

This protocol details the steps for preparing the example moisturizing cream.

Experimental Workflow for Emulsion Preparation

Caption: Workflow for preparing an O/W emulsion.

Methodology:

• Phase A Preparation: In a suitable vessel, combine all ingredients of the oil phase (Phase A). Heat to 75°C with gentle stirring until all components are melted and uniform.

• Phase B Preparation: In a separate vessel, combine the water, glycerin, and polysorbate 60 (Phase B). Heat to 75°C and stir until all solids are dissolved. Disperse the xanthan gum in the heated water phase under agitation until a uniform gel is formed.

• Emulsification: Slowly add the hot oil phase (Phase A) to the hot water phase (Phase B) while homogenizing at a moderate speed (e.g., 5,000-10,000 rpm) for 5-10 minutes.

• Cooling: Switch to gentle propeller stirring and allow the emulsion to cool.

• Cool-down Phase Addition: Once the emulsion has cooled to below 40°C, add the ingredients of the cool-down phase (Phase C).

• Final Mixing: Continue gentle stirring until the cream is uniform and has reached room temperature.

• Quality Control: Measure the pH and viscosity of the final product.

Protocol 2: Emulsion Stability Testing

Accelerated stability testing is performed to predict the long-term shelf life of the emulsion.

Table 3: Accelerated Stability Testing Protocol

Test	Conditions	Duration	Parameters to Evaluate
Elevated Temperature	40°C ± 2°C / 75% RH ± 5% RH	3 months	Appearance, color, odor, pH, viscosity, phase separation
Freeze-Thaw Cycles	24 hours at -10°C followed by 24 hours at 25°C	3 cycles	Phase separation, crystallization, texture changes
Centrifugation	3000 rpm	30 minutes	Creaming, sedimentation, phase separation

Methodology:

• Divide the emulsion into multiple sample containers for each storage condition.

• Place the samples in the respective controlled environments (oven, freezer, centrifuge).

• At specified time points (e.g., 24h, 1 week, 1 month, 3 months), remove a sample from each condition.

• Allow the samples to equilibrate to room temperature before evaluation.

• Visually inspect for any signs of instability such as phase separation, color change, or odor change.

• Measure the pH and viscosity and compare the results to the initial values.

Protocol 3: Particle Size and Zeta Potential Analysis

Droplet size distribution and zeta potential are critical indicators of emulsion stability.

Methodology:

• Particle Size Analysis (Laser Diffraction):

  • Disperse a small amount of the emulsion in deionized water to obtain an appropriate obscuration level.

  • Analyze the sample using a laser diffraction particle size analyzer.

  • Record the mean droplet size (e.g., D(v,0.5)) and the span of the distribution. A stable emulsion will exhibit a narrow and consistent droplet size distribution over time.

• Zeta Potential Measurement (Electrophoretic Light Scattering):

  • Dilute the emulsion with deionized water to an appropriate concentration for measurement.

  • Inject the diluted sample into the measurement cell of a zetasizer.

  • Measure the electrophoretic mobility of the droplets to determine the zeta potential. For O/W emulsions, a zeta potential of greater than |30| mV generally indicates good stability due to strong electrostatic repulsion between droplets.

Conclusion

Glyceryl monoundecylenate is a valuable co-emulsifier for creating stable and functional oil-in-water emulsions. By carefully selecting a primary high-HLB emulsifier and following the detailed protocols for preparation and stability testing outlined in these application notes, researchers and formulators can successfully develop robust topical products. The additional benefits of skin conditioning and antimicrobial activity make glyceryl monoundecylenate an attractive ingredient for modern cosmetic and pharmaceutical formulations.

References

• 1. Glyceryl Mono Undecylenate - Best Price for Industrial Grade Emulsifier [abchemicalindustries.com]
• 2. macschem.us [macschem.us]
• 3. Glyceryl Mono Undecylenate - Acme Synthetic Chemicals [acmechem.com]
• 4. specialchem.com [specialchem.com]

Application Note: Quantification of Glyceryl Monoundecylenate in Cream Formulations

Audience: Researchers, scientists, and drug development professionals.

Introduction

Glyceryl monoundecylenate, the monoester of glycerol (B35011) and undecylenic acid, is utilized in cosmetic and pharmaceutical cream formulations for its emulsifying and antimicrobial properties.[1][2][3] Accurate quantification of this active ingredient is crucial for quality control, stability testing, and formulation development to ensure product efficacy and safety. This document provides detailed analytical methods for the determination of glyceryl monoundecylenate in complex cream matrices. The primary recommended method is Gas Chromatography-Mass Spectrometry (GC-MS) due to its specificity and sensitivity. An alternative High-Performance Liquid Chromatography (HPLC) method is also presented.

Chemical Structure of Glyceryl Monoundecylenate

Caption: Chemical Structure of Glyceryl Monoundecylenate.

Analytical Methods Overview

Both Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are suitable techniques for the quantification of glyceryl esters.[4][5] GC is often preferred for the analysis of fatty acid esters due to their volatility after derivatization. HPLC can be used for direct analysis, which can simplify sample preparation. The choice of method may depend on the available instrumentation and the specific characteristics of the cream matrix.

Data Presentation: Comparison of Analytical Method Performance

The following table summarizes typical performance characteristics for the analysis of monoacylglycerols and related compounds using GC-MS and HPLC, based on literature values for similar analytes. These values serve as a benchmark for method validation.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV/ELSD)
Accuracy (Recovery)	95-105%	97-103%
Precision (RSD)	≤ 5%	≤ 5%
Linearity (r²)	> 0.995	> 0.995
Limit of Detection (LOD)	5 - 20 ng/g[6]	0.1 - 1 µg/mL
Limit of Quantification (LOQ)	20 - 60 ng/g[6]	0.5 - 5 µg/mL

Experimental Workflow

The general workflow for the analysis of glyceryl monoundecylenate in creams is depicted below.

Caption: General workflow for quantification of glyceryl monoundecylenate in creams.

Protocol 1: GC-MS Method (Primary)

This method involves a solvent extraction followed by derivatization to increase the volatility of the analyte for GC analysis.

1. Materials and Reagents

• Glyceryl Monoundecylenate reference standard (≥98% purity)

• Internal Standard (IS), e.g., Glyceryl monononadecanoate

• Cream sample

• Hexane (HPLC grade)

• Isopropanol (HPLC grade)

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% TMCS

• Anhydrous Sodium Sulfate (B86663)

• Glass vials with PTFE-lined caps

• Vortex mixer

• Centrifuge

2. Standard and Sample Preparation

• Stock Solutions: Prepare a stock solution of glyceryl monoundecylenate (1 mg/mL) and the internal standard (1 mg/mL) in hexane.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with hexane to achieve concentrations ranging from 1 to 100 µg/mL. Add a constant amount of internal standard to each calibration standard.

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the cream sample into a glass centrifuge tube.

  • Add 5 mL of a hexane/isopropanol mixture (3:2, v/v).

  • Add the internal standard.

  • Vortex vigorously for 2 minutes to disperse the cream and extract the analyte.

  • Centrifuge at 3000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the upper hexane layer to a clean vial. Pass the extract through a small column of anhydrous sodium sulfate to remove any residual water.

3. Derivatization (Silylation)

• Evaporate 100 µL of the sample extract or calibration standard to dryness under a gentle stream of nitrogen.

• Add 100 µL of MSTFA.

• Cap the vial tightly and heat at 60°C for 30 minutes.

• Cool to room temperature before injection into the GC-MS.

4. GC-MS Instrumental Conditions

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent 5% phenyl methyl siloxane column.[7]

• Injector: Split/Splitless, 280°C, Split ratio 10:1

• Injection Volume: 1 µL

• Carrier Gas: Helium, constant flow rate of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes

  • Ramp: 10°C/min to 300°C

  • Hold: 5 minutes at 300°C

• MS Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for the silylated derivatives of glyceryl monoundecylenate and the internal standard.

5. Data Analysis

• Construct a calibration curve by plotting the ratio of the peak area of the analyte to the internal standard against the concentration of the calibration standards.

• Determine the concentration of glyceryl monoundecylenate in the sample extract from the calibration curve and calculate the amount in the original cream sample.

Protocol 2: HPLC-ELSD/CAD Method (Alternative)

This method is suitable for laboratories without GC-MS and avoids the need for derivatization. An Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) is required as glyceryl monoundecylenate lacks a strong UV chromophore.

1. Materials and Reagents

• Glyceryl Monoundecylenate reference standard (≥98% purity)

• Cream sample

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Tetrahydrofuran (THF), stabilized (HPLC grade)

• Water (HPLC grade)

2. Standard and Sample Preparation

• Stock Solution: Prepare a stock solution of glyceryl monoundecylenate (1 mg/mL) in methanol.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to achieve concentrations ranging from 10 to 500 µg/mL.

• Sample Preparation:

  • Accurately weigh approximately 200 mg of the cream into a volumetric flask.

  • Add a mixture of methanol and acetonitrile (1:1), heat gently (around 40-50°C) and sonicate to dissolve the cream and extract the analyte, then dilute to volume.[8]

  • Centrifuge an aliquot of the solution at 5000 rpm for 15 minutes.

  • Filter the supernatant through a 0.45 µm PTFE syringe filter before injection.

3. HPLC Instrumental Conditions

• HPLC System: Agilent 1260 Infinity II or equivalent

• Detector: ELSD or CAD

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: A gradient of Acetonitrile and Water, or an isocratic mobile phase of Acetonitrile/Tetrahydrofuran/Water. The exact conditions may require optimization based on the specific cream matrix. A suggested starting point based on similar compounds could be:

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile/THF (95:5)

  • Gradient: 70% B to 100% B over 15 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 35°C

• Injection Volume: 20 µL

• ELSD Settings:

  • Nebulizer Temperature: 30°C

  • Evaporator Temperature: 50°C

  • Gas Flow (Nitrogen): 1.5 L/min

4. Data Analysis

• Construct a calibration curve by plotting the peak area against the concentration of the calibration standards (a logarithmic fit may be necessary for ELSD).

• Determine the concentration of glyceryl monoundecylenate in the prepared sample and calculate the amount in the original cream sample.

Method Validation

Both methods should be validated in accordance with relevant guidelines (e.g., ICH Q2(R1) or JRC Guidelines for cosmetics) to ensure they are reliable and reproducible for their intended purpose.[9][10] Validation should assess specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantification (LOQ).

Conclusion

The provided GC-MS and HPLC methods offer robust and reliable approaches for the quantification of glyceryl monoundecylenate in cream formulations. The GC-MS method is recommended for its high specificity and sensitivity, while the HPLC method provides a suitable alternative. Proper method validation is essential before implementation for routine quality control.

References

• 1. Glyceryl Mono Undecylenate - Acme Synthetic Chemicals [acmechem.com]
• 2. specialchem.com [specialchem.com]
• 3. Glyceryl Mono Undecylenate for Cosmetics at Attractive Prices, High Purity [acmesynthetic.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. diglib.tugraz.at [diglib.tugraz.at]
• 7. d-nb.info [d-nb.info]
• 8. CN114152699B - Method for measuring content of glyceryl monostearate in pramestrne cream - Google Patents [patents.google.com]
• 9. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 10. JRC Publications Repository [publications.jrc.ec.europa.eu]

Application Notes: High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RI) for the Analysis of Glyceryl Monoesters

Introduction

Glyceryl monoesters, also known as monoacylglycerols (MAGs), are non-ionic surfactants widely used as emulsifiers, stabilizers, and emollients in the pharmaceutical, cosmetic, and food industries.[1][2][3] They consist of a glycerol (B35011) molecule esterified with a single fatty acid chain. The accurate quantification of glyceryl monoesters, and their separation from di- and triglycerides (di- and triacylglycerols), is crucial for quality control, formulation development, and regulatory compliance.

High-Performance Liquid Chromatography (HPLC) coupled with a Refractive Index (RI) detector is a robust and reliable method for this purpose. Since glycerides lack a strong UV chromophore, RI detection, which measures the difference in the refractive index between the mobile phase and the sample eluting from the column, provides universal detection for these compounds.[4][5] This document provides detailed protocols for two common HPLC-RI methods: Size Exclusion Chromatography (GPC) and Reversed-Phase (RP) HPLC.

Principle of the Method

HPLC separates components of a mixture based on their differential interactions with a stationary phase (the column) and a mobile phase (the solvent). For glyceride analysis, two primary modes are used:

• Size Exclusion Chromatography (GPC): This technique separates molecules based on their hydrodynamic volume (size) in solution.[6] Larger molecules, like triglycerides, cannot penetrate the pores of the stationary phase as deeply as smaller molecules, like monoglycerides (B3428702). Consequently, larger molecules travel a shorter path and elute first. The typical elution order is Triglycerides > Diglycerides > Monoglycerides > Glycerol.[6]

• Reversed-Phase (RP) HPLC: This method separates molecules based on their polarity. A nonpolar stationary phase (e.g., C18) is used with a polar mobile phase. Less polar (more hydrophobic) molecules, like triglycerides, are retained longer on the column. Therefore, the elution order is typically the reverse of GPC: Glycerol > Monoglycerides > Diglycerides > Triglycerides.[7]

The RI detector is a universal detector that responds to nearly every analyte, making it ideal for compounds like glycerides that do not absorb UV light.[4]

Experimental Protocols

Protocol 1: Analysis of Glyceryl Monooleate by Size Exclusion Chromatography (GPC)

This protocol is based on the United States Pharmacopeia-National Formulary (USP-NF) monograph method for the assay of Glyceryl Monooleate.[1][8] It is suitable for determining the content of mono-, di-, and triglycerides in a sample.

A. Apparatus and Materials

• HPLC system with a pump, autosampler, and column oven

• Refractive Index (RI) Detector

• Data acquisition and processing software

• Analytical balance

• Volumetric flasks, vials, and syringes

B. Reagents and Chromatographic Conditions

Parameter	Specification
Column	L21 packing material (styrene-divinylbenzene copolymer), e.g., two 8.0 mm x 300 mm, 5 µm columns in series.[1][6]
Mobile Phase	Tetrahydrofuran (THF)[1][8]
Flow Rate	1.0 mL/min[1][8]
Column Temperature	40°C[1][8]
Detector Temperature	40°C[1][8]
Injection Volume	40 µL[1][8]
Run Time	Approximately 20-25 minutes, or until all components have eluted.

C. Sample and Standard Preparation

• Sample Solution: Accurately weigh about 400 mg of the Glyceryl Monooleate sample into a 10 mL volumetric flask. Dissolve in and dilute to volume with Tetrahydrofuran (THF) to obtain a final concentration of 40 mg/mL.[1][8]

• Standard Solutions (for free glycerin limit test): Prepare a series of glycerin standards in THF at known concentrations (e.g., 0.4, 1.0, 2.0, and 4.0 mg/mL) for calibration.[8]

D. System Suitability Before sample analysis, inject the sample solution to verify the system performance. The requirements are:

• Resolution: The resolution between the diglyceride and monoglyceride peaks must be not less than 1.0.[1][8]

• Precision: The relative standard deviation (RSD) for replicate injections of the monoglyceride peak area must be not more than 2.0%.[1][8]

E. Analysis Procedure

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Perform replicate injections of the sample solution.

• Record the chromatograms and measure the peak areas for each glyceride group (mono-, di-, and triglycerides).

• Calculate the percentage of each component using the area normalization method.[9]

Protocol 2: Separation of Monoacylglycerols by Reversed-Phase HPLC

This protocol is a general method for separating monoacylglycerols from other lipids based on polarity. It is particularly useful for analyzing complex mixtures containing free fatty acids and different glyceride classes.[4][7]

A. Apparatus and Materials

• HPLC system with a gradient pump, autosampler, and column oven

• Refractive Index (RI) Detector

• Data acquisition and processing software

• Analytical balance

• Volumetric flasks, vials, and syringes

B. Reagents and Chromatographic Conditions

Parameter	Specification
Column	C18 or C8 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm).
Mobile Phase	Acetonitrile (ACN) / Water (90:10 v/v) with 0.1% Trifluoroacetic Acid (TFA).[4] Note: Gradient elution may be required for complex samples containing a wide range of polarities.
Flow Rate	1.0 mL/min[4]
Column Temperature	40°C[4]
Detector Temperature	40°C (or matched to column temperature)
Injection Volume	20-40 µL[4]

C. Sample Preparation

• For simple mixtures, dissolve the sample in the mobile phase or a compatible solvent (e.g., isopropanol, THF).

• For complex biological matrices, a liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to remove interferences and concentrate the analytes.[4][10] A common procedure involves extracting lipids with a chloroform/methanol mixture.[4] The dried extract is then redissolved in the mobile phase for injection.[4]

D. System Suitability

• Resolution: Ensure baseline resolution between the major peaks of interest (e.g., monoolein (B16389) and oleic acid).

• Precision: The relative standard deviation (RSD) for replicate injections of a standard solution should be ≤ 2.0%.

E. Analysis Procedure

• Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Inject standards and samples.

• Identify peaks by comparing retention times with known standards.

• Quantify analytes by creating a calibration curve from the peak areas of the standard solutions.

Data Presentation

Typical Chromatographic Results

The following table summarizes the expected elution order and typical retention times for the two methods. Note that actual retention times may vary depending on the specific system and conditions.

Compound	GPC Method (Elution Order)	RP-HPLC Method (Elution Order)
Glycerol	4th	1st
Glyceryl Monoester	3rd	2nd
Glyceryl Diester	2nd	3rd
Glyceryl Triester	1st	4th

Visualizations

References

• 1. shodex.com [shodex.com]
• 2. cir-safety.org [cir-safety.org]
• 3. Determination of dimeric glycerol in monoglycerides by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Simple Quantitative Approach for the Determination of Long and Medium Chain Lipids in Bio-relevant Matrices by High Performance Liquid Chromatography with Refractive Index Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HPLC Method for Analysis of Glycerol on Primesep AP Column | SIELC Technologies [sielc.com]
• 6. CN114152699B - Method for measuring content of glyceryl monostearate in pramestrne cream - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. drugfuture.com [drugfuture.com]
• 9. HPLC-MS Analysis of Glycerol Oleate [mat-test.com]
• 10. Enrichment and quantification of monoacylglycerols and free fatty acids by solid phase extraction and liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Gas Chromatography Protocol for Purity Testing of Glyceryl Monoundecylenate

Abstract

This application note provides a detailed protocol for the determination of the purity of glyceryl monoundecylenate by gas chromatography with flame ionization detection (GC-FID). Glyceryl monoundecylenate, an ester of glycerol (B35011) and undecylenic acid, is utilized in various industries for its emulsifying and antimicrobial properties.[1] This method is adapted from established standard methods for the analysis of monoacylglycerols, such as ASTM D6584 and EN 14105, which are commonly used for biodiesel quality control.[2][3] The protocol involves a derivatization step to convert the polar hydroxyl groups of the mono-, di-, and triglycerides, as well as free glycerol, into more volatile trimethylsilyl (B98337) (TMS) ethers, enabling their separation and quantification by GC.

Introduction

Glyceryl monoundecylenate is a monoacylglycerol whose purity is critical for its performance in final product formulations. Gas chromatography (GC) is a widely accepted method for assessing the purity of such compounds.[4] The primary impurities in glyceryl monoundecylenate are typically unreacted starting materials, such as glycerol and undecylenic acid, and byproducts of the manufacturing process, including diglycerides and triglycerides.

This protocol outlines the necessary steps for sample preparation, including derivatization, the instrumental parameters for GC-FID analysis, and the procedure for quantification to determine the monoester content.

Experimental Protocol

Reagents and Materials

• Glyceryl Monoundecylenate Sample: The sample to be analyzed.

• Reference Standards:

  • Glycerol (high purity)

  • Glyceryl Monoundecylenate (high purity, for calibration)

  • Glyceryl Diundecylenate (if available)

  • Glyceryl Triundecylenate (if available)

• Internal Standards:

  • 1,2,4-Butanetriol (B146131) (for free glycerol determination)

  • Tricaprin (B1683028) (for glycerides determination)

• Derivatization Reagent: N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Solvent: n-Heptane (HPLC grade)

• Vials: 10 mL glass vials with PTFE-lined septa and caps

• Syringes: Microsyringes for accurate liquid handling

Standard and Sample Preparation

2.1. Internal Standard Stock Solutions:

• Prepare a stock solution of 1,2,4-butanetriol in pyridine (B92270) (e.g., 10 mg/mL).

• Prepare a stock solution of tricaprin in pyridine (e.g., 10 mg/mL).

2.2. Calibration Standards:

• Prepare a series of calibration standards by accurately weighing known amounts of glycerol, glyceryl monoundecylenate, and other relevant glycerides into separate vials.

• To each vial, add a known amount of the internal standard stock solutions.

• Proceed with the derivatization procedure as described below.

2.3. Sample Preparation and Derivatization:

• Accurately weigh approximately 100 mg of the glyceryl monoundecylenate sample into a 10 mL glass vial.[3][5]

• Using a microsyringe, add exactly 100 µL of each internal standard stock solution to the vial.[3][5]

• Add 100 µL of the derivatization reagent (MSTFA) to the vial.[3][5]

• Seal the vial and shake it vigorously to ensure complete mixing.

• Allow the vial to stand at room temperature for 15-20 minutes for the derivatization reaction to complete.[5]

• Add approximately 8 mL of n-heptane to the vial and shake again to mix.[3][5] The sample is now ready for GC analysis.

Gas Chromatography (GC-FID) Conditions

The following instrumental parameters are recommended and are based on the ASTM D6584 and EN 14105 methods.[1][6][7]

Parameter	Setting
Gas Chromatograph	Agilent 8890 GC System or equivalent with FID
Injector	Cold On-Column or Programmable Temperature Inlet (PTI)
Injection Volume	1 µL
Column	Fused silica (B1680970) capillary column (e.g., 15 m x 0.32 mm ID, 0.1 µm film thickness) with a polydimethylsiloxane (B3030410) (PDMS) or 5% diphenyl / 95% dimethylpolysiloxane stationary phase.[1][6]
Carrier Gas	Helium or Hydrogen
Flow Rate	Constant flow, approximately 3 mL/min[1][6]
Oven Temperature Program	Initial Temp: 50°C, hold for 1 minRamp 1: 15°C/min to 180°CRamp 2: 7°C/min to 230°CRamp 3: 30°C/min to 380°CFinal Hold: 10 min at 380°C[6][7]
FID Detector Temperature	380°C[1][6][7]
Hydrogen Flow	35 mL/min[1][6]
Air Flow	350 mL/min[1][6]
Makeup Gas (Nitrogen)	20 mL/min[1][6]

Data Analysis and Quantification

• Peak Identification: Identify the peaks in the chromatogram by comparing their retention times with those of the derivatized reference standards. The expected elution order is free glycerol, followed by the mono-, di-, and triglycerides in order of increasing molecular weight.

• Calibration: Generate calibration curves for each analyte by plotting the ratio of the analyte peak area to the internal standard peak area against the known concentration of the analyte in the calibration standards.

• Quantification: Calculate the concentration of each component in the sample using the calibration curves.

• Purity Calculation: The purity of glyceryl monoundecylenate is expressed as the weight percentage of the monoester in the total sample.

  Purity (%) = (Mass of Glyceryl Monoundecylenate / Total Mass of Sample) x 100

Data Presentation

The quantitative results of the analysis should be summarized in a clear and structured table for easy comparison.

Table 1: Purity Analysis of Glyceryl Monoundecylenate Samples

Sample ID	Free Glycerol (% w/w)	Glyceryl Monoundecylenate (% w/w)	Diglycerides (% w/w)	Triglycerides (% w/w)	Total Purity (% w/w)
Batch A
Batch B
Batch C

Note: The total purity is the sum of all identified glyceride components.

Experimental Workflow Diagram

Caption: Workflow for Glyceryl Monoundecylenate Purity Testing by GC-FID.

Conclusion

The gas chromatography protocol detailed in this application note provides a reliable and robust method for the purity assessment of glyceryl monoundecylenate. By adapting established standard methods and employing a derivatization step, accurate quantification of the monoester content, as well as common impurities, can be achieved. This method is suitable for quality control and research applications in the pharmaceutical, cosmetic, and food industries.

References

• 1. paclp.com [paclp.com]
• 2. store.astm.org [store.astm.org]
• 3. EN 14105: Free & Total Glycerine in B-100 Biodiesel Methyl Esters [scioninstruments.com]
• 4. assets.fishersci.com [assets.fishersci.com]
• 5. ASTM D6584: Free & Total Glycerin B-100 Biodiesel Methyl Esters [scioninstruments.com]
• 6. mtb.es [mtb.es]
• 7. EN 14105: GC Analysis of Glycerin Impurity in Biodiesel on MET-Biodiesel [sigmaaldrich.com]

Application of Glyceryl Monoundecylenate in Antifungal Susceptibility Testing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glyceryl monoundecylenate, the monoester of undecylenic acid and glycerol, is a compound recognized for its antifungal properties, making it a subject of interest in the development of novel antifungal therapies and formulations.[1] Its mechanism of action is primarily attributed to its active component, undecylenic acid, which disrupts the fungal cell membrane, inhibits ergosterol (B1671047) synthesis, and interferes with the morphological transition of yeast to the more virulent hyphal form in species such as Candida albicans.[2][3] This document provides detailed application notes and experimental protocols for the use of glyceryl monoundecylenate in antifungal susceptibility testing (AFST), including methodologies for determining its intrinsic antifungal activity and its potential for synergistic interactions with established antifungal drugs.

Data Presentation: Antifungal Activity of Undecylenic Acid Derivatives

While specific minimum inhibitory concentration (MIC) data for glyceryl monoundecylenate against a wide range of fungal pathogens is not extensively available in the public domain, data for its active component, undecylenic acid, and a related derivative, lactose (B1674315) undecylenate, provide valuable insights into its potential antifungal spectrum and potency.

Table 1: Minimum Inhibitory Concentration (MIC) of Undecylenic Acid and a Derivative Against Selected Fungi

Compound	Fungal Species	MIC (µg/mL)	Reference
Lactose Undecylenate	Trichophyton rubrum F2	512
Lactose Undecylenate	Candida albicans ATCC 10231	512
Undecylenic Acid	Candida albicans	>3 mM (~552 µg/mL) required to inhibit biofilm formation	[2]

Note: The data for undecylenic acid on C. albicans biofilm formation indicates the concentration required for a specific inhibitory effect rather than a standard MIC value determined by broth microdilution.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) of Glyceryl Monoundecylenate using Broth Microdilution

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M27-A3 guidelines for yeast and M38-A2 for filamentous fungi and is optimized for a lipophilic compound like glyceryl monoundecylenate.

Materials:

• Glyceryl monoundecylenate

• Dimethyl sulfoxide (B87167) (DMSO)

• RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS

• Sterile 96-well microtiter plates

• Fungal isolates (e.g., Candida albicans, Aspergillus fumigatus, Trichophyton rubrum)

• Spectrophotometer or plate reader

• Sterile saline (0.85%)

• 0.5 McFarland standard

• Vortex mixer

• Incubator

Procedure:

• Preparation of Glyceryl Monoundecylenate Stock Solution:

  • Due to its lipophilic nature, dissolve glyceryl monoundecylenate in DMSO to create a high-concentration stock solution (e.g., 10 mg/mL). Further dilutions should be made in RPMI-1640 medium. Ensure the final DMSO concentration in the assay does not exceed 1%, as higher concentrations can inhibit fungal growth.

• Preparation of Fungal Inoculum:

  • Yeasts (Candida spp.): From a fresh culture (24-48 hours on Sabouraud Dextrose Agar), suspend several colonies in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL). Dilute this suspension 1:1000 in RPMI-1640 to achieve a final inoculum concentration of 1-5 x 10^3 CFU/mL.

  • Filamentous Fungi (Aspergillus spp., Trichophyton spp.): From a mature culture, cover the surface with sterile saline and gently scrape the conidia with a sterile loop. Transfer the suspension to a sterile tube and allow heavy particles to settle for 3-5 minutes. Adjust the upper homogenous suspension to a cell density of 0.4 x 10^4 to 5 x 10^4 CFU/mL using a hemocytometer or spectrophotometer.

• Microdilution Plate Setup:

  • Add 100 µL of RPMI-1640 to all wells of a 96-well plate except the first column.

  • Add 200 µL of the highest concentration of glyceryl monoundecylenate (in RPMI-1640) to the first column.

  • Perform serial twofold dilutions by transferring 100 µL from the first column to the second, mixing, and continuing this process across the plate. Discard 100 µL from the last column of dilutions.

  • Add 100 µL of the prepared fungal inoculum to each well.

  • Include a growth control well (inoculum without drug) and a sterility control well (medium only).

• Incubation:

  • Incubate the plates at 35°C. Incubation times vary by organism: 24-48 hours for Candida spp., 48-72 hours for Aspergillus spp., and 4-7 days for Trichophyton spp.

• MIC Determination:

  • The MIC is the lowest concentration of glyceryl monoundecylenate that causes a significant inhibition of growth (typically ≥50% for yeasts and ≥80% for filamentous fungi) compared to the drug-free growth control. This can be determined visually or by reading the optical density at 530 nm.

Protocol 2: Checkerboard Assay for Antifungal Synergy Testing

This protocol is used to evaluate the interaction between glyceryl monoundecylenate and another antifungal agent (e.g., fluconazole, amphotericin B, caspofungin).

Procedure:

• Prepare Drug Solutions: Prepare stock solutions of glyceryl monoundecylenate and the partner antifungal drug at 4 times the highest desired final concentration.

• Plate Setup:

  • Dispense 50 µL of RPMI-1640 into each well of a 96-well plate.

  • Add serial twofold dilutions of glyceryl monoundecylenate (50 µL/well) along the x-axis (columns).

  • Add serial twofold dilutions of the partner antifungal (50 µL/well) along the y-axis (rows). This creates a matrix of drug combinations.

  • Include wells with each drug alone to determine their individual MICs under the same conditions.

• Inoculation and Incubation: Add 100 µL of the standardized fungal inoculum to each well and incubate as described in Protocol 1.

• Data Analysis and FIC Index Calculation:

  • Determine the MIC of each drug alone and in combination.

  • Calculate the Fractional Inhibitory Concentration (FIC) for each drug:

    • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

    • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

  • Calculate the FIC Index (FICI) for each combination:

    • FICI = FIC of Drug A + FIC of Drug B

  • Interpretation of FICI:

    • Synergy: FICI ≤ 0.5

    • Additive: 0.5 < FICI ≤ 4.0

    • Antagonism: FICI > 4.0

Mandatory Visualizations

Signaling Pathway

Caption: Antifungal mechanism of undecylenic acid.

Experimental Workflow

Caption: Broth microdilution workflow.

Logical Relationship

Caption: Interpretation of FIC Index values.

References

• 1. researchgate.net [researchgate.net]
• 2. Antifungal effects of undecylenic acid on the biofilm formation of Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Undecylenic acid inhibits morphogenesis of Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Development of Mucoadhesive Drug Delivery Systems Using Glyceryl Monoesters

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the development and evaluation of mucoadhesive drug delivery systems based on glyceryl monoesters, such as glyceryl monooleate (GMO) and glyceryl monostearate (GMS). These esters are biocompatible, biodegradable, and generally recognized as safe (GRAS), making them excellent candidates for drug delivery applications.[1][2] Their ability to form various liquid crystalline phases in the presence of water is key to their mucoadhesive properties and controlled release capabilities.[2][3][4][5]

Introduction to Glyceryl Monoesters in Mucoadhesive Drug Delivery

Glyceryl monoesters are amphiphilic lipids that can self-assemble into various structures, including lamellar and cubic liquid crystalline phases, in aqueous environments.[2][3] The cubic phase, a bicontinuous lipid bilayer structure, is particularly interesting for mucoadhesive drug delivery due to its high viscosity and ability to adhere to mucosal surfaces.[3][4] The mechanism of mucoadhesion is primarily attributed to the dehydration of the mucus layer upon contact with the glyceryl monoester formulation.[3][4] This interaction is non-specific and allows for prolonged contact time at the site of application, leading to enhanced drug absorption and bioavailability.[2][6]

Glyceryl monooleate (GMO) is one of the most extensively studied glyceryl monoesters for this purpose.[3][4][6] Glyceryl monostearate (GMS) is another valuable monoester, often used in the formulation of solid lipid nanoparticles and as a matrix-forming agent in sustained-release dosage forms.[7]

Formulation of Glyceryl Monoester-Based Mucoadhesive Systems

The formulation strategy will depend on the desired dosage form, such as a bioadhesive gel, solid lipid nanoparticles, or a hybrid system.

Preparation of a Glyceryl Monooleate (GMO) Mucoadhesive Gel

This protocol describes the preparation of a simple GMO-based gel that forms a mucoadhesive cubic phase upon contact with aqueous media.

Materials:

• Glyceryl monooleate (GMO)

• Drug substance

• Phosphate (B84403) buffer (pH 6.8)

• Magnetic stirrer

• Syringes

Protocol:

• Melt the GMO at a temperature slightly above its melting point (approximately 35-40°C).

• Disperse the desired amount of the drug substance into the molten GMO with continuous stirring until a homogenous mixture is obtained.

• Draw the drug-loaded GMO mixture into a syringe.

• In a separate container, prepare the phosphate buffer (pH 6.8).

• To form the cubic phase for in vitro testing, slowly add the phosphate buffer to the GMO mixture with gentle stirring. The ratio of GMO to water will influence the liquid crystalline phase formed. A water content of 20-40% typically favors the formation of the cubic phase.[2]

• The resulting formulation will be a viscous, opaque gel.

Experimental Protocols for Evaluation

Determination of Mucoadhesive Strength by Tensiometry

This protocol outlines the measurement of the force of detachment, a key indicator of mucoadhesive strength, using a tensiometer or texture analyzer.[4][8]

Materials and Equipment:

• Tensiometer or Texture Analyzer with a mucoadhesive probe

• Porcine or bovine mucosal tissue

• Phosphate buffer (pH 6.8)

• Formulation sample

• Cyanoacrylate adhesive

Protocol:

• Mucosal Tissue Preparation:

  • Obtain fresh mucosal tissue (e.g., buccal, intestinal) from a local abattoir.

  • Carefully remove any underlying fatty and connective tissues.

  • Cut the mucosa into suitable sizes and store in phosphate buffer (pH 6.8) at 4°C until use.

• Sample Preparation:

  • Secure a piece of mucosal tissue to the stationary platform of the tensiometer using cyanoacrylate adhesive.

  • Apply a precise amount of the glyceryl monoester formulation to the probe of the tensiometer.

• Measurement:

  • Bring the probe with the formulation into contact with the mucosal tissue at a defined speed (e.g., 10 mm/min).[9]

  • Apply a constant contact force for a specified duration (e.g., 1 N for 60 seconds) to ensure intimate contact.[9]

  • Withdraw the probe at a constant speed (e.g., 60 mm/min) until the formulation detaches from the mucosa.[9]

  • Record the maximum force required for detachment (Fmax).

  • The work of adhesion can be calculated from the area under the force-distance curve.

• Data Analysis:

  • Perform measurements in triplicate and report the mean ± standard deviation.

  • Compare the mucoadhesive strength of different formulations.

In Vitro Drug Release Study

This protocol describes the determination of the drug release profile from the glyceryl monoester formulation using a dialysis membrane method.

Materials and Equipment:

• Franz diffusion cell or USP dissolution apparatus (Type II - Paddle)

• Dialysis membrane (e.g., MWCO 12-14 kDa)

• Phosphate buffer (pH 6.8) as the release medium

• Magnetic stirrer

• HPLC or UV-Vis spectrophotometer for drug quantification

Protocol:

• Membrane Preparation:

  • Soak the dialysis membrane in the release medium for at least 12 hours before the experiment.

• Apparatus Setup:

  • Mount the hydrated dialysis membrane on the Franz diffusion cell, separating the donor and receptor compartments.

  • Fill the receptor compartment with a known volume of pre-warmed (37°C) phosphate buffer (pH 6.8).

  • Ensure the receptor medium is continuously stirred.

• Experiment:

  • Accurately weigh a sample of the drug-loaded formulation and place it in the donor compartment in contact with the dialysis membrane.

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of the release medium from the receptor compartment.

  • Immediately replace the withdrawn volume with fresh, pre-warmed release medium to maintain sink conditions.

• Drug Quantification:

  • Analyze the collected samples for drug content using a validated analytical method (e.g., HPLC, UV-Vis spectrophotometry).

• Data Analysis:

  • Calculate the cumulative percentage of drug released at each time point.

  • Plot the cumulative percentage of drug released versus time to obtain the drug release profile.

Data Presentation

Quantitative data from the experimental evaluations should be presented in a clear and organized manner to facilitate comparison between different formulations.

Table 1: Mucoadhesive Strength of Glyceryl Monooleate (GMO) Formulations

Formulation	Maximum Detachment Force (Fmax) (N)	Work of Adhesion (mJ/cm²)
GMO Gel (20% water)	Insert Value	Insert Value
GMO Gel (30% water)	Insert Value	Insert Value
GMO/GMS (1:1) Gel	Insert Value	Insert Value
Control (Placebo Gel)	Insert Value	Insert Value

Note: The work of adhesion for unswollen monoglycerides (B3428702) has been reported to be in the range of 0.007-0.048 mJ/cm².[4]

Table 2: In Vitro Drug Release from Glyceryl Monooleate (GMO) Formulations

Time (hours)	Cumulative Drug Release (%) - Formulation A	Cumulative Drug Release (%) - Formulation B
1	Insert Value	Insert Value
2	Insert Value	Insert Value
4	Insert Value	Insert Value
8	Insert Value	Insert Value
12	Insert Value	Insert Value
24	Insert Value	Insert Value

Visualizations

Logical Relationship of Mucoadhesion Mechanism

The following diagram illustrates the key steps involved in the mucoadhesion of glyceryl monoester-based systems.

Caption: Mechanism of glyceryl monoester mucoadhesion.

Experimental Workflow for Formulation and Evaluation

This diagram outlines the sequential steps for the development and testing of mucoadhesive drug delivery systems using glyceryl monoesters.

References

• 1. A Protocol for Preparing Mucoadhesive Emulsion Microgels and Assessing Their Mucoadhesion Properties In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Water quantitatively induces the mucoadhesion of liquid crystalline phases of glyceryl monooleate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bioadhesive drug delivery systems. I. Characterisation of mucoadhesive properties of systems based on glyceryl mono-oleate and glyceryl monolinoleate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scielo.br [scielo.br]
• 6. scielo.br [scielo.br]
• 7. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 8. Muco-Adhesion Testing | Vici Health Sciences [vicihealthsciences.com]
• 9. Optimization of a mucoadhesion testing protocol using a vertical force measurement system for chitosan- and pectin-based lyophilized polymer matrices and enteric-coated capsules - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Incorporating Glyceryl Monoundecylenate as a Preservative in Ophthalmic Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The demand for safer and more patient-compliant ophthalmic solutions has driven research into novel preservative systems that minimize the ocular surface toxicity associated with traditional preservatives like benzalkonium chloride (BAK).[1][2][3][4] Glyceryl monoundecylenate, a monoester of glycerin and undecylenic acid derived from castor oil, presents a promising alternative due to its known antimicrobial and antifungal properties, coupled with a favorable safety profile in cosmetic applications.[5][6] This document provides detailed application notes and protocols for the evaluation of glyceryl monoundecylenate as a preservative in multidose ophthalmic formulations.

Glyceryl monoundecylenate is valued for its broad-spectrum antimicrobial activity, functioning as a skin-conditioning agent and emollient.[5][6] Its performance is reportedly independent of pH, a beneficial characteristic for ophthalmic formulations that must be buffered within a comfortable physiological range (typically pH 5 to 8).[6][7] These application notes will guide researchers through the formulation considerations, preservative efficacy testing, and preliminary safety assessments required to validate its use in eye drops.

Formulation Considerations

Glyceryl monoundecylenate is slightly soluble in water and highly soluble in oil.[5] This necessitates careful formulation strategies to ensure its uniform distribution and stability in aqueous ophthalmic solutions.

2.1 Solubility Enhancement: To incorporate glyceryl monoundecylenate into a predominantly aqueous vehicle, the use of co-solvents or non-ionic surfactants is likely necessary.

• Co-solvents: Propylene glycol or glycerin (which is also a common demulcent in eye drops) can be used to aid in the solubilization of glyceryl monoundecylenate.[8]

• Surfactants: Non-ionic surfactants such as Polysorbate 80 or Tyloxapol can be employed at low concentrations (e.g., 0.01% to 0.5%) to create a stable microemulsion or micellar solution.[7]

2.2 Proposed Formulation Base: A starting point for a buffered ophthalmic solution incorporating glyceryl monoundecylenate is provided in the table below. The concentration of glyceryl monoundecylenate should be optimized based on efficacy and safety studies.

Ingredient	Concentration (% w/v)	Purpose
Glyceryl Monoundecylenate	0.1 - 1.0	Antimicrobial Preservative
Polysorbate 80	0.05 - 0.5	Solubilizing Agent / Surfactant
Glycerin	0.5 - 1.0	Tonicity Agent / Demulcent / Co-solvent
Sodium Chloride	q.s. to isotonicity	Tonicity Agent
Sodium Phosphate Monobasic	q.s. to buffer	Buffering Agent
Sodium Phosphate Dibasic	q.s. to buffer	Buffering Agent
Purified Water	q.s. to 100%	Vehicle
Sodium Hydroxide / HCl	q.s. to pH 6.8 - 7.4	pH Adjustment

Experimental Protocols

Preservative Efficacy Testing (PET)

This protocol is adapted from the United States Pharmacopeia (USP) <51> Antimicrobial Effectiveness Testing guidelines.[9] The objective is to determine if the formulation can effectively reduce a controlled microbial challenge.

3.1.1 Materials and Microorganisms:

• Test Formulation: Ophthalmic solution containing glyceryl monoundecylenate.

• Positive Control: A validated preserved ophthalmic solution.

• Negative Control: The same formulation without glyceryl monoundecylenate.

• Microbial Strains:

  • Staphylococcus aureus (ATCC 6538)

  • Pseudomonas aeruginosa (ATCC 9027)

  • Escherichia coli (ATCC 8739)

  • Candida albicans (ATCC 10231)

  • Aspergillus brasiliensis (ATCC 16404)

• Culture Media: Soybean-Casein Digest Agar (SCDA) for bacteria and Sabouraud Dextrose Agar (SDA) for fungi.

• Neutralizing Broth: A suitable sterile broth containing inactivating agents for glyceryl monoundecylenate (e.g., lecithin (B1663433) and polysorbate 80).

3.1.2 Inoculum Preparation:

• Culture the bacterial strains on SCDA at 30-35°C for 18-24 hours.

• Culture C. albicans on SDA at 20-25°C for 48 hours.

• Culture A. brasiliensis on SDA at 20-25°C for 7 days to harvest spores.

• Harvest the microorganisms and suspend them in sterile saline.

• Adjust the suspension concentration to approximately 1 x 10⁸ colony-forming units (CFU)/mL.[9]

3.1.3 Test Procedure:

• Dispense 10 mL of the test formulation into five separate sterile containers.

• Inoculate each container with one of the five test organisms. The volume of the inoculum should be between 0.5% and 1.0% of the product volume.[9]

• The final concentration of microorganisms in the test product should be between 1 x 10⁵ and 1 x 10⁶ CFU/mL.[9]

• Determine the initial concentration of viable organisms in a positive control container immediately after inoculation (Time 0).

• Incubate the inoculated containers at 20-25°C for 28 days.[9]

• At specified time intervals (7, 14, and 28 days), withdraw a 1 mL aliquot from each container.[9]

• Serially dilute the aliquots in neutralizing broth and perform plate counts using SCDA for bacteria and SDA for fungi.

3.1.4 Acceptance Criteria (USP Category I Products - Ophthalmic): The effectiveness of the preservative is evaluated based on the log reduction in viable microorganisms from the initial count.

Bacteria	Yeast and Mold
Day 7	Not less than 1.0 log reduction	No increase from initial count
Day 14	Not less than 3.0 log reduction	No increase from initial count
Day 28	No increase from Day 14 count	No increase from initial count
(Increase is defined as not more than 0.5 log unit higher than the previous value measured)

Workflow for Preservative Efficacy Testing

Caption: Workflow for Preservative Efficacy Testing (PET).

Ocular Irritation and Safety Assessment

A preliminary assessment of ocular safety is crucial. In vitro methods are highly encouraged to reduce animal testing.

3.2.1 In Vitro Corneal Epithelial Cell Viability Assay: This assay evaluates the cytotoxicity of the formulation on human corneal epithelial cells.

• Cell Culture: Culture human corneal epithelial cells (HCE-T) in appropriate media until confluent.

• Exposure: Expose the cells to various concentrations of the glyceryl monoundecylenate formulation, a positive control (e.g., 0.01% BAK), and a negative control (saline solution) for a clinically relevant duration (e.g., 15 minutes).

• Viability Assessment: Use a cell viability assay, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, to quantify cell survival.

• Analysis: Compare the cell viability of the test formulation to the controls. A formulation with high cell viability (e.g., >80%) is considered to have low cytotoxic potential.

Workflow for In Vitro Ocular Safety Testing

Caption: Workflow for In Vitro Ocular Safety Testing.

Data Presentation

The following tables present hypothetical data to illustrate expected outcomes from the experimental protocols.

Table 1: Hypothetical Preservative Efficacy Test Results for Ophthalmic Solution with 0.5% Glyceryl Monoundecylenate

Microorganism	Initial Inoculum (CFU/mL)	Mean Log Reduction from Initial Count	USP Criteria Met?
Day 7	Day 14
S. aureus	5.2 x 10⁵	2.1	3.5
P. aeruginosa	4.8 x 10⁵	1.9	3.2
E. coli	6.1 x 10⁵	2.5	4.1
C. albicans	3.3 x 10⁵	0.2 (No Increase)	0.4 (No Increase)
A. brasiliensis	2.9 x 10⁵	0.1 (No Increase)	0.2 (No Increase)

Table 2: Hypothetical In Vitro Cytotoxicity Results on HCE-T Cells (MTT Assay)

Test Article	Concentration	Mean Cell Viability (%)	Standard Deviation	Cytotoxicity Potential
Saline (Negative Control)	N/A	100	4.5	Very Low
Formulation with 0.5% Glyceryl Monoundecylenate	100%	92.3	5.1	Low
Formulation with 1.0% Glyceryl Monoundecylenate	100%	85.7	6.2	Low
0.01% BAK (Positive Control)	0.01%	45.2	7.8	High

Conclusion

Glyceryl monoundecylenate shows significant potential as a novel, mild preservative for ophthalmic solutions. Its broad-spectrum antimicrobial activity, combined with a promising in vitro safety profile, makes it a strong candidate to address the ocular surface toxicity issues associated with conventional preservatives. The protocols outlined in this document provide a comprehensive framework for researchers to formulate and rigorously evaluate glyceryl monoundecylenate-preserved ophthalmic products, ensuring they meet the stringent efficacy and safety standards required for ophthalmic use. Further in vivo studies would be required to confirm these preliminary findings.

References

• 1. PRESERVATIVES FROM THE EYE DROPS AND THE OCULAR SURFACE - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [Preservatives in eye drops: toward awareness of their toxicity] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Potential toxicity of topical ocular solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medscape.com [medscape.com]
• 5. specialchem.com [specialchem.com]
• 6. acmesynthetic.com [acmesynthetic.com]
• 7. US20190269612A1 - Preservative free pharmaceutical compositions for ophthalmic administration - Google Patents [patents.google.com]
• 8. bouldermedicalcenter.com [bouldermedicalcenter.com]
• 9. nelsonlabs.com [nelsonlabs.com]

Application Notes and Protocols: Glyceryl Monoundecylenate as a Skin Penetration Enhancer

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Glyceryl monoundecylenate is a monoglyceride that is being explored for its potential as a skin penetration enhancer in topical and transdermal drug delivery systems. Monoglycerides (B3428702), as a class of excipients, are known to interact with the stratum corneum, the primary barrier of the skin, thereby facilitating the permeation of active pharmaceutical ingredients (APIs). The mechanism of action is primarily attributed to the disruption of the highly organized lipid structure of the stratum corneum. This document provides detailed application notes and protocols for the investigation of glyceryl monoundecylenate as a skin penetration enhancer, based on established methodologies for similar compounds.

Disclaimer: Quantitative data and specific experimental protocols for glyceryl monoundecylenate are limited in publicly available literature. The data and protocols presented herein are based on studies of structurally similar and commonly used monoglyceride penetration enhancers (e.g., glyceryl monooleate, glyceryl monolaurate) and should serve as a comprehensive guide and starting point for the evaluation of glyceryl monoundecylenate.

Quantitative Data on Monoglycerides as Skin Penetration Enhancers

The following table summarizes the penetration-enhancing effects of various monoglycerides on different APIs. This data can be used as a reference for designing experiments and anticipating the potential efficacy of glyceryl monoundecylenate.

Monoglyceride Enhancer	Active Pharmaceutical Ingredient (API)	Model Membrane	Enhancer Concentration	Key Findings
Glyceryl Monooleate (GMO)	Petrolatum	Human Epidermal Membrane	1% (w/w)	Enhanced the penetration of petrolatum at a 50 µg dose.[1]
Glyceryl Monooleate (GMO)	5-Aminolevulinic Acid	Hairless Mouse Skin	Various	Significantly increased in vitro skin permeation and retention.
Glyceryl Monolaurate (GML)	Progesterone	Human Cadaver Skin	Not Specified	Demonstrated a permeation enhancing effect.
Glycerol Monoethers	Not Specified	Hairless Mouse Skin	Not Specified	Effective as a skin penetration enhancer, though slightly less so than oleic acid.[2]

Mechanism of Action of Monoglycerides

Monoglycerides, including glyceryl monoundecylenate, are thought to enhance skin penetration primarily by disrupting the lipid barrier of the stratum corneum. The proposed mechanism involves the insertion of the monoglyceride molecules into the intercellular lipid lamellae, which leads to an increase in fluidity and the creation of defects in the lipid packaging. This disruption of the ordered lipid structure reduces the diffusional resistance of the stratum corneum, allowing for increased permeation of API molecules.

Mechanism of action for monoglyceride penetration enhancers.

Experimental Protocols

In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol outlines the steps for conducting an in vitro skin permeation study to evaluate the efficacy of glyceryl monoundecylenate as a penetration enhancer.

1. Materials and Equipment:

• Franz diffusion cells

• Human or animal skin membranes (e.g., human cadaver skin, porcine ear skin)

• Receptor solution (e.g., phosphate-buffered saline, PBS)

• Magnetic stirrer and stir bars

• Water bath or heating block

• Syringes and needles for sampling

• Test formulation containing the API and glyceryl monoundecylenate

• Control formulation (without glyceryl monoundecylenate)

• Analytical instrument for API quantification (e.g., HPLC, LC-MS/MS)

2. Protocol Steps:

• Membrane Preparation:

  • Thaw frozen skin membranes at room temperature.

  • Cut the skin into sections large enough to fit the Franz diffusion cells.

  • If using full-thickness skin, it may be necessary to dermatomed to a specific thickness (e.g., 500 µm).

  • Hydrate the skin membranes in PBS for at least 30 minutes before mounting.[3]

• Franz Diffusion Cell Assembly:

  • Place a small magnetic stir bar in the receptor chamber of each Franz cell.

  • Fill the receptor chamber with degassed receptor solution, ensuring no air bubbles are trapped beneath the membrane.[3]

  • Mount the hydrated skin membrane between the donor and receptor chambers, with the stratum corneum side facing the donor chamber.[3]

  • Clamp the chambers together securely.

• Temperature Equilibration:

  • Place the assembled Franz cells in a water bath or heating block set to maintain the skin surface temperature at 32°C.[3]

  • Allow the system to equilibrate for at least 30 minutes.

• Formulation Application:

  • Apply a precise amount of the test or control formulation to the surface of the skin in the donor chamber.

  • Cover the donor chamber to prevent evaporation.

• Sampling:

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of the receptor solution from the sampling arm.

  • Immediately replace the withdrawn volume with fresh, pre-warmed receptor solution to maintain sink conditions.[3]

• Sample Analysis:

  • Analyze the collected samples for the concentration of the API using a validated analytical method.

• Data Analysis:

  • Calculate the cumulative amount of API permeated per unit area (µg/cm²) at each time point.

  • Plot the cumulative amount permeated versus time.

  • Determine the steady-state flux (Jss) from the slope of the linear portion of the plot.

  • Calculate the enhancement ratio (ER) as follows: ER = Jss (with enhancer) / Jss (without enhancer)

References

• 1. In vitro skin penetration of petrolatum and soybean oil and effects of glyceryl monooleate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. alterlab.co.id [alterlab.co.id]

Application Notes and Protocols: Studying the Effect of Glyceryl Monoundecylenate on Biofilm Formation

Audience: Researchers, scientists, and drug development professionals.

Introduction

Glyceryl monoundecylenate, a monoester of glycerol (B35011) and undecylenic acid, has demonstrated significant potential as an anti-biofilm agent. Its amphiphilic nature allows it to interfere with the adhesion of microorganisms to surfaces, a critical initial step in biofilm formation. Furthermore, it can disrupt the integrity of the extracellular polymeric substance (EPS) matrix that encases and protects the microbial community within a mature biofilm. These application notes provide a summary of the anti-biofilm activity of glyceryl monoundecylenate and detailed protocols for its evaluation. While much of the cited research has been conducted on the structurally similar glycerol monolaurate (GML), the methodologies are directly applicable to studying glyceryl monoundecylenate.

Data Presentation

The following tables summarize the quantitative data on the anti-biofilm efficacy of monoacylglycerols like glyceryl monoundecylenate against various bacterial strains.

Table 1: Minimum Inhibitory Concentration (MIC) of Glyceryl Monolaurate (GML) against Planktonic Bacteria

Bacterial Strain	MIC (µg/mL)	Reference
Pseudomonas aeruginosa	62.5	[1]
Pseudomonas aeruginosa (in nanocapsules)	15.62	[2][1]
Carbapenem-resistant E. coli, K. pneumoniae, E. cloacae	25 - 100
Staphylococcus aureus MN8	500	[3]

Table 2: Inhibitory Effect of Glyceryl Monolaurate (GML) on Biofilm Formation

Bacterial Strain	GML Concentration	Effect	Reference
Staphylococcus aureus	0.35 mM	>100,000-fold reduction in viable bacteria	[4]
Enterococcus faecalis	0.4 mM	100- to 1,000-fold decrease in viable bacteria	[4]
Pseudomonas aeruginosa (GML nanocapsules)	228 µM	Up to 78% reduction in biofilm development	[2]
Staphylococcus aureus	~0.3 mM	Bactericidal for antibiotic-resistant biofilms	[5][6][7]

Experimental Protocols

Detailed methodologies for key experiments to assess the anti-biofilm properties of glyceryl monoundecylenate are provided below.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol determines the lowest concentration of glyceryl monoundecylenate that inhibits the visible growth of a planktonic bacterial culture.

Materials:

• Glyceryl monoundecylenate

• Bacterial strain of interest

• Appropriate liquid growth medium (e.g., Tryptic Soy Broth, Luria-Bertani Broth)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Prepare a stock solution of glyceryl monoundecylenate in a suitable solvent (e.g., ethanol, DMSO) and then dilute it in the growth medium to the desired starting concentration.

• Prepare a bacterial inoculum by growing a culture to the mid-logarithmic phase and adjusting the turbidity to a 0.5 McFarland standard.

• In a 96-well plate, perform a two-fold serial dilution of the glyceryl monoundecylenate solution in the growth medium.

• Add the standardized bacterial inoculum to each well.

• Include positive (bacteria and medium) and negative (medium only) controls.

• Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours).

• Determine the MIC by visual inspection for the lowest concentration that shows no turbidity or by measuring the optical density at 600 nm.

Protocol 2: Biofilm Inhibition Assay (Crystal Violet Method)

This assay quantifies the ability of glyceryl monoundecylenate to prevent biofilm formation.

Materials:

• Glyceryl monoundecylenate

• Bacterial strain of interest

• Appropriate liquid growth medium

• Sterile 96-well flat-bottom microtiter plates

• 0.1% Crystal Violet solution

• 30% Acetic acid or 95% Ethanol

• Microplate reader

Procedure:

• Prepare a bacterial suspension and dispense it into the wells of a 96-well microplate.[8]

• Add different concentrations of glyceryl monoundecylenate to the wells.[8]

• Incubate the plate to allow for biofilm formation (e.g., 24-48 hours at 37°C).[8]

• Gently wash the wells with phosphate-buffered saline (PBS) to remove planktonic cells.

• Stain the adherent biofilms with 0.1% crystal violet solution for 15 minutes.[8]

• Wash the wells again with PBS to remove excess stain.

• Solubilize the bound crystal violet with 30% acetic acid or 95% ethanol.

• Measure the absorbance at a wavelength of 570-595 nm using a microplate reader. The absorbance is proportional to the biofilm biomass.

Protocol 3: Biofilm Disruption Assay

This protocol assesses the ability of glyceryl monoundecylenate to eradicate pre-formed biofilms.

Materials:

• Same as Protocol 2

Procedure:

• Grow biofilms in a 96-well plate as described in Protocol 2 (steps 1 and 3), but without the addition of glyceryl monoundecylenate.

• After incubation, remove the planktonic cells and wash the wells with PBS.

• Add fresh medium containing various concentrations of glyceryl monoundecylenate to the wells with the pre-formed biofilms.

• Incubate for a further 24 hours.

• Quantify the remaining biofilm biomass using the crystal violet method as described in Protocol 2 (steps 4-8).

Protocol 4: Quantification of Viable Cells in Biofilms (CFU Assay)

This method determines the number of viable bacterial cells within a biofilm after treatment with glyceryl monoundecylenate.

Materials:

• Glyceryl monoundecylenate

• Bacterial strain of interest

• Appropriate growth medium and agar (B569324) plates

• Sterile surfaces for biofilm growth (e.g., sutures, coupons, or microplate wells)

• Sonicator or vortex mixer

Procedure:

• Grow biofilms on a chosen surface in the presence or absence of glyceryl monoundecylenate.

• After the incubation period, gently rinse the surfaces with PBS to remove non-adherent cells.

• Transfer the surfaces to tubes containing a known volume of sterile PBS or saline.

• Dislodge the biofilm cells from the surface by sonication or vigorous vortexing.[4]

• Perform serial dilutions of the resulting bacterial suspension.

• Plate the dilutions onto appropriate agar plates and incubate until colonies are visible.

• Count the number of colony-forming units (CFUs) to determine the number of viable bacteria per unit area of the surface.

Mandatory Visualizations

The following diagrams illustrate the experimental workflows for studying the effect of glyceryl monoundecylenate on biofilm formation.

Biofilm Inhibition Assay Workflow

Biofilm Disruption Assay Workflow

CFU Assay Workflow for Viable Cell Counting

References

• 1. Characterisation and anti-biofilm activity of glycerol monolaurate nanocapsules against Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Non-Aqueous Glycerol Monolaurate Gel Exhibits Antibacterial and Anti-Biofilm Activity against Gram-Positive and Gram-Negative Pathogens | PLOS One [journals.plos.org]
• 4. The Natural Surfactant Glycerol Monolaurate Significantly Reduces Development of Staphylococcus aureus and Enterococcus faecalis Biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antibacterial synergy of glycerol monolaurate and aminoglycosides in Staphylococcus aureus biofilms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2024.sci-hub.se [2024.sci-hub.se]
• 7. Antibacterial Synergy of Glycerol Monolaurate and Aminoglycosides in Staphylococcus aureus Biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Guideline for Assessment and Characterization of Bacterial Biofilm Formation in the Presence of Inhibitory Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Glyceryl Monoundecylenate (GMU) Emulsion Stability

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies for emulsion stability issues involving Glyceryl Monoundecylenate (GMU).

Section 1: Frequently Asked Questions (FAQs) about Glyceryl Monoundecylenate

Q1: What is Glyceryl Monoundecylenate (GMU) and what are its primary functions in an emulsion?

Glyceryl Monoundecylenate (GMU) is a monoester of glycerol (B35011) and undecylenic acid, a fatty acid often derived from castor oil.[1] It appears as a clear to pale yellow liquid or a waxy solid.[1][2] In formulations, GMU is a multifunctional ingredient valued for its ability to act as an emulsifier, helping to create and stabilize mixtures of oil and water.[3][4] Beyond emulsification, it possesses antimicrobial and antifungal properties, which can help preserve the formulation and extend shelf life.[1][5] It is also used for its moisturizing and skin-conditioning benefits.[3][6]

Q2: What are the key physicochemical properties of GMU?

Understanding the properties of GMU is crucial for effective formulation. Key quantitative parameters are summarized below.

Property	Typical Value	Source(s)
Molecular Formula	C₁₄H₂₆O₄	[1][2][7]
Molecular Weight	~258.35 g/mol	[1][2][7]
Appearance	Clear to Pale Yellow Liquid/Solid	[1][2]
Solubility	Insoluble in water; Soluble in ethanol (B145695) and oils	[8]
pH (1% solution)	5.0 – 7.0	[2]
Acid Value	≤ 3 mg KOH/g	[1]
Saponification Value	190 - 225 mg KOH/g	[1][3]
Iodine Value	80 - 120 g I₂/100g	[1]

Q3: How does the Hydrophile-Lipophile Balance (HLB) system relate to formulating with GMU?

The HLB system is a numerical scale from 0 to 20 that helps classify emulsifiers based on their balance of water-loving (hydrophilic) and oil-loving (lipophilic) properties.[9] Emulsifiers with low HLB values are more lipophilic and favor the formation of water-in-oil (W/O) emulsions, while those with high HLB values are more hydrophilic and are suited for oil-in-water (O/W) emulsions.[9]

To create a stable emulsion, the HLB value of the emulsifier (or emulsifier blend) should match the "required HLB" of the oil phase.[10][11] The specific HLB value for Glyceryl Monoundecylenate is not consistently reported in public literature. Therefore, the optimal concentration and its suitability for a given oil phase should be determined experimentally. This often involves creating a series of test emulsions with GMU, potentially in combination with other emulsifiers, to find the system with the highest stability.

Section 2: Troubleshooting Guide: Common Stability Issues

This section addresses the most common instability phenomena observed in emulsions, their likely causes, and actionable solutions.

Q: My emulsion shows a thick layer at the top (Creaming) or bottom (Sedimentation). What are the causes and solutions?

A: Creaming (upward movement of droplets) and sedimentation (downward movement) are caused by a density difference between the oil and water phases, driven by gravity.[12][13] This is often a precursor to more severe instability but is typically reversible.[12][14]

• Primary Causes:

  • Significant density difference between the dispersed and continuous phases.[15]

  • Large droplet size, which increases the rate of movement.[14]

  • Low viscosity of the continuous phase, which offers little resistance to droplet movement.[14][16]

• Troubleshooting Actions:

  • Reduce Droplet Size: Employ high-shear homogenization to decrease the size of the dispersed phase droplets. Smaller droplets are less affected by gravity.[14]

  • Increase Viscosity: Add a suitable thickening agent or rheology modifier (e.g., gums, polymers) to the continuous phase. This slows down the movement of droplets.[14][16]

  • Adjust Density: If possible, modify the density of one of the phases to more closely match the other.

Q: The droplets in my emulsion are clumping together without merging (Flocculation). How can I resolve this?

A: Flocculation is the aggregation of droplets into loose clusters.[12] While the individual droplets remain intact, flocculation can accelerate creaming and increase the likelihood of coalescence.[14] This process is generally reversible with agitation.[16]

• Primary Causes:

  • Weak repulsive forces between droplets, allowing them to stick together.[14]

  • Insufficient concentration of the emulsifier (GMU).[16]

• Troubleshooting Actions:

  • Optimize Emulsifier Concentration: Gradually increase the concentration of GMU to ensure complete coverage of the droplet surfaces.[14]

  • Enhance Repulsive Forces: If the system allows, consider adding a co-stabilizer that imparts a strong electrostatic charge to the droplet surfaces, thereby increasing repulsion.[14]

  • Gentle Agitation: Shaking or stirring can sometimes redisperse the floccules.[16]

Q: I'm observing oil slicks and droplet growth under the microscope (Coalescence). What went wrong?

A: Coalescence is an irreversible process where droplets merge to form progressively larger ones, ultimately leading to complete phase separation (breaking).[12] This signifies a critical failure of the emulsifier film.

• Primary Causes:

  • Insufficient amount of emulsifier to stabilize the oil-water interface.[16]

  • An incorrect HLB value of the emulsifier system for the chosen oil phase.[16]

  • Extreme pH or high temperatures that can disrupt the interfacial film.[13][16]

  • The presence of certain electrolytes that can destabilize the emulsifier layer.[17]

• Troubleshooting Actions:

  • Increase Emulsifier Concentration: Ensure there is an adequate amount of GMU to cover the total surface area of the dispersed droplets.[14]

  • Optimize HLB: Blend GMU with a co-emulsifier to achieve the required HLB of your specific oil phase.

  • Control pH and Temperature: Verify that the formulation's pH is within a stable range and avoid temperature extremes during manufacturing and storage.

  • Increase Viscosity: A more viscous continuous phase can reduce the frequency of droplet collisions that lead to coalescence.[14]

Q: My emulsion has completely separated into distinct oil and water layers (Breaking). Why did this happen and can it be fixed?

A: Breaking, or cracking, is the final stage of emulsion failure and is irreversible.[13] It is the result of widespread coalescence.

• Primary Causes:

  • Severe, unchecked coalescence.[13]

  • Addition of an incompatible ingredient, such as an emulsifier of an opposite type (e.g., adding an anionic emulsifier to a system stabilized by a cationic one).[13]

  • Decomposition of the emulsifying agent, possibly due to microbial activity or chemical reaction.[13]

  • High concentrations of electrolytes that "salt out" or precipitate the emulsifier.[17]

• Troubleshooting Actions:

  • An emulsion that has broken cannot be salvaged. The formulation must be fundamentally redesigned. Focus on the root causes of coalescence, ensure all ingredients are compatible, and consider the need for a robust preservative system.

Section 3: Visual Diagnostic Workflows

The following diagrams provide logical workflows for diagnosing and addressing emulsion stability problems.

Caption: A logical workflow for diagnosing common emulsion instabilities.

Caption: Key factors influencing the final stability of an emulsion.

Section 4: Key Experimental Protocols

For quantitative assessment of stability, the following protocols are recommended.

Protocol 1: Accelerated Stability Testing via Centrifugation

This method provides a rapid assessment of an emulsion's resistance to creaming and coalescence under gravitational stress.

• Objective: To predict long-term stability by subjecting the emulsion to high centrifugal forces.

• Methodology:

  • Place 10 mL of the test emulsion into a graduated centrifuge tube.

  • Prepare a control sample from a known stable formulation, if available.

  • Place the tubes in a centrifuge, ensuring the load is balanced.

  • Centrifuge the samples at 3000 rpm for 30 minutes.[18]

  • After centrifugation, carefully remove the tubes and visually inspect them.

  • Measure the volume (or height) of any separated water or oil phase.

  • Interpretation: A stable emulsion will show no signs of phase separation.[18] The volume of the separated layer is inversely proportional to the emulsion's stability.

Protocol 2: Microscopic Evaluation of Droplet Integrity

Direct observation of the emulsion's microstructure is essential for identifying the specific mode of failure.

• Objective: To visually assess droplet size, size distribution, and signs of aggregation or coalescence over time.

• Methodology:

  • Place a small, representative drop of the emulsion onto a clean microscope slide.

  • Carefully place a coverslip over the drop, avoiding the introduction of air bubbles.

  • Using an optical microscope, begin observation at low magnification (e.g., 10x) and progress to higher magnifications (e.g., 40x, 100x).

  • Acquire images at time zero (immediately after preparation) and at set intervals during storage (e.g., 1 day, 1 week, 1 month) under controlled conditions.

  • Interpretation: Look for changes in the average droplet size and distribution. A significant increase in droplet size over time is a clear indicator of coalescence.[19] The appearance of large, irregular droplet clusters suggests flocculation.

Protocol 3: Droplet Size Distribution Analysis over Time

This quantitative method provides precise data on how the droplet population changes, which is a key stability-indicating parameter.

• Objective: To quantitatively measure changes in the mean droplet diameter and polydispersity index (PDI) as a function of time and storage conditions.

• Instrumentation: A particle size analyzer based on Dynamic Light Scattering (DLS) or laser diffraction is typically used.[19]

• Methodology:

  • Prepare the emulsion sample for analysis according to the instrument's guidelines. This may involve dilution with the continuous phase to an appropriate concentration.

  • Perform the measurement at time zero to establish a baseline droplet size distribution.

  • Store the bulk emulsion under controlled temperature and humidity conditions.

  • At predetermined time points (e.g., 24 hours, 1 week, 4 weeks), withdraw an aliquot of the emulsion, prepare it as in step 1, and re-measure the particle size.

  • Interpretation: A stable emulsion will exhibit minimal change in its mean droplet size and PDI over the study period. An increase in the mean diameter is indicative of coalescence or Ostwald ripening.[20] Tracking particle size is considered one of the best measurements for nano-emulsion stability.[20]

References

• 1. Glyceryl Mono Undecylenate - Acme Synthetic Chemicals [acmechem.com]
• 2. Glyceryl Mono Undecylenate - Best Price for Industrial Grade Emulsifier [abchemicalindustries.com]
• 3. Glyceryl Mono Undecylenate for Cosmetics at Attractive Prices, High Purity [acmesynthetic.com]
• 4. CAS 65684-27-7: Glyceryl monoundecylenate | CymitQuimica [cymitquimica.com]
• 5. specialchem.com [specialchem.com]
• 6. Premium Glyceryl Mono Undecylenate at Attractive Prices [acmesynthetic.com]
• 7. Glyceryl 1-undecylenate | C14H26O4 | CID 9921382 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Glyceryl Mono Undecylenate - High Purity, Pharmaceutical Grade Ingredient For Personal Care Applications at Best Price in Mumbai | Acme Synthetic Chemicals [tradeindia.com]
• 9. cosmetics.alfa-chemistry.com [cosmetics.alfa-chemistry.com]
• 10. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 11. HLB required - How to choose an emulsifier? - Greengredients® [greengredients.it]
• 12. biolinscientific.com [biolinscientific.com]
• 13. Emulsion stability: 5 common mechanism for emulsion breakdown and how can it be prevented?! [pharmacores.com]
• 14. firsthope.co.in [firsthope.co.in]
• 15. Stability Problems of Emulsions and Methods to Overcome | Pharmaguideline [pharmaguideline.com]
• 16. makingcosmetics.com [makingcosmetics.com]
• 17. Common quality issues of emulsion cosmetics-Enrich Bodycare [enrichbodycare.com]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. ulprospector.com [ulprospector.com]

"optimizing glyceryl monoundecylenate concentration for preservative efficacy"

Welcome to the technical support center for Glyceryl Monoundecylenate (GMU). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing its concentration for preservative efficacy.

Frequently Asked Questions (FAQs)

Q1: What is Glyceryl Monoundecylenate (GMU) and what are its primary functions in a formulation? A1: Glyceryl Monoundecylenate is a monoester of glycerol (B35011) and undecylenic acid, a fatty acid often derived from castor oil.[1] It is a multifunctional ingredient valued for its ability to act as an emulsifier, skin-conditioning agent, emollient, and moisturizer.[2][3] Critically, it possesses natural and broad-spectrum antimicrobial properties, making it an effective preservative against bacteria, yeasts, and molds.[4][5][6]

Q2: What is the mechanism of antimicrobial action for Glyceryl Monoundecylenate? A2: The antimicrobial mechanism of glyceryl monoesters like GMU is primarily attributed to their ability to disrupt microbial cell membranes.[7][8] As amphipathic molecules, they can penetrate and integrate into the lipid bilayer of the cell membrane, which destabilizes it, increases permeability, and ultimately leads to cell lysis and death.[8]

Q3: What is the typical concentration range for using GMU as a preservative? A3: The recommended usage level for Glyceryl Monoundecylenate in cosmetic formulations typically ranges from 1% to 5% by weight.[9] However, in some synergistic combinations or specific aqueous systems, concentrations as low as 0.1% have been shown to be effective against Gram-positive and Gram-negative bacteria.[3] The optimal concentration depends on the formulation's complexity, water content, and the presence of other ingredients.

Q4: How does pH affect the preservative efficacy of GMU? A4: A significant advantage of Glyceryl Monoundecylenate is its efficacy across a wide pH range.[10] Unlike some organic salt preservatives, its antimicrobial activity shows no significant decrease when the pH is varied from acidic to basic conditions.[4][11]

Q5: When is the best stage to incorporate GMU into the formulation process? A5: Glyceryl Monoundecylenate should be incorporated during the oil phase of manufacturing.[2][9] Its solubility in oils, alcohols, glycerin, and glycols ensures it disperses uniformly when blended with other oil-soluble ingredients before emulsification.[12][13]

Q6: Can GMU be used as a standalone preservative? A6: While GMU has broad-spectrum activity, it is often used as part of a synergistic preservative blend to enhance overall efficacy.[10][13][14] It can be combined with other ingredients like benzyl (B1604629) alcohol, glyceryl caprylate, or propanediol (B1597323) to boost performance and ensure robust protection against a wide array of microorganisms.[13][15][16]

Troubleshooting Guide

Q1: I'm observing microbial growth in my formulation despite using GMU. What could be the cause? A1: Several factors can diminish preservative efficacy.[17] First, verify that the concentration of GMU is adequate for your specific formulation. High water content or the presence of certain raw materials can create a higher microbial challenge. Second, consider potential interactions with other ingredients. Components like hydrocolloids or certain emulsifiers can sometimes reduce preservative activity.[17] Finally, ensure your manufacturing process does not introduce an unusually high level of initial microbial contamination (bioburden).

Q2: My emulsion has become unstable after adding GMU. How can I fix this? A2: Glyceryl Monoundecylenate also functions as an emulsifier.[1][2] If you are observing instability, review the overall emulsifier system. The issue may stem from an incompatibility or an imbalance with other surfactants in the formula. Ensure GMU is added to the oil phase and properly homogenized. Adjusting the concentration of GMU or other co-emulsifiers may be necessary to regain stability.

Q3: Are there any ingredients that are known to be incompatible with GMU? A3: GMU is generally compatible with most cosmetic ingredients. However, because it can act as a penetration enhancer, it is recommended to be used with natural, skin-safe ingredients, as it may increase the absorption of other components in the formula.[4][9] Always conduct stability and compatibility tests on your final formulation.

Data Presentation

Table 1: Recommended Usage Levels of Glyceryl Monoundecylenate

Product Type	Typical Concentration (% w/w)	Key Function(s)
Creams & Lotions	1.0 - 3.0%[2]	Preservative, Emulsifier, Moisturizer
Deodorants	1.0 - 5.0%	Antimicrobial, Deodorizing Agent[1]
Shampoos & Conditioners	1.0 - 3.0%	Preservative, Scalp Protection[1]
Topical Ointments	1.0 - 5.0%	Antifungal, Preservative[1]
Self-Preserving Systems	0.1 - 1.5%[3]	Preservative Booster, Antimicrobial

Table 2: Antimicrobial Spectrum of Glyceryl Monoundecylenate

Microorganism Type	Efficacy	Notes
Gram-positive Bacteria (e.g., S. aureus)	Effective[4][18]	Strong inhibitory activity.
Gram-negative Bacteria (e.g., E. coli)	Effective[4][18]	Broad-spectrum activity demonstrated.
Yeasts (e.g., C. albicans)	Effective[3][4]	Good fungistatic and fungicidal properties.
Molds (e.g., A. brasiliensis)	Effective[3][4]	Inhibits fungal growth, preventing spoilage.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method to determine the lowest concentration of GMU that inhibits the visible growth of a microorganism.[19]

Materials:

• Glyceryl Monoundecylenate (GMU) stock solution (dissolved in a suitable solvent like DMSO, ensuring the final solvent concentration is non-inhibitory).

• Sterile 96-well microtiter plates.

• Appropriate sterile broth medium (e.g., Tryptone Soy Broth for bacteria, Sabouraud Dextrose Broth for fungi).

• Microorganism suspension, adjusted to approximately 1 x 10⁶ CFU/mL.

• Positive control (broth + inoculum), negative control (broth only), and solvent control (broth + inoculum + solvent).

Methodology:

• Serial Dilution: Dispense 100 µL of sterile broth into all wells of a 96-well plate. Add 100 µL of the GMU stock solution to the first column of wells. Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing, and repeating across the plate to create a concentration gradient.

• Inoculation: Add 10 µL of the prepared microorganism suspension to each well (except the negative control wells), achieving a final concentration of approximately 5 x 10⁵ CFU/mL.

• Incubation: Cover the plate and incubate under appropriate conditions (e.g., 30-35°C for 24-48 hours for bacteria; 20-25°C for 48-72 hours for yeast).[20]

• Evaluation: After incubation, determine the MIC by visually inspecting the wells. The MIC is the lowest concentration of GMU in which no turbidity (visible growth) is observed.[21]

Protocol 2: Preservative Efficacy Test (PET) / Challenge Test

This protocol is a standardized method to evaluate the performance of the preservative system in the final product over time, based on principles from ISO 11930.[22][23]

Materials:

• Final product formulation containing GMU.

• Five separate, sterile containers of the product.

• Standardized microbial strains: Pseudomonas aeruginosa, Staphylococcus aureus, Escherichia coli, Candida albicans, and Aspergillus brasiliensis.

• Inoculum of each microorganism adjusted to a concentration of >1 x 10⁸ CFU/mL.

• Sterile diluents, neutralizing agents (if required), and agar (B569324) plates (e.g., Tryptic Soy Agar, Sabouraud Dextrose Agar).

Methodology:

• Initial Contamination Check: Before starting, confirm the product is not contaminated by plating a sample.[22]

• Inoculation ("Challenge"): Inoculate each of the five product containers with one of the five test microorganisms. The volume of the inoculum should be between 0.1% and 1.0% of the product's volume to achieve an initial microbial concentration between 1 x 10⁵ and 1 x 10⁶ CFU/g or mL.[20][22]

• Homogenization & Storage: Thoroughly mix the inoculum into the product to ensure uniform distribution. Store the challenged products at room temperature (20-25°C) in the dark.[24]

• Sampling and Enumeration: At specified time intervals (e.g., Day 7, Day 14, and Day 28), withdraw a 1g or 1mL aliquot from each container.[22]

• Plating: Make serial dilutions of the aliquot in a suitable neutralizing diluent and perform plate counts to determine the number of viable microorganisms remaining.

• Incubation & Calculation: Incubate the plates under appropriate conditions. After incubation, count the colonies and calculate the log reduction from the initial inoculum count for each microorganism at each time point. The results are then compared against acceptance criteria (e.g., from ISO 11930 or USP <51>).

Mandatory Visualizations

Caption: Troubleshooting decision tree for failed preservative efficacy tests.

Caption: Standard workflow for a Preservative Efficacy Test (PET).

References

• 1. Glyceryl Mono Undecylenate - Acme Synthetic Chemicals [acmechem.com]
• 2. acmesynthetic.com [acmesynthetic.com]
• 3. Glyceryl Undecylenate | Cosmetic Ingredients Guide [ci.guide]
• 4. Glyceryl Mono Undecylenate - Cas No. 65684-27-7 | 100% Vegetable-based, Antimicrobial Moisturizer With Enhanced Skin Absorption at Best Price in Mumbai | Acme Synthetic Chemicals [tradeindia.com]
• 5. nbinno.com [nbinno.com]
• 6. Buy Glyceryl Mono Undecylenate at Best Price - Technical Grade [acmesynthetic.com]
• 7. bcgc.berkeley.edu [bcgc.berkeley.edu]
• 8. Antimicrobial Mechanism of Monocaprylate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Premium Glyceryl Mono Undecylenate at Attractive Prices [acmesynthetic.com]
• 10. mayhembynature.com [mayhembynature.com]
• 11. Glyceryl Mono Undecylenate Exporter - Affordable Prices [acmesynthetic.com]
• 12. Glyceryl Mono Undecylenate Manufacturer - Affordable Pricing and Top Quality [acmesynthetic.com]
• 13. lotioncrafter.com [lotioncrafter.com]
• 14. TRIstat® ECO: COSMOS-approved Broad-spectrum Protection — TRI-K [tri-k.com]
• 15. ulprospector.com [ulprospector.com]
• 16. personalcaremagazine.com [personalcaremagazine.com]
• 17. Factors affecting preservative efficacy | PPTX [slideshare.net]
• 18. researchgate.net [researchgate.net]
• 19. Synthesis and Biological Characterization of the New Glycolipid Lactose Undecylenate (URB1418) - PMC [pmc.ncbi.nlm.nih.gov]
• 20. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 21. Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) for Twelve Antimicrobials (Biocides and Antibiotics) in Eight Strains of Listeria monocytogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 22. microchemlab.com [microchemlab.com]
• 23. Preservative Efficacy Testing – MSL [msl.io]
• 24. asean.org [asean.org]

Technical Support Center: Glyceryl Monoundecylenate in Cosmetic Formulations

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the solubility of glyceryl monoundecylenate in various cosmetic solvents. Below you will find frequently asked questions (FAQs), troubleshooting guides for common dissolution issues, and a detailed experimental protocol for solubility determination.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility profile of glyceryl monoundecylenate?

A1: Glyceryl monoundecylenate is a lipophilic, nonionic surfactant.[1] Generally, it is soluble in alcohols, ethers, and various vegetable and mineral oils.[2][3] Conversely, it is considered insoluble in water.[3][4] Some sources describe it as slightly soluble in water and highly soluble in oil.

Q2: In which types of cosmetic formulations is glyceryl monoundecylenate typically used?

A2: Glyceryl monoundecylenate is a versatile ingredient used in a wide range of personal care products. Due to its emulsifying, moisturizing, and antimicrobial properties, it is commonly found in creams, lotions, deodorants, shampoos, conditioners, and anti-fungal treatments.[5][6]

Q3: Does the pH of a formulation affect the stability and function of glyceryl monoundecylenate?

A3: Glyceryl monoundecylenate is stable and maintains its activity across a broad pH range, from acidic to basic conditions, which makes it a robust ingredient in various cosmetic formulations.[5]

Q4: Can glyceryl monoundecylenate act as a penetration enhancer?

A4: Yes, it is considered a penetration enhancer.[5] Therefore, it is recommended to be used with ingredients that are known to be safe for skin, as it may increase the absorption of other components in the formulation.[5]

Solubility Data

Solvent Type	Cosmetic Solvent Example	Solubility
Polar Protic	Water	Insoluble[3][4]
Ethanol	Soluble[4]
Glycerin	Information not available
Propylene (B89431) Glycol	Information not available
Non-Polar / Lipophilic	Oils (e.g., Mineral Oil, Vegetable Oils)	Soluble[2][3][4]
Caprylic/Capric Triglyceride	Soluble (by miscibility)
Ethers	Soluble[2]
Chloroform	Soluble[7]

Troubleshooting Guide for Dissolution Issues

Encountering problems when dissolving glyceryl monoundecylenate can often be resolved by systematically addressing potential issues.

Problem: Glyceryl monoundecylenate is not dissolving or is forming clumps in the solvent.

Possible Causes & Solutions:

• Insufficient Temperature: Glyceryl monoundecylenate is a waxy solid or liquid at room temperature.[6] Gently heating the solvent can significantly increase the rate of dissolution. It is advisable to incorporate it during the oil phase of a formulation, which is typically heated.

• Solvent Incompatibility: Ensure that the chosen solvent is appropriate. Glyceryl monoundecylenate is lipophilic and will not dissolve in aqueous systems without a proper emulsifier system.

• High Concentration: The amount of glyceryl monoundecylenate may be exceeding its solubility limit in the chosen solvent at a given temperature. Try reducing the concentration or increasing the volume of the solvent.

• Inadequate Agitation: Proper mixing is crucial. Use a homogenizer or high-shear mixer to ensure adequate dispersion and dissolution, especially in more viscous formulations.

Problem: The formulation becomes cloudy or hazy upon cooling after glyceryl monoundecylenate has been dissolved at an elevated temperature.

Possible Causes & Solutions:

• Crystallization/Precipitation: The concentration of glyceryl monoundecylenate may be above its saturation point at the lower temperature, causing it to crystallize or precipitate out of the solution.

  • Solution 1: Decrease the concentration of glyceryl monoundecylenate in the formulation.

  • Solution 2: Incorporate a co-solvent that can help maintain the solubility of glyceryl monoundecylenate at lower temperatures.

  • Solution 3: Evaluate the overall stability of your emulsion system. The addition of other stabilizing agents may be necessary.

Problem: The final product's viscosity is higher or lower than expected.

Possible Causes & Solutions:

• Interactions with Other Ingredients: Glyceryl monoundecylenate, as an emulsifier, can significantly impact the rheology of a formulation. Its interaction with other surfactants, polymers, and lipids can lead to changes in viscosity.

  • Solution: Systematically evaluate the impact of each ingredient on the final viscosity. Small adjustments to the concentration of glyceryl monoundecylenate or other thickeners may be required.

Below is a general workflow for troubleshooting solubility issues with glyceryl monoundecylenate.

Caption: Troubleshooting workflow for glyceryl monoundecylenate (GMU) dissolution.

Experimental Protocols

Protocol: Determination of Qualitative Solubility

Objective: To quickly assess if glyceryl monoundecylenate is soluble, partially soluble, or insoluble in a given cosmetic solvent at a specific concentration.

Materials:

• Glyceryl monoundecylenate

• A selection of cosmetic solvents (e.g., ethanol, glycerin, propylene glycol, caprylic/capric triglyceride)

• Glass vials with screw caps

• Vortex mixer

• Water bath or heating block

• Analytical balance

Methodology:

• Prepare a 1% (w/w) mixture of glyceryl monoundecylenate in the chosen solvent. To do this, weigh 0.1 g of glyceryl monoundecylenate into a glass vial and add 9.9 g of the solvent.

• Securely cap the vial and vortex for 2 minutes at room temperature.

• Visually inspect the sample against a dark background for any undissolved particles.

• If not fully dissolved, place the vial in a water bath set to a relevant temperature for cosmetic formulations (e.g., 50°C) for 30 minutes. Periodically remove and vortex the sample.

• After heating, allow the sample to cool to room temperature and observe for any signs of precipitation or crystallization.

• Record observations as "soluble," "partially soluble," or "insoluble" at both room temperature and the elevated temperature.

Protocol: Determination of Quantitative Solubility (Isothermal Shake-Flask Method)

Objective: To determine the saturation solubility of glyceryl monoundecylenate in a specific solvent at a controlled temperature.

Materials:

• Glyceryl monoundecylenate

• Selected cosmetic solvent

• Glass flasks with stoppers

• Isothermal shaker bath

• Analytical balance

• Centrifuge

• Syringes and syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or ELSD) or another suitable analytical technique for quantification.

Methodology:

• Add an excess amount of glyceryl monoundecylenate to a known volume of the solvent in a glass flask. The excess is crucial to ensure that a saturated solution is achieved.

• Place the flask in an isothermal shaker bath set to the desired experimental temperature (e.g., 25°C).

• Allow the mixture to equilibrate for a set period (e.g., 24-48 hours), with continuous agitation. This timeframe should be sufficient to ensure equilibrium is reached.

• After equilibration, stop the agitation and allow the undissolved material to settle.

• Carefully withdraw a sample from the supernatant using a syringe.

• Immediately filter the sample through a syringe filter into a clean vial to remove any undissolved particles.

• Dilute the filtered sample with a suitable mobile phase or solvent to a concentration within the calibration range of the analytical method.

• Quantify the concentration of glyceryl monoundecylenate in the diluted sample using a pre-validated HPLC or another appropriate analytical method.

• Calculate the original concentration in the saturated solution, accounting for any dilution steps. This value represents the solubility of glyceryl monoundecylenate in that solvent at the specified temperature.

The following diagram illustrates the experimental workflow for quantitative solubility determination.

Caption: Workflow for quantitative solubility determination of glyceryl monoundecylenate (GMU).

References

• 1. NIKKOL MGU （GLYCERYL UNDECYLENATE）| Cosmetic Ingredients | NIKKO CHEMICALS [chemi-navi.nikkolgroup.com]
• 2. Glyceryl Undecylenate | Cosmetic Ingredients Guide [ci.guide]
• 3. macschem.us [macschem.us]
• 4. Glyceryl Mono Undecylenate - Best Price for Industrial Grade Emulsifier [abchemicalindustries.com]
• 5. Glyceryl Mono Undecylenate for Cosmetics at Attractive Prices, High Purity [acmesynthetic.com]
• 6. Glyceryl Mono Undecylenate - Acme Synthetic Chemicals [acmechem.com]
• 7. Buy Glyceryl Mono Undecylenate at Best Price - Technical Grade [acmesynthetic.com]

"addressing phase separation in glyceryl monoundecylenate-based lotions"

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for addressing phase separation in glyceryl monoundecylenate-based lotions.

Troubleshooting Guides

Issue: Creaming or Sedimentation in the Lotion

Question: My lotion formulated with glyceryl monoundecylenate is showing a layer of cream at the top (creaming) or settling of ingredients at the bottom (sedimentation). What is causing this and how can I fix it?

Answer:

Creaming and sedimentation are common forms of phase separation in emulsions.[1] These phenomena are primarily caused by differences in density between the oil and water phases, and are exacerbated by insufficient viscosity of the continuous phase to hold the dispersed droplets in suspension. Glyceryl monoundecylenate is an effective emulsifier, but may require support from other ingredients to create a stable lotion, especially in low-viscosity formulations.[2][3]

Possible Causes & Solutions:

• Insufficient Viscosity: The continuous phase (typically water) may not be thick enough to prevent the oil droplets from moving and coalescing.

  • Solution: Increase the viscosity of the continuous phase by adding a thickening agent or stabilizer. Common and effective options include xanthan gum, carbomer, or fatty alcohols like cetearyl alcohol.[1][4]

• Inadequate Homogenization: If the oil droplets are too large, they will separate more quickly.

  • Solution: Optimize your homogenization process. Ensure you are using a high-shear mixer and that the mixing time and speed are sufficient to create a fine, uniform droplet size.[5]

• Incorrect Emulsifier System: While glyceryl monoundecylenate is a capable emulsifier, the overall Hydrophilic-Lipophilic Balance (HLB) of your emulsifier system may not be optimal for your specific oil phase.

  • Solution: Incorporate a co-emulsifier to adjust the HLB of the system. For oil-in-water emulsions, a co-emulsifier with a higher HLB value may be beneficial. A combination of emulsifiers often leads to more stable emulsions.[1]

Issue: Coalescence and Breaking of the Emulsion

Question: My lotion is completely separating into distinct oil and water layers. What is causing this irreversible separation?

Answer:

Complete phase separation, or "breaking," is an indication of severe emulsion instability where the dispersed droplets coalesce into larger droplets and eventually form a separate layer.[1] This is an irreversible process.

Possible Causes & Solutions:

• Incompatible Ingredients: Certain ingredients, particularly those that are ionic in nature, can interfere with the stability of the emulsion.

  • Solution: Review all ingredients for potential incompatibilities. Pay close attention to the pH of the formulation, as some emulsifiers are sensitive to acidic or alkaline conditions.[6] Glyceryl monoundecylenate itself is generally stable across a wide pH range.[7]

• Improper Manufacturing Process: The temperature of the oil and water phases during emulsification is critical.

  • Solution: Ensure that both the oil and water phases are heated to the same temperature (typically 70-75°C) before combining.[8] Add the internal phase to the external phase slowly with continuous mixing.

• Insufficient Emulsifier Concentration: There may not be enough glyceryl monoundecylenate and any co-emulsifiers to adequately surround the oil droplets and prevent them from merging.

  • Solution: Increase the concentration of your emulsifier system. The required amount will depend on the percentage of your oil phase.[5]

Frequently Asked Questions (FAQs)

Q1: What is the HLB value of glyceryl monoundecylenate?

A1: The precise Hydrophilic-Lipophilic Balance (HLB) value for glyceryl monoundecylenate is not consistently reported across all technical resources. It is often described as a mild, lipophilic, nonionic surfactant and co-emulsifier.[9][10] Some sources may provide a calculated or estimated value, but it's best to consider its role as a co-emulsifier that works well in conjunction with other surfactants to achieve the desired overall HLB for a stable emulsion.[2]

Q2: How can I improve the stability of my glyceryl monoundecylenate-based lotion without significantly changing the feel?

A2: To enhance stability with minimal impact on skin feel, consider adding a low concentration of a polymeric stabilizer like xanthan gum (e.g., 0.1-0.3%).[1] This can significantly increase the viscosity of the continuous phase at rest, preventing droplet movement, while still allowing for good spreadability during application due to its shear-thinning properties. Another option is the inclusion of fatty alcohols like cetyl or cetearyl alcohol, which can increase viscosity and contribute to a more stable emulsion structure while also providing an emollient feel.[4]

Q3: Can temperature fluctuations during storage and shipping affect the stability of my lotion?

A3: Yes, temperature fluctuations are a major cause of emulsion instability. High temperatures can decrease viscosity and increase the energy of the dispersed droplets, leading to a higher rate of coalescence. Freezing can cause the water phase to expand and crystallize, potentially disrupting the emulsifier film around the oil droplets. It is crucial to perform stability testing that includes temperature cycling to ensure your formulation is robust.[11][12][13]

Q4: What is the role of homogenization in preventing phase separation?

A4: Homogenization is a critical step in creating a stable emulsion. It uses high shear to break down the dispersed phase into very small droplets. Smaller, more uniform droplets are less prone to creaming or sedimentation and have a larger surface area for the emulsifier to adsorb to, creating a more stable system.[5]

Data Presentation

Table 1: Effect of Xanthan Gum Concentration on Lotion Viscosity and Stability

Xanthan Gum Concentration (% w/w)	Viscosity (cP at 25°C)	Particle Size (d50, µm)	Stability after 4 weeks at 45°C
0.0	~500	~15	Significant Creaming
0.1	~2,000	~10	Slight Creaming
0.2	~5,000	~8	Stable, no separation
0.3	~9,000	~7	Stable, no separation

Note: This data is representative and illustrates the general trend observed when adding a thickener like xanthan gum to an oil-in-water emulsion. Actual values will vary depending on the full formulation.[14][15]

Table 2: Influence of Cetearyl Alcohol on Emulsion Properties

Cetearyl Alcohol Concentration (% w/w)	Viscosity (cP at 25°C)	Sensory Feel	Stability after Freeze-Thaw (3 cycles)
0	~400	Light, slightly thin	Phase Separation
1	~1,500	Light, creamy	Slight Coalescence
2	~4,000	Creamy, good body	Stable, no separation
3	~8,000	Rich, thick cream	Stable, no separation

Note: This table provides an illustrative example of how a fatty alcohol co-emulsifier can impact the physical properties and stability of a lotion. The addition of cetearyl alcohol generally increases viscosity and enhances emulsion stability.[4][16][17][18]

Experimental Protocols

Protocol 1: Microscopic Analysis of Emulsion Droplet Size

Objective: To visually assess the droplet size distribution and morphology of the lotion to identify signs of instability like flocculation or coalescence.[19]

Methodology:

• If the lotion is highly concentrated, dilute a small sample with the continuous phase (typically deionized water) to allow for clear visualization of individual droplets.[20]

• Place one drop of the diluted or undiluted sample onto a clean microscope slide.[20]

• Carefully place a coverslip over the drop, avoiding the introduction of air bubbles.[20]

• Observe the sample under an optical microscope at various magnifications (e.g., 100x, 400x).

• Capture images of representative fields of view.

• Analyze the images to assess the uniformity of droplet size. Look for large, irregular droplets which may indicate coalescence, or clusters of droplets which suggest flocculation.[19]

Protocol 2: Accelerated Stability Testing - Freeze-Thaw Cycles

Objective: To evaluate the stability of the lotion under the stress of extreme temperature changes, simulating potential shipping and storage conditions.[12][13]

Methodology:

• Place a sealed container of the lotion in a freezer at -10°C for 24 hours.[12][13]

• Remove the sample and allow it to thaw at room temperature (approximately 25°C) for 24 hours.[12][13]

• This completes one cycle.

• Visually inspect the sample for any signs of phase separation, changes in color, odor, or texture.

• Repeat this cycle for a minimum of three to five cycles.[11][12][13]

• A stable formulation will show no significant changes after the completion of the cycles.[12]

Protocol 3: Viscosity Measurement

Objective: To quantify the flow behavior of the lotion, which is a key indicator of its physical stability.

Methodology:

• Use a rotational viscometer or rheometer with an appropriate spindle or geometry for creams and lotions.

• Allow the lotion sample to equilibrate to a controlled temperature (e.g., 25°C) before measurement.

• Measure the viscosity at a defined shear rate or over a range of shear rates to characterize the flow behavior (e.g., shear-thinning).

• Record the viscosity in centipoise (cP) or Pascal-seconds (Pa·s).

• Consistent viscosity measurements over time during a stability study indicate a stable formulation.

Visualizations

Caption: Troubleshooting flowchart for phase separation issues.

References

• 1. makingskincare.com [makingskincare.com]
• 2. Glyceryl Undecylenate | Cosmetic Ingredients Guide [ci.guide]
• 3. macschem.us [macschem.us]
• 4. makingskincare.com [makingskincare.com]
• 5. CETOSTEARYL ALCOHOL - Ataman Kimya [atamanchemicals.com]
• 6. learncanyon.com [learncanyon.com]
• 7. essentialsbycatalina.com [essentialsbycatalina.com]
• 8. blog.simplyearth.com [blog.simplyearth.com]
• 9. NIKKOL MGU （GLYCERYL UNDECYLENATE）| Cosmetic Ingredients | NIKKO CHEMICALS [chemi-navi.nikkolgroup.com]
• 10. specialchem.com [specialchem.com]
• 11. ulprospector.com [ulprospector.com]
• 12. microchemlab.com [microchemlab.com]
• 13. scribd.com [scribd.com]
• 14. books.google.cn [books.google.cn]
• 15. researchgate.net [researchgate.net]
• 16. taylorandfrancis.com [taylorandfrancis.com]
• 17. avenalab.com [avenalab.com]
• 18. Relationship between internal phase volume and emulsion stability: the cetyl alcohol/stearyl alcohol system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. encyclopedia.pub [encyclopedia.pub]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Glyceryl Monoundecylenate Antimicrobial Activity and pH

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the impact of pH on the antimicrobial activity of glyceryl monoundecylenate.

Frequently Asked Questions (FAQs)

Q1: How does pH influence the antimicrobial activity of glyceryl monoundecylenate?

While some sources suggest that the antimicrobial activity of glyceryl monoundecylenate is stable across a wide pH range, scientific evidence for closely related monoglycerides (B3428702), such as glycerol (B35011) monolaurate (GML), indicates a significant pH dependency. The antimicrobial, and particularly antibacterial, activity of these lipids is often enhanced in more acidic conditions (lower pH).[1][2][3] This is likely because the active form of the molecule is more prevalent at lower pH. For instance, the parent fatty acid, undecylenic acid, is known to have greater antifungal activity at lower pH levels where the undissociated form of the acid predominates.[4][5][6]

Q2: What is the expected trend for the Minimum Inhibitory Concentration (MIC) of glyceryl monoundecylenate as pH changes?

Based on studies of similar monoglycerides like glycerol monolaurate (GML), you can expect the Minimum Inhibitory Concentration (MIC) of glyceryl monoundecylenate to decrease as the pH of the medium becomes more acidic.[2][3] For example, one study on GML showed a 3-fold reduction in the MIC against Listeria monocytogenes when the pH was lowered from 7.0 to 5.0.[2][3] Another study reported a 500-fold increase in susceptibility of Escherichia coli for each unit drop in pH.[1] Therefore, a lower concentration of glyceryl monoundecylenate is likely required to inhibit microbial growth at acidic pH compared to neutral or alkaline pH.

Q3: Is glyceryl monoundecylenate effective against a broad spectrum of microbes?

Yes, glyceryl monoundecylenate is known to exhibit broad-spectrum antimicrobial activity, offering protection against Gram-positive and Gram-negative bacteria, as well as fungi, yeast, and mold.[7][8]

Q4: Can glyceryl monoundecylenate be combined with other agents to enhance its antimicrobial activity?

Yes, glyceryl monoundecylenate can exhibit synergistic effects when combined with other antimicrobial compounds. For instance, its activity can be boosted by formulating it with other fatty acid esters, 1,2-alkane diols, or other preservatives.[9][10][11] The use of chelating agents may also enhance its activity against certain Gram-negative bacteria by increasing the permeability of the outer membrane.[1]

Troubleshooting Guides

Issue 1: Inconsistent or No Antimicrobial Activity Observed

• Possible Cause 1: pH of the experimental medium.

  • Troubleshooting: Measure and record the pH of your growth medium after the addition of glyceryl monoundecylenate. Its antimicrobial efficacy, particularly against bacteria, may be significantly lower at neutral or alkaline pH. Consider adjusting the pH of your medium to a more acidic range (e.g., pH 5.0-6.0) to assess if the activity increases.[1]

• Possible Cause 2: Solubility and Dispersion.

  • Troubleshooting: Glyceryl monoundecylenate is insoluble in water but soluble in oils and alcohols.[7] Ensure that it is properly solubilized or emulsified in your test medium to guarantee uniform exposure to the microorganisms. The use of a co-solvent or an appropriate emulsifier may be necessary.

• Possible Cause 3: Hydrolysis at high pH.

  • Troubleshooting: At pH levels greater than 7, monoglycerides can undergo hydrolysis, which would eliminate their antimicrobial activity. If your experiments are conducted at alkaline pH, consider the stability of the compound over the incubation period.

Issue 2: Reduced Activity Against Gram-Negative Bacteria

• Possible Cause: Outer membrane barrier.

  • Troubleshooting: Gram-negative bacteria possess an outer membrane that can be less permeable to lipophilic antimicrobial agents. To enhance the activity of glyceryl monoundecylenate against these organisms, consider the addition of an outer membrane permeabilizing agent, such as a chelator like EDTA.[1]

Issue 3: Difficulty in Determining a Clear Endpoint for MIC

• Possible Cause: Partial inhibition or bacteriostatic effect.

  • Troubleshooting: Glyceryl monoundecylenate may exhibit bacteriostatic (inhibiting growth) rather than bactericidal (killing) effects at certain concentrations and pH levels. This can lead to trailing endpoints in broth microdilution assays. Consider using a metabolic indicator dye, such as resazurin, to get a clearer determination of microbial viability.[12] Also, ensure that the starting inoculum of the microorganism is standardized.[13]

Data Presentation

Table 1: Expected pH-Dependent Antimicrobial Activity of Monoglycerides (based on data for Glycerol Monolaurate - GML)

Microorganism	pH	Concentration of GML	Outcome
Escherichia coli	7.0	>5000 µg/ml	Not susceptible
Escherichia coli	6.0	50 µg/ml	Bactericidal
Escherichia coli	5.0	0.1 µg/ml	Bactericidal
Pseudomonas aeruginosa	7.0	-	Not susceptible
Pseudomonas aeruginosa	6.0	-	Not susceptible
Pseudomonas aeruginosa	5.0	50 µg/ml	Highly bactericidal
Listeria monocytogenes	7.0	10 µg/ml	MIC
Listeria monocytogenes	6.0	Not specified	MIC lower than at pH 7.0
Listeria monocytogenes	5.0	3 µg/ml	MIC

Data adapted from studies on Glycerol Monolaurate (GML) and is intended to be illustrative of the expected trend for glyceryl monoundecylenate.[1][2][3]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) at Various pH Levels

This protocol is based on the broth microdilution method.

• Preparation of Glyceryl Monoundecylenate Stock Solution:

  • Prepare a stock solution of glyceryl monoundecylenate in a suitable solvent (e.g., ethanol (B145695) or DMSO) at a high concentration.

• Preparation of pH-Adjusted Growth Media:

  • Prepare the desired microbial growth medium (e.g., Tryptic Soy Broth, Mueller-Hinton Broth).

  • Divide the medium into several aliquots and adjust the pH of each aliquot to the desired levels (e.g., 5.0, 6.0, 7.0, 8.0) using sterile HCl or NaOH.

  • Sterilize the pH-adjusted media by filtration.

• Serial Dilution in Microtiter Plates:

  • In a 96-well microtiter plate, perform serial two-fold dilutions of the glyceryl monoundecylenate stock solution in each of the pH-adjusted media.

• Inoculation:

  • Prepare a standardized inoculum of the test microorganism equivalent to a 0.5 McFarland standard.

  • Dilute the inoculum in the corresponding pH-adjusted medium to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Incubation:

  • Incubate the plates at the optimal temperature for the test microorganism for 18-24 hours.

• Determination of MIC:

  • The MIC is the lowest concentration of glyceryl monoundecylenate that completely inhibits visible growth of the microorganism.[14]

Controls:

• Positive Control: Wells containing the microorganism in each pH-adjusted medium without glyceryl monoundecylenate.

• Negative Control: Wells containing each pH-adjusted medium without the microorganism.

• Solvent Control: Wells containing the microorganism and the highest concentration of the solvent used to dissolve glyceryl monoundecylenate.

Visualizations

Caption: Workflow for Determining the Minimum Inhibitory Concentration (MIC) of Glyceryl Monoundecylenate at Various pH Levels.

Caption: The logical relationship between environmental pH and the antimicrobial activity of monoglycerides.

References

• 1. Glycerol Monolaurate Antibacterial Activity in Broth and Biofilm Cultures | PLOS One [journals.plos.org]
• 2. Effect of pH on the Minimum Inhibitory Concentration of Monolaurin Against Listeria monocytogenes 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. EFFECT OF pH ON THE ANTIFUNGAL ACTIVITY OF UNDECYLENIC ACID AND ITS CALCIUM SALT - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [PDF] EFFECT OF pH ON THE ANTIFUNGAL ACTIVITY OF UNDECYLENIC ACID AND ITS CALCIUM SALT | Semantic Scholar [semanticscholar.org]
• 6. Effect of pH on the antifungal activity of undecylenic acid and its calcium salt - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Buy Glyceryl Mono Undecylenate at Best Price - Technical Grade [acmesynthetic.com]
• 8. Glyceryl Mono Undecylenate Exporter - Affordable Prices [acmesynthetic.com]
• 9. US20220117867A1 - Antimicrobial activity of fatty acid esters and combinations thereof - Google Patents [patents.google.com]
• 10. Antibacterial Synergy of Glycerol Monolaurate and Aminoglycosides in Staphylococcus aureus Biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antimicrobial synergistic effect of linolenic acid and monoglyceride against Bacillus cereus and Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. bmglabtech.com [bmglabtech.com]

"preventing crystallization of glyceryl monoundecylenate in formulations"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with glyceryl monoundecylenate. The focus is on preventing its crystallization in formulations to ensure product stability and performance.

Frequently Asked Questions (FAQs)

Q1: What is glyceryl monoundecylenate and why is it used in formulations?

Glyceryl monoundecylenate is a monoester of glycerol (B35011) and undecylenic acid, a fatty acid derived from castor oil.[1] It is a versatile excipient used in pharmaceutical and cosmetic formulations for its emulsifying, skin-conditioning, and antimicrobial properties.[1][2][3] Its ability to enhance the penetration of other ingredients makes it a valuable component in topical preparations.[1]

Q2: I've observed my formulation containing glyceryl monoundecylenate turning cloudy and thickening over time. What is happening?

This is a common sign of lipid crystallization. Glyceryl monoundecylenate, like other lipid excipients, can exist in various physical states. Over time, especially with temperature fluctuations, the dissolved or dispersed molecules can arrange themselves into an ordered crystalline structure, leading to changes in the formulation's appearance and viscosity.

Q3: What are the primary factors that trigger the crystallization of glyceryl monoundecylenate?

The main triggers for glyceryl monoundecylenate crystallization include:

• Temperature Fluctuations: Cooling a formulation below the crystallization temperature or cycling between high and low temperatures can initiate and promote crystal growth.

• Supersaturation: If the concentration of glyceryl monoundecylenate exceeds its solubility in the formulation's solvent system at a given temperature, it creates a supersaturated state, which is the driving force for crystallization.

• Formulation Composition: The types of oils, surfactants, and co-solvents used can significantly impact the solubility and stability of glyceryl monoundecylenate. Some excipients may inhibit crystallization, while others can promote it.

• Nucleation Sites: Impurities or even the surfaces of the storage container can act as nucleation sites, providing a starting point for crystal growth.

Troubleshooting Guide: Preventing Crystallization

Issue: My glyceryl monoundecylenate formulation is showing signs of crystallization (e.g., cloudiness, precipitation, increased viscosity).

Solution 1: Formulation Optimization with Co-solvents and Surfactants

Incorporating co-solvents and surfactants can significantly improve the solubility and stability of glyceryl monoundecylenate.

• Co-solvents: Solvents like ethanol, propylene (B89431) glycol, and polyethylene (B3416737) glycol (PEG) 400 can increase the solvent capacity of the formulation for glyceryl monoundecylenate.

• Surfactants: Non-ionic surfactants, such as Polysorbate 80 (Tween 80), can be used to emulsify and solubilize the lipid, preventing it from precipitating. A higher surfactant-to-oil ratio can improve stability.

Quantitative Data on Co-Solvent Systems (Illustrative for a similar lipid, Glyceryl Monooleate)

Co-Solvent System	Temperature (°C)	Approximate Solubility
Ethanol (95%)	25	Soluble
Propylene Glycol	25	Soluble
Polyethylene Glycol 400	25	Soluble
Water	30	< 3.57 mg/L

Note: This data is for glyceryl monooleate and serves as a starting point for formulating with glyceryl monoundecylenate.[4] Actual solubility should be determined experimentally for your specific formulation.

Solution 2: Process Control

The way a formulation is prepared and stored can have a significant impact on its physical stability.

• Controlled Cooling: The rate of cooling during manufacturing can influence crystal size and structure. Rapid cooling (shock cooling) may lead to smaller, less stable crystals, while slow cooling can promote the growth of larger, more stable crystals. The optimal cooling rate will depend on your specific formulation.

• Storage Conditions: Store the formulation at a controlled room temperature and avoid exposure to extreme cold or temperature cycling.

Solution 3: Use of Crystallization Inhibitors

Certain excipients can act as crystallization inhibitors, interfering with the nucleation and growth of glyceryl monoundecylenate crystals.

• Polymers: Polymers such as polyvinylpyrrolidone (B124986) (PVP) and hydroxypropyl methylcellulose (B11928114) (HPMC) can help maintain a supersaturated state and inhibit precipitation.

• Other Lipids: Blending glyceryl monoundecylenate with other lipids, such as medium-chain triglycerides or other mono- and diglycerides, can sometimes improve its stability by disrupting the ordered packing required for crystallization. For instance, other glyceryl monoesters like glyceryl monooleate have been used as crystallization inhibitors in lipid-based formulations.[5]

Experimental Protocols

Differential Scanning Calorimetry (DSC) for Thermal Analysis

Objective: To determine the melting point and phase transition temperatures of glyceryl monoundecylenate in a formulation, which can help predict its crystallization tendency.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the formulation into an aluminum DSC pan.

• Sealing: Hermetically seal the pan to prevent any volatile components from escaping during heating.

• Instrument Setup:

  • Place the sealed sample pan and an empty reference pan into the DSC instrument.

  • Set the temperature program:

    • Equilibrate at a low temperature (e.g., 0°C).

    • Ramp up the temperature at a controlled rate (e.g., 5-10°C/min) to a temperature above the expected melting point of all components.

    • Cool the sample back to the starting temperature at a controlled rate.

    • Perform a second heating scan to observe any changes in thermal behavior after the initial melt and recrystallization.

• Data Analysis: Analyze the resulting thermogram for endothermic peaks (melting) and exothermic peaks (crystallization). The onset temperature of the melting peak is typically reported as the melting point.

Polarized Light Microscopy (PLM) for Visual Inspection

Objective: To visually detect the presence of anisotropic crystalline material in the formulation.

Methodology:

• Sample Preparation: Place a small drop of the formulation onto a clean microscope slide.

• Cover Slip Application: Gently place a coverslip over the sample, avoiding air bubbles.

• Microscope Setup:

  • Place the slide on the microscope stage.

  • Engage both the polarizer and the analyzer filters to achieve a "crossed polars" configuration. The field of view should be dark.

• Observation:

  • Focus on the sample.

  • Isotropic materials (liquids, amorphous solids) will appear dark.

  • Anisotropic materials, such as crystals, will appear bright (birefringent) against the dark background.

  • Observe and record the morphology (shape and size) of any crystals.

X-Ray Diffraction (XRD) for Polymorph Identification

Objective: To definitively identify the crystalline structure of any precipitates in the formulation.

Methodology:

• Sample Preparation: If possible, isolate the crystalline material from the formulation by centrifugation or filtration. Otherwise, the entire formulation can be analyzed.

• Instrument Setup:

  • Mount the sample in the XRD instrument.

  • Set the instrument to scan over a range of 2θ angles (e.g., 5° to 50°).

• Data Analysis:

  • The resulting diffractogram will show sharp peaks at specific 2θ angles if crystalline material is present.

  • A broad halo with no distinct peaks indicates an amorphous material.

  • The pattern of peaks is unique to a specific crystalline structure (polymorph).

Visualizing Workflows and Relationships

Caption: Troubleshooting workflow for addressing glyceryl monoundecylenate crystallization.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. researchgate.net [researchgate.net]
• 3. specialchem.com [specialchem.com]
• 4. psi.ch [psi.ch]
• 5. youtube.com [youtube.com]

"improving the sensory properties of creams containing glyceryl monoundecylenate"

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges encountered when formulating creams containing Glyceryl Monoundecylenate, with a focus on improving their sensory properties.

Frequently Asked Questions (FAQs)

Q1: What is the typical odor profile of Glyceryl Monoundecylenate and how can it impact my cream formulation?

A1: Glyceryl Monoundecylenate is generally described as having a mild, characteristic fatty or waxy odor. While often subtle, this odor can become more perceptible in minimalist formulations or interact with other ingredients to create a less desirable scent profile. Addressing this early in development is crucial for consumer acceptance. Strategies for odor mitigation include the use of masking agents or complementary fragrances.

Q2: My cream containing Glyceryl Monoundecylenate has a greasy or heavy after-feel. What are the potential causes and solutions?

A2: A greasy after-feel can stem from several factors within your formulation. The concentration of Glyceryl Monoundecylenate itself, the overall composition of the oil phase, and the emulsifier system all play a role. To mitigate this, consider incorporating light, fast-absorbing emollients into your oil phase. Additionally, certain powders and starches can be added to impart a drier, more velvety finish.[1][2][3] The choice of co-emulsifier can also significantly influence the final skin feel.[4][5]

Q3: Can the order of addition of Glyceryl Monoundecylenate to my formulation affect the final sensory properties?

A3: Yes, the order of addition can be important. Typically, Glyceryl Monoundecylenate should be incorporated into the oil phase of your formulation.[6] Ensuring it is fully dissolved and homogenously dispersed before emulsification is key to achieving a uniform texture and preventing localized concentrations that could negatively impact skin feel.

Q4: Are there any known stability issues with Glyceryl Monoundecylenate that could affect the sensory profile over time?

A4: Glyceryl Monoundecylenate is generally a stable ingredient. However, like any ester, it can be susceptible to hydrolysis under extreme pH conditions, which could potentially alter the odor and texture of your cream over its shelf life. It is important to ensure your formulation's pH is within a stable range. Additionally, interactions with other ingredients could potentially lead to physical instability, such as crystallization, which would negatively impact the cream's texture.[7]

Troubleshooting Guides

Issue 1: Unpleasant Odor in the Final Cream Formulation

• Problem: The final cream has a noticeable "waxy" or "fatty" off-odor.

• Possible Causes:

  • The inherent odor of Glyceryl Monoundecylenate is becoming prominent.

  • Interaction with other raw materials is creating or amplifying an off-odor.

  • Oxidation of ingredients in the formulation.

• Troubleshooting Steps:

  • Odor Masking: Introduce a masking agent to the formulation. These are designed to be functionally neutral in scent but effectively cover malodors.[8]

  • Fragrance Addition: Incorporate a suitable fragrance that is compatible with the base odor and the intended product positioning. Even a very low concentration can be effective.[6]

  • Encapsulation: For persistent odor issues, consider encapsulating the Glyceryl Monoundecylenate or the offending ingredient to prevent the release of volatile odor compounds.[9]

  • Antioxidant Addition: Ensure your formulation contains an adequate antioxidant system (e.g., tocopherol, BHT) to prevent oxidation of the oil phase, which can contribute to off-odors.[8]

Issue 2: Poor Texture - Greasy, Tacky, or Heavy After-Feel

• Problem: The cream feels heavy on the skin, leaving a greasy or tacky residue after application.

• Possible Causes:

  • High concentration of Glyceryl Monoundecylenate or other heavy emollients.

  • The oil phase composition is not optimized for a light skin feel.

  • The emulsifier system is contributing to a heavy texture.

• Troubleshooting Steps:

  • Optimize the Oil Phase: Reduce the concentration of Glyceryl Monoundecylenate and/or other heavy emollients. Introduce light, fast-spreading esters or silicones to improve the initial feel and reduce residue.

  • Incorporate Sensory Modifiers: Add oil-absorbing powders such as starches (e.g., aluminum starch octenylsuccinate), silica, or polymers that can provide a mattifying and silky after-feel.[3]

  • Adjust the Emulsifier System: The type and concentration of your co-emulsifier can have a significant impact on the final texture.[4][10] Experiment with different co-emulsifiers known to impart a lighter, more pleasant skin feel.

  • Rheology Modification: Adjusting the viscosity with different polymers can also influence the perception of greasiness and tackiness.

Data Presentation: Impact of Formulation Changes on Sensory Properties

The following tables present hypothetical quantitative data to illustrate the potential impact of formulation adjustments on the sensory properties of a cream containing Glyceryl Monoundecylenate. This data is for illustrative purposes and actual results will vary based on the complete formulation.

Table 1: Effect of Sensory Modifiers on Greasiness and After-Feel

Formulation ID	Glyceryl Monoundecylenate (%)	Sensory Modifier	Concentration (%)	Mean Greasiness Score (1-10 scale)	Mean After-Feel Score (1-10 scale; 1=heavy, 10=light)
F1 (Control)	5	None	0	7.5	3.2
F2	5	Aluminum Starch Octenylsuccinate	2	4.1	7.8
F3	5	Silica	1.5	5.0	6.5
F4	5	Polymethylsilsesquioxane	3	3.8	8.5

Table 2: Influence of Co-Emollients on Spreadability and Absorbency

Formulation ID	Glyceryl Monoundecylenate (%)	Co-Emollient	Concentration (%)	Mean Spreadability Score (1-10 scale)	Mean Absorbency Score (1-10 scale; 1=slow, 10=fast)
G1 (Control)	5	Mineral Oil	10	6.5	4.0
G2	5	Caprylic/Capric Triglyceride	10	8.2	7.5
G3	5	Cyclopentasiloxane	10	9.5	9.0
G4	5	Isopropyl Myristate	10	8.8	6.8

Experimental Protocols

Protocol 1: Quantitative Descriptive Analysis (QDA) for Sensory Profiling

This protocol outlines a method for conducting a sensory panel evaluation to quantify the sensory attributes of different cream formulations.[11][12][13]

• Objective: To obtain detailed sensory profiles of cream formulations and identify significant differences in attributes such as texture, feel, and after-feel.

• Materials:

  • Cream samples (blind-coded).

  • Standardized application tools (e.g., spatulas).

  • Controlled environment room (odor-free, consistent lighting and temperature).

  • Data collection software or forms.

  • Trained sensory panel (10-15 panelists).

• Methodology:

  • Panelist Training: Train panelists on the specific sensory attributes to be evaluated, providing clear definitions and reference standards for each attribute (e.g., greasiness, stickiness, spreadability, absorbency, smoothness).

  • Sample Preparation: Present each panelist with a standardized amount of each blind-coded cream sample in a randomized order.

  • Evaluation Procedure: Instruct panelists to apply the cream to a designated area of their skin (e.g., forearm) using a standardized technique.

  • Data Collection: Panelists will rate the intensity of each sensory attribute on a continuous scale (e.g., 0-100).

  • Data Analysis: Analyze the data using statistical methods (e.g., ANOVA) to determine significant differences between the formulations for each attribute.

Protocol 2: Instrumental Measurement of Cream Rheology

This protocol describes the use of a rheometer to obtain objective measurements of a cream's physical properties, which can be correlated with sensory attributes.[14][15]

• Objective: To characterize the rheological behavior of cream formulations and correlate these measurements with sensory perceptions of texture.

• Equipment:

  • Rheometer with parallel plate or cone-and-plate geometry.

  • Temperature control unit.

• Methodology:

  • Sample Loading: Carefully load the cream sample onto the rheometer plate, ensuring no air bubbles are trapped.

  • Flow Curve Measurement: Perform a shear rate sweep to determine the viscosity of the cream as a function of shear rate. This can provide insights into spreadability.

  • Oscillatory Measurement: Conduct an amplitude sweep to determine the linear viscoelastic region (LVER) and a frequency sweep to measure the storage modulus (G') and loss modulus (G''). These parameters relate to the cream's structure and firmness.

  • Yield Stress Measurement: Determine the yield stress, which is the minimum stress required to initiate flow. This can be correlated with the initial feel and pick-up of the cream.

  • Data Analysis: Compare the rheological profiles of different formulations. Correlate parameters like viscosity, G', and yield stress with sensory data.

Visualizations

Caption: Workflow for Sensory Evaluation of Creams.

Caption: Troubleshooting Logic for Greasy After-Feel.

References

• 1. Why Your Skin Feels Greasy After Using a Hydrating Moisturizer | Authorised Retailers | BuyCosmetics.CY [buycosmetics.cy]
• 2. fairysecrets.net [fairysecrets.net]
• 3. ulprospector.com [ulprospector.com]
• 4. CO-EMULSIFIERS - Natural and effective green ingredients for cosmetics [greengredients.it]
• 5. specialchem.com [specialchem.com]
• 6. chemistscorner.com [chemistscorner.com]
• 7. benchchem.com [benchchem.com]
• 8. davelackie.com [davelackie.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 12. researchgate.net [researchgate.net]
• 13. Quantitative Descriptive Analysis - Wikipedia [en.wikipedia.org]
• 14. pubs.aip.org [pubs.aip.org]
• 15. scielo.br [scielo.br]

Technical Support Center: Overcoming Challenges in the Scale-Up of Glyceryl Monoundecylenate Synthesis

Welcome to the Technical Support Center for the synthesis of glyceryl monoundecylenate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address challenges encountered during the scale-up of their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing glyceryl monoundecylenate on a larger scale?

A1: The two primary methods for synthesizing glyceryl monoundecylenate are chemical synthesis via acid-catalyzed esterification and enzymatic synthesis using lipases.[1] Chemical synthesis often involves reacting glycerol (B35011) and undecylenic acid at high temperatures with an acid catalyst, such as sulfuric acid or dodecylbenzene (B1670861) sulfonic acid.[1] Enzymatic synthesis is considered a "green" alternative that utilizes lipases, often immobilized, to catalyze the esterification under milder conditions, which can minimize byproduct formation.[1]

Q2: We are observing a decrease in yield as we scale up our synthesis. What are the likely causes?

A2: A decrease in yield during scale-up is a common challenge that can be attributed to several factors. In larger reactors, inefficient mixing and heat transfer can lead to localized temperature gradients and poor distribution of reactants, favoring side reactions. The rate of addition of reactants, which may have been optimal at a lab scale, might need to be re-optimized for larger volumes to prevent the formation of impurities or incomplete reactions.

Q3: What are the common byproducts in glyceryl monoundecylenate synthesis and how can their formation be minimized?

A3: The most common byproducts are di- and triglycerides of undecylenic acid. In chemical synthesis, high temperatures and prolonged reaction times can promote the formation of these byproducts. To favor the formation of the monoester, an excess of glycerol is typically used to shift the reaction equilibrium.[1] Enzymatic synthesis is generally more selective, reducing the formation of unwanted byproducts.[1]

Q4: How does the quality of raw materials, specifically crude glycerol, affect the synthesis?

A4: The purity of the raw materials is crucial. Crude glycerol, a byproduct of biodiesel production, often contains impurities such as water, methanol, salts, and free fatty acids.[2][3][4] These impurities can negatively impact the reaction by inhibiting catalyst activity, leading to lower yields and the formation of unwanted side products.[2][3][4] For instance, free fatty acids present in crude glycerol can interfere with the desired esterification process.[2][5] Therefore, purification of crude glycerol is often a necessary pre-processing step.[6][7][8]

Q5: What are the key challenges in scaling up the enzymatic synthesis of glyceryl monoundecylenate?

A5: Key challenges in scaling up enzymatic synthesis include maintaining enzyme stability and activity, ensuring efficient mass transfer, and effective catalyst recovery and reuse. High viscosity of the reaction mixture can impede mixing and mass transfer. The mechanical stress from agitation in large reactors can lead to the detachment of the enzyme from its support and abrasion of the carrier itself, reducing its reusability.

Troubleshooting Guides

Issue 1: Low Yield and Purity of Glyceryl Monoundecylenate in Scale-Up

Symptom	Possible Cause	Recommended Action
Lower than expected yield of glyceryl monoundecylenate.	Inefficient Mixing and Heat Transfer: In larger vessels, achieving uniform mixing and temperature is challenging, leading to side reactions.	Optimize the stirrer design and agitation speed for the reactor volume. Implement a more robust temperature control system, potentially with multiple heating/cooling zones.
Suboptimal Reactant Molar Ratio: An incorrect ratio of glycerol to undecylenic acid can limit the formation of the monoester.	Re-evaluate and optimize the molar ratio for the larger scale. An excess of glycerol is often used to favor monoester formation.[1]
Water Inhibition: The water produced during esterification can shift the equilibrium back towards the reactants.	Implement in-situ water removal techniques such as azeotropic distillation or the use of molecular sieves.
High levels of di- and triglycerides.	Excessive Reaction Temperature or Time (Chemical Synthesis): High temperatures and long reaction times can promote further esterification.	Optimize the reaction temperature and time to maximize monoester formation without significant byproduct generation.
Catalyst Deactivation (Enzymatic Synthesis): The immobilized enzyme may lose activity over time due to thermal or chemical factors.	Monitor enzyme activity regularly. Consider using a more robust immobilized enzyme or optimizing the reaction conditions (e.g., lower temperature) to enhance stability.
Presence of unreacted starting materials.	Incomplete Reaction: The reaction may not have reached completion due to insufficient reaction time or catalyst activity.	Increase the reaction time or catalyst loading. Ensure efficient mixing to maximize contact between reactants and the catalyst.
Poor Quality Raw Materials: Impurities in glycerol or undecylenic acid can inhibit the reaction.[2][3][4]	Use purified raw materials. If using crude glycerol, implement a purification step to remove water, salts, and free fatty acids.[5][6][7][8]

Issue 2: Challenges in Downstream Processing and Purification at Scale

Symptom	Possible Cause	Recommended Action
Difficulty in separating the product from the reaction mixture.	Emulsion Formation: The amphiphilic nature of glyceryl monoundecylenate can lead to stable emulsions during workup.	Optimize the pH and ionic strength of the aqueous phase during extraction to break the emulsion. Consider using a different solvent system for extraction.
High Viscosity of the Product Mixture: This can hinder filtration and phase separation.	Dilute the mixture with a suitable solvent to reduce viscosity before purification steps.
Inefficient removal of catalysts.	Homogeneous Acid Catalyst (Chemical Synthesis): Difficult to remove completely from the product.	Neutralize the acid catalyst with a base and remove the resulting salt through washing or filtration. Consider switching to a solid acid catalyst that can be easily filtered off.
Immobilized Enzyme (Enzymatic Synthesis): Fines from the support material can contaminate the product.	Use a more mechanically stable immobilized enzyme support. Implement a filtration step with an appropriate pore size to remove any catalyst fines.
Product does not meet purity specifications.	Ineffective Purification Method: Lab-scale purification methods like column chromatography are often not feasible for large-scale production.	Develop a multi-step purification process. This may include liquid-liquid extraction to remove unreacted starting materials, followed by distillation (if thermally stable) or crystallization to isolate the high-purity product.

Data Presentation

Table 1: Typical Reaction Parameters for Glyceryl Monoundecylenate Synthesis

Parameter	Chemical Synthesis	Enzymatic Synthesis
Catalyst	Sulfuric Acid, Dodecylbenzene Sulfonic Acid[1]	Immobilized Lipase (B570770) (e.g., Novozym 435)
Temperature	150-180 °C	50-70 °C
Glycerol:Undecylenic Acid Molar Ratio	> 2:1 (Glycerol in excess)[1]	1:1 to 5:1
Reaction Time	2-8 hours	4-24 hours
Solvent	Toluene (for azeotropic water removal) or solvent-free	Organic solvents (e.g., tert-butanol) or solvent-free
Water Removal	Azeotropic distillation	Molecular sieves, vacuum

Experimental Protocols

Protocol 1: Scale-Up of Acid-Catalyzed Esterification

• Reactor Setup: Charge a suitably sized glass-lined or stainless steel reactor equipped with an overhead stirrer, temperature probe, condenser, and a Dean-Stark trap with undecylenic acid and a stoichiometric excess of glycerol.

• Catalyst Addition: Add the acid catalyst (e.g., 1-2% w/w of dodecylbenzene sulfonic acid) to the reaction mixture.

• Reaction: Heat the mixture to the desired temperature (e.g., 160°C) with constant agitation. If using a solvent like toluene, the water of reaction will be removed azeotropically and collected in the Dean-Stark trap.

• Monitoring: Monitor the reaction progress by periodically taking samples and analyzing the acid value to determine the consumption of undecylenic acid.

• Workup: Once the reaction is complete, cool the mixture. Neutralize the acid catalyst with a base (e.g., sodium bicarbonate solution).

• Purification: Separate the organic and aqueous layers. Wash the organic layer with brine. Remove the solvent under reduced pressure. The crude product can be further purified by vacuum distillation or crystallization.

Protocol 2: Scale-Up of Enzymatic Esterification

• Reactor Setup: In a jacketed reactor with controlled temperature and agitation, add glycerol, undecylenic acid, and a suitable organic solvent (if not a solvent-free system).

• Enzyme Addition: Add the immobilized lipase (e.g., 5-10% w/w of substrates) to the mixture.

• Reaction: Maintain the desired temperature (e.g., 60°C) and agitation speed. If not using a vacuum, add molecular sieves to remove the water produced.

• Monitoring: Monitor the conversion of undecylenic acid by techniques such as titration or chromatography.

• Catalyst Recovery: Upon completion, separate the immobilized enzyme from the reaction mixture by filtration for potential reuse.

• Purification: Remove the solvent by evaporation. The remaining mixture, containing glyceryl monoundecylenate and unreacted substrates, can be purified by liquid-liquid extraction and/or vacuum distillation.

Visualizations

Caption: Workflow for Chemical Synthesis of Glyceryl Monoundecylenate.

Caption: Workflow for Enzymatic Synthesis of Glyceryl Monoundecylenate.

Caption: Troubleshooting Logic for Low Yield/Purity in Scale-Up.

References

• 1. Glyceryl 1-undecylenate|Research Compound [benchchem.com]
• 2. Impurities of crude glycerol and their effect on metabolite production - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Impurities of crude glycerol and their effect on metabolite production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Impact of impurities in biodiesel-derived crude glycerol on the fermentation by Clostridium pasteurianum ATCC 6013 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Experimental Scale-Up and Technoeconomic Assessment of Low-Grade Glycerol Purification from Waste-Based Biorefinery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. [PDF] Purification of crude glycerol from industrial waste: Experimental and simulation studies | Semantic Scholar [semanticscholar.org]

Technical Support Center: Stabilization of Glyceryl Monoundecylenate Against Oxidation in Formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for stabilizing glyceryl monoundecylenate against oxidation in various formulations.

Troubleshooting Guides

Issue 1: High Peroxide Value (PV) Detected in a Formulation Containing Glyceryl Monoundecylenate

Possible Causes and Solutions:

• Inadequate Antioxidant Protection: The selected antioxidant may be ineffective or used at a suboptimal concentration.

  • Solution: Screen a panel of antioxidants. It is often beneficial to use a synergistic blend of antioxidants, such as a primary antioxidant (e.g., BHT, tocopherols) combined with a chelating agent (e.g., citric acid or EDTA) to sequester metal ions that can catalyze oxidation.[1][2][3][4]

• Exposure to Pro-oxidative Conditions: The formulation may have been exposed to high temperatures, UV light, or oxygen during manufacturing or storage.

  • Solution: Implement stricter environmental controls. Manufacturing processes should be conducted under an inert atmosphere (e.g., nitrogen blanket), and packaging should be opaque and impermeable to oxygen.

• Contamination with Pro-oxidants: Raw materials, including glyceryl monoundecylenate itself or other excipients, may contain trace metals or other impurities that promote oxidation.

  • Solution: Source high-purity ingredients and perform quality control testing on incoming raw materials. Consider incorporating a chelating agent into the formulation to inactivate any contaminating metal ions.

Issue 2: Inconsistent or Non-reproducible Stability Data

Possible Causes and Solutions:

• Analytical Method Variability: The methods for measuring oxidation (e.g., Peroxide Value, p-Anisidine (B42471) Value) may not be sufficiently robust or validated for the specific formulation matrix.

  • Solution: Ensure that analytical methods are fully validated for specificity, linearity, accuracy, and precision according to ICH guidelines.[5] Refer to the detailed experimental protocols below for guidance.

• Sample Handling and Storage: Inconsistent sample handling, such as variations in storage temperature or exposure to light and air before analysis, can lead to variable results.

  • Solution: Establish and adhere to strict standard operating procedures (SOPs) for sample handling and storage. Samples should be stored in airtight, opaque containers at the recommended storage temperature.

• Formulation Inhomogeneity: The antioxidant may not be uniformly distributed throughout the formulation, leading to localized oxidation.

  • Solution: Optimize the manufacturing process to ensure homogeneous dispersion of all components. For oil-based formulations, ensure antioxidants are fully dissolved in the oil phase.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of oxidation for glyceryl monoundecylenate?

A1: The primary mechanism is autoxidation, which is a free-radical chain reaction involving the unsaturated undecylenic acid moiety. The process consists of three main stages: initiation, propagation, and termination. The double bond in the undecylenate chain is susceptible to attack by free radicals, leading to the formation of hydroperoxides, which are the primary oxidation products.[6] These hydroperoxides can then decompose into secondary oxidation products like aldehydes and ketones, which contribute to rancidity.

Q2: How can I screen for the most effective antioxidant system for my formulation?

A2: A systematic approach involves conducting a forced degradation study.[7][8][9] This involves exposing your formulation with different antioxidant systems to accelerated stress conditions (e.g., elevated temperature, high humidity, UV light). The oxidative stability is then monitored over time by measuring key markers like Peroxide Value (PV) and p-Anisidine Value (p-AV).

Q3: What are Peroxide Value (PV) and p-Anisidine Value (p-AV), and how do I interpret them?

A3:

• Peroxide Value (PV): Measures the concentration of primary oxidation products (hydroperoxides). A high PV indicates the early stages of oxidation.[6][10]

• p-Anisidine Value (p-AV): Measures the concentration of secondary oxidation products, mainly aldehydes.[6][11] An increase in p-AV suggests that the primary hydroperoxides are breaking down, which is a later stage of oxidation.

• TOTOX Value: This is a calculated value (TOTOX = 2 * PV + p-AV) that gives a comprehensive picture of the overall oxidation state of the oil.

Q4: Are there benefits to using a blend of antioxidants?

A4: Yes, antioxidant blends often exhibit synergistic effects, providing more comprehensive protection than single antioxidants.[1][2][3][4] A common strategy is to combine a radical scavenger (like BHT or tocopherol) with a metal chelator (like citric acid). The radical scavenger interrupts the propagation of the free radical chain reaction, while the chelator deactivates metal ions that can initiate oxidation.

Experimental Protocols

Protocol 1: Determination of Peroxide Value (PV) in Glyceryl Monoundecylenate Formulations

This method is adapted from standard iodometric titration procedures.[10][12][13][14]

Materials:

• Acetic acid-chloroform solution (3:2 v/v)

• Saturated potassium iodide (KI) solution (freshly prepared)

• 0.1 M and 0.01 M Sodium thiosulfate (B1220275) (Na₂S₂O₃) standard solutions

• 1% Starch indicator solution

• 250 mL Erlenmeyer flask with a glass stopper

Procedure:

• Accurately weigh approximately 5 g of the formulation containing glyceryl monoundecylenate into the Erlenmeyer flask.

• Add 30 mL of the acetic acid-chloroform solution and swirl to dissolve the sample completely.

• Add 0.5 mL of the saturated KI solution, stopper the flask, and swirl for exactly one minute.

• Immediately add 30 mL of deionized water.

• Titrate the liberated iodine with the standard sodium thiosulfate solution (0.1 M for high PV, 0.01 M for low PV) with constant, vigorous shaking until the yellow iodine color almost disappears.

• Add 0.5 mL of the 1% starch indicator solution. The solution will turn blue.

• Continue the titration dropwise, with vigorous shaking, until the blue color completely disappears.

• Record the volume of sodium thiosulfate solution used.

• Perform a blank determination under the same conditions.

Calculation: Peroxide Value (meq O₂/kg) = ((S - B) * N * 1000) / W Where:

• S = Volume of Na₂S₂O₃ solution used for the sample (mL)

• B = Volume of Na₂S₂O₃ solution used for the blank (mL)

• N = Normality of the Na₂S₂O₃ solution

• W = Weight of the sample (g)

Protocol 2: Determination of p-Anisidine Value (p-AV) in Glyceryl Monoundecylenate Formulations

This protocol is based on the AOCS Official Method Cd 18-90.[11][15][16]

Materials:

• Isooctane (B107328)

• p-Anisidine reagent (0.25% w/v in glacial acetic acid)

• Spectrophotometer

• 10 mm cuvettes

• Volumetric flasks and pipettes

Procedure:

• Accurately weigh an appropriate amount of the formulation containing glyceryl monoundecylenate (to yield an expected absorbance between 0.2 and 0.8) into a 25 mL volumetric flask.

• Dissolve the sample in and dilute to volume with isooctane. This is the "Sample Solution."

• Measure the absorbance of the Sample Solution at 350 nm in a 10 mm cuvette, using isooctane as the blank. Record this value as A_b.

• Pipette 5 mL of the Sample Solution into one test tube and 5 mL of isooctane into a second (blank) test tube.

• To each tube, add 1 mL of the p-anisidine reagent, stopper, and shake vigorously.

• Store the tubes in the dark for exactly 10 minutes.

• Measure the absorbance of the solution from the first tube (sample) at 350 nm, using the solution from the second tube (blank) as the reference. Record this value as A_s.

Calculation: p-Anisidine Value (p-AV) = (25 * (1.2 * A_s - A_b)) / W Where:

• A_s = Absorbance of the sample solution after reaction with the p-anisidine reagent

• A_b = Absorbance of the sample solution in isooctane

• W = Weight of the sample (g)

Data Presentation

Table 1: Forced Degradation Study of Glyceryl Monoundecylenate with Various Antioxidant Systems

(Storage Conditions: 40°C / 75% RH)

Antioxidant System	Time (Weeks)	Peroxide Value (meq O₂/kg)	p-Anisidine Value	TOTOX Value
Control (No Antioxidant)	0	0.8	0.5	2.1
4	15.2	8.1	38.5
8	28.9	15.6	73.4
12	45.1	25.3	115.5
0.1% BHT	0	0.8	0.5	2.1
4	2.1	1.0	5.2
8	5.3	2.5	13.1
12	9.8	4.9	24.5
0.1% Tocopherol	0	0.8	0.5	2.1
4	2.5	1.2	6.2
8	6.1	3.0	15.2
12	11.2	5.8	28.2
0.1% BHT + 0.05% Citric Acid	0	0.8	0.5	2.1
4	1.1	0.6	2.8
8	2.4	1.1	5.9
12	4.5	2.2	11.2

Visualizations

Caption: Autoxidation pathway of glyceryl monoundecylenate.

Caption: Workflow for antioxidant screening study.

References

• 1. mdpi.com [mdpi.com]
• 2. Synergistic Effects of Antioxidant Blends: A Comparative Study on Oxidative Stability of Lipids in Feed Matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] Synergistic Effects of Antioxidant Blends: A Comparative Study on Oxidative Stability of Lipids in Feed Matrices | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. ew-nutrition.com [ew-nutrition.com]
• 7. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 8. longdom.org [longdom.org]
• 9. biopharminternational.com [biopharminternational.com]
• 10. iitg.ac.in [iitg.ac.in]
• 11. cdrfoodlab.com [cdrfoodlab.com]
• 12. d3t14p1xronwr0.cloudfront.net [d3t14p1xronwr0.cloudfront.net]
• 13. xylemanalytics.com [xylemanalytics.com]
• 14. scribd.com [scribd.com]
• 15. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 16. crystal-filtration.com [crystal-filtration.com]

Reference Data & Comparative Studies

A Comparative Analysis of Glyceryl Monoundecylenate and Parabens as Cosmetic Preservatives

Introduction

The preservation of cosmetic products is critical to ensure consumer safety by preventing microbial contamination and product spoilage. For decades, parabens have been the preservatives of choice due to their broad-spectrum efficacy and cost-effectiveness.[1][2] However, concerns regarding their potential for endocrine disruption have led to a surge in demand for alternatives.[3][4] Glyceryl monoundecylenate, a naturally derived monoester of glycerol (B35011) and undecylenic acid, has emerged as a prominent alternative, valued for its antimicrobial properties and favorable safety profile.[5][6] This guide provides an objective comparison of glyceryl monoundecylenate and parabens, focusing on their preservative performance, mechanisms of action, and safety, supported by experimental data for an audience of researchers and formulation scientists.

Mechanism of Antimicrobial Action

Glyceryl Monoundecylenate (GMU)

Glyceryl monoundecylenate is an amphiphilic molecule, possessing both a hydrophilic glycerol head and a hydrophobic undecylenic acid tail.[7] This structure is key to its antimicrobial activity. The primary mechanism involves the disruption of microbial cell membranes. GMU inserts itself into the lipid bilayer of bacteria and fungi, which compromises the membrane's structural integrity.[7] This disruption leads to increased permeability, leakage of essential cytoplasmic contents, and ultimately, cell death.[7][8] Additionally, the undecylenic acid component is believed to inhibit critical microbial processes such as fatty acid biosynthesis and biofilm formation, particularly in fungi like Candida albicans.[7]

Caption: Mechanism of Glyceryl Monoundecylenate. (Max-width: 760px)

Parabens

Parabens (alkyl esters of p-hydroxybenzoic acid) have been effectively used as preservatives since the 1920s.[1] Their antimicrobial properties are most effective against fungi and gram-positive bacteria.[1] While the precise mechanism is multifaceted, it is understood that they interfere with microbial growth by disrupting membrane transport processes and inhibiting the synthesis of DNA, RNA, and key enzymes, such as ATPases and phosphotransferases. The efficacy of parabens increases with the length of their alkyl chain, which enhances their ability to penetrate microbial cell membranes.[9]

Preservative Efficacy

The effectiveness of a preservative system is typically evaluated using a preservative efficacy test (PET), or "challenge test". This involves inoculating a product with a specified concentration of various microorganisms and monitoring the decline in their population over time.

Table 1: Minimum Inhibitory Concentration (MIC) of Parabens against Common Microorganisms MIC values represent the lowest concentration of a substance that prevents visible growth of a microorganism.

Microorganism	Methylparaben (%)	Ethylparaben (%)	Propylparaben (B1679720) (%)	Butylparaben (B1668127) (%)
Bacillus subtilis	0.1	0.1	0.0125	0.0063
Staphylococcus aureus	0.2	0.1	0.1	-
Escherichia coli	0.1	-	-	-
Saccharomyces cerevisiae	0.1	0.04	0.02	0.0125
Candida albicans	0.1	0.04	0.02	0.0125
Aspergillus niger	0.1	0.05	0.025	0.0063
(Data synthesized from reference[10])

Experimental Protocols

Preservative Efficacy "Challenge" Test (Based on ISO 11930 / USP <51>)

The challenge test is a mandatory regulatory requirement to ensure a cosmetic product's microbiological stability and safety throughout its shelf life.[11][12]

• Objective: To evaluate the effectiveness of the preservative system in a cosmetic formulation.[12][13]

• Methodology:

  • Preparation: Five separate samples of the cosmetic product are prepared.

  • Inoculation: Each sample is inoculated with a high concentration (e.g., 10⁵ to 10⁶ CFU/g or ml) of one of five standardized microbial strains: Pseudomonas aeruginosa, Staphylococcus aureus, Escherichia coli, Candida albicans, and Aspergillus brasiliensis.[14][15]

  • Incubation: The inoculated samples are stored at a controlled temperature (e.g., 20-25°C) for 28 days.[16]

  • Sampling & Enumeration: At specified time intervals (e.g., Day 0, 7, 14, and 28), an aliquot is taken from each sample. The number of viable microorganisms is determined using standard plating and colony counting techniques.[14][16]

  • Evaluation: The log reduction in the microbial count is calculated for each time point and compared against established acceptance criteria (e.g., for bacteria, a 99.9% or 3-log reduction by day 7).[16]

Caption: Preservative Challenge Test Workflow. (Max-width: 760px)

In Vitro Cytotoxicity Assay (MTT Assay)

• Objective: To assess the potential of a substance to cause cell death.

• Methodology:

  • Cell Culture: Human cell lines (e.g., keratinocytes, fibroblasts) are cultured in microtiter plates.

  • Treatment: The cells are exposed to various concentrations of the test substance (e.g., parabens) for a defined period (e.g., 24 hours).

  • MTT Addition: An MTT solution is added to each well. Viable cells with active mitochondria metabolize the MTT into a purple formazan (B1609692) product.

  • Solubilization & Measurement: The formazan crystals are dissolved, and the absorbance of the solution is measured using a spectrophotometer. The absorbance is directly proportional to the number of viable cells.

  • Analysis: Cell viability is expressed as a percentage relative to an untreated control. The EC₅₀ value (the concentration causing a 50% reduction in cell viability) can be calculated.[17][18]

Safety and Toxicology Profile

Skin Irritation and Sensitization

• Glyceryl Monoundecylenate: Recognized for its low potential for irritation and sensitization, making it suitable for sensitive skin formulations.[6][19] The Cosmetic Ingredient Review (CIR) expert panel has concluded that glyceryl esters, including glyceryl undecylenate, are safe as used in cosmetics, generally being non-irritating and non-sensitizing.[20]

• Parabens: Despite public concern, extensive testing has shown that parabens are among the least sensitizing preservatives in commercial use, with a low incidence of allergic contact dermatitis (around 1%) on healthy, intact skin.[21][22][23] The risk of irritation or sensitization is higher when products containing parabens are applied to damaged or broken skin.[22][24] At typical cosmetic use levels, they are considered non-irritating.[25]

Systemic Toxicity and Endocrine Disruption

• Glyceryl Monoundecylenate: The Environmental Working Group (EWG) Skin Deep database assigns glyceryl undecylenate a low hazard score for cancer, developmental/reproductive toxicity, and allergies/immunotoxicity.[26] There is no significant evidence in the reviewed literature suggesting it has endocrine-disrupting properties.

• Parabens: This is the primary area of controversy. Numerous studies have shown that parabens possess weak estrogenic activity.[1][27] They can bind to estrogen receptors and mimic the effects of endogenous estrogen.[3] The estrogenic potency increases with the length of the alkyl side chain (e.g., butylparaben > propylparaben > methylparaben).[1] Regulatory bodies like the FDA and some scientific reviews conclude that the estrogenic activity of parabens is thousands of times weaker than that of the body's own estrogen and that there is no information showing they are harmful as used in cosmetics.[27][28] However, other organizations, including the UN Environment Programme, have identified certain parabens as potential endocrine-disrupting chemicals.[1]

Caption: Paraben Estrogenic Activity Pathway. (Max-width: 760px)

Table 2: Comparative In Vitro Cytotoxicity of Parabens EC₅₀ values represent the concentration of a substance that causes 50% of cells to die in an in vitro assay.

Paraben	Cell Type	Assay	EC₅₀ (μM)	Reference
Methylparaben	Human iPSC-derived neuroectodermal cells	-	906	[17]
Ethylparaben	Human iPSC-derived neuroectodermal cells	-	698	[17]
Propylparaben	Human iPSC-derived neuroectodermal cells	-	216	[17]
Butylparaben	Human iPSC-derived neuroectodermal cells	-	63	[17]
(Data from reference[17])

The data clearly shows that cytotoxicity increases with the length of the paraben's alkyl chain.[17][29] Some studies have also indicated that certain parabens can have genotoxic and cytotoxic effects on human lymphocytes in vitro.[30]

Environmental Fate

• Glyceryl Monoundecylenate: Being derived from natural and renewable sources like castor oil, it is considered readily biodegradable and an environmentally friendly alternative.[5]

• Parabens: Parabens have been detected in surface waters, sediments, and aquatic organisms.[1][31] Their persistence in the environment is a concern, as they do not readily break down.[31] Studies have shown that low levels of certain parabens, like butylparaben, can be toxic to wildlife, such as coral.[1] The production of parabens from petrochemical sources also contributes to pollution and has a notable carbon footprint.[32]

Conclusion

Both glyceryl monoundecylenate and parabens offer effective antimicrobial preservation for cosmetic products, but they represent a trade-off between a long history of use and emerging scientific and consumer concerns.

• Parabens are highly effective, broad-spectrum, and inexpensive preservatives.[2] While they have a low potential for skin sensitization on intact skin, the concerns surrounding their weak estrogenic activity and negative environmental impact are significant drivers for their replacement.[1][22]

• Glyceryl Monoundecylenate stands out as a strong, naturally derived alternative. Its primary mechanism of membrane disruption provides broad-spectrum efficacy, particularly against fungi.[6][7] It possesses an excellent safety profile with a low risk of irritation and lacks the endocrine-disrupting concerns associated with parabens.[6][19] Furthermore, its biodegradability makes it a more sustainable choice.[5]

For researchers and developers in the cosmetic industry, glyceryl monoundecylenate presents a viable and safe alternative to parabens, aligning with the growing consumer demand for "clean" and environmentally conscious formulations. While parabens have a long track record of safe use from an acute toxicity and sensitization perspective, the unresolved questions about long-term, low-dose exposure and environmental persistence make alternatives like glyceryl monoundecylenate increasingly attractive.

References

• 1. ewg.org [ewg.org]
• 2. ulprospector.com [ulprospector.com]
• 3. nmc-magazine.com [nmc-magazine.com]
• 4. Controversy around parabens: Alternative strategies for preservative use in cosmetics and personal care products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Glyceryl Mono Undecylenate - Acme Synthetic Chemicals [acmechem.com]
• 6. nbinno.com [nbinno.com]
• 7. Glyceryl 1-undecylenate|Research Compound [benchchem.com]
• 8. What is the mechanism of Glycerol monolaurate? [synapse.patsnap.com]
• 9. Identifying potential paraben transformation products and evaluating changes in toxicity as a result of transformation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ueno-fc.co.jp [ueno-fc.co.jp]
• 11. Preservative challenge testing for cosmetics: proven safety with scientific precision [cosmeticsbusiness.com]
• 12. Cosmetics Preservative Efficacy Challenge Testing [intertek.com]
• 13. chemleg.com [chemleg.com]
• 14. certifiedcosmetics.com [certifiedcosmetics.com]
• 15. microchemlab.com [microchemlab.com]
• 16. asean.org [asean.org]
• 17. Risk assessment of parabens in a transcriptomics-based in vitro test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. specialchem.com [specialchem.com]
• 20. Final report of the amended safety assessment of Glyceryl Laurate, Glyceryl Laurate SE, Glyceryl Laurate/Oleate, Glyceryl Adipate, Glyceryl Alginate, Glyceryl Arachidate, Glyceryl Arachidonate, Glyceryl Behenate, Glyceryl Caprate, Glyceryl Caprylate, Glyceryl Caprylate/Caprate, Glyceryl Citrate/Lactate/Linoleate/Oleate, Glyceryl Cocoate, Glyceryl Collagenate, Glyceryl Erucate, Glyceryl Hydrogenated Rosinate, Glyceryl Hydrogenated Soyate, Glyceryl Hydroxystearate, Glyceryl Isopalmitate, Glyceryl Isostearate, Glyceryl Isostearate/Myristate, Glyceryl Isostearates, Glyceryl Lanolate, Glyceryl Linoleate, Glyceryl Linolenate, Glyceryl Montanate, Glyceryl Myristate, Glyceryl Isotridecanoate/Stearate/Adipate, Glyceryl Oleate SE, Glyceryl Oleate/Elaidate, Glyceryl Palmitate, Glyceryl Palmitate/Stearate, Glyceryl Palmitoleate, Glyceryl Pentadecanoate, Glyceryl Polyacrylate, Glyceryl Rosinate, Glyceryl Sesquioleate, Glyceryl/Sorbitol Oleate/Hydroxystearate, Glyceryl Stearate/Acetate, Glyceryl Stearate/Maleate, Glyceryl Tallowate, Glyceryl Thiopropionate, and Glyceryl Undecylenate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. skintherapyletter.com [skintherapyletter.com]
• 22. An overview of parabens and allergic contact dermatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. scielo.br [scielo.br]
• 25. contactderm.org [contactderm.org]
• 26. ewg.org [ewg.org]
• 27. A review of the endocrine activity of parabens and implications for potential risks to human health - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. fda.gov [fda.gov]
• 29. Comparative cytotoxicity induced by parabens and their halogenated byproducts in human and fish cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. In vitro genotoxic and cytotoxic effects of some paraben esters on human peripheral lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. Beyond the Surface: Unraveling the Environmental Impact of Parabens – The Aethic.com Education Section [education.aethic.com]
• 32. essfeed.com [essfeed.com]

A Comparative Analysis of Glyceryl Monoundecylenate and Other Natural Preservatives

In the evolving landscape of cosmetic and pharmaceutical formulation, the demand for natural and effective preservative systems is paramount. This guide provides a comparative study of glyceryl monoundecylenate against other prominent natural preservatives, namely caprylyl glycol, Leuconostoc/radish root ferment filtrate, and p-anisic acid. This analysis is intended for researchers, scientists, and drug development professionals, offering a synthesis of available data on their antimicrobial efficacy, mechanisms of action, and the experimental protocols used for their evaluation.

Overview of Natural Preservatives

Natural preservatives are increasingly favored for their consumer appeal and favorable safety profiles.[1] Glyceryl monoundecylenate, a monoester of undecylenic acid and glycerin, is recognized for its broad-spectrum antimicrobial activity, particularly its antifungal properties.[1][2][3] Caprylyl glycol, an alcohol, is known for its antimicrobial efficacy and its ability to boost the performance of other preservatives.[4][5] Leuconostoc/radish root ferment filtrate is a product of fermentation that contains antimicrobial peptides.[6] p-Anisic acid, a naturally occurring organic acid found in anise, offers antifungal properties.[7][8]

Comparative Antimicrobial Efficacy

The following tables summarize the available quantitative data on the antimicrobial performance of these natural preservatives. It is important to note that the data presented is compiled from various sources and may not represent direct head-to-head comparisons under identical experimental conditions.

Table 1: Minimum Inhibitory Concentration (MIC) Data

Preservative	Test Organism	MIC	Source
Glyceryl Monolaurate *	Staphylococcus aureus	0.25 mM	[9]
Streptococcus pyogenes	0.25 mM	[9]
Candida albicans	500 µg/mL	[10]
Caprylyl Glycol	Staphylococcus aureus	0.5%	[11]
Pseudomonas aeruginosa	0.5%	[11]
Escherichia coli	0.5%	[11]
Candida albicans	0.5%	[11]
Aspergillus niger	0.5%	[11]
Leuconostoc/Radish Root Ferment Filtrate	Staphylococcus aureus	0.78% - 6.25%	[12]
Pseudomonas aeruginosa	0.78% - 6.25%	[12]
Escherichia coli	0.78% - 6.25%	[12]
Candida albicans	1.56% - 5%	[12]
Aspergillus brasiliensis	1.56% - 5%	[12]
p-Anisic Acid	Gram-positive bacteria	++	[8]
Gram-negative bacteria	++	[8]
Yeast	++	[8]
Mold	+++	[8]

*Data for Glyceryl Monolaurate, a related glyceryl monoester, is provided for reference due to the limited availability of specific MIC data for Glyceryl Monoundecylenate. ++ Good activity, +++ Very good activity

Table 2: Zone of Inhibition Data

Preservative	Test Organism	Concentration	Zone of Inhibition (mm)	Source
Glyceryl Monolaurin *	Staphylococcus aureus	0.50%	20	[10]
1.0%	28	[10]
2.0%	34	[10]
Tea Tree Oil	Escherichia coli	2.0%	15	[10]
Potassium Sorbate	Staphylococcus aureus	-	No activity	[10]
Aspergillus niger	-	No activity	[10]

*Data for Glyceryl Monolaurin is provided for reference.

Mechanisms of Action

The antimicrobial activity of these natural preservatives stems from different mechanisms, which can be visualized in the signaling pathway diagram below.

Figure 1: Simplified overview of the proposed antimicrobial mechanisms of action.

Experimental Protocols

To ensure accurate and reproducible assessment of preservative efficacy, standardized experimental protocols are crucial. Below are detailed methodologies for key experiments.

Minimum Inhibitory Concentration (MIC) Test: Broth Microdilution Method

This method determines the lowest concentration of a preservative that inhibits the visible growth of a microorganism.[13]

Experimental Workflow:

Figure 2: Workflow for the Broth Microdilution MIC Test.

Detailed Protocol:

• Preparation of Preservative Stock Solution: Dissolve the preservative in a suitable solvent to create a concentrated stock solution.

• Serial Dilutions: Perform a series of two-fold dilutions of the stock solution in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism equivalent to a 0.5 McFarland standard.

• Inoculation: Inoculate each well of the microtiter plate with the microbial suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Incubation: Incubate the plates at the optimal temperature for the test organism (e.g., 35-37°C for most bacteria, 20-25°C for fungi) for a specified period (typically 18-24 hours for bacteria and 24-48 hours for yeast).

• Reading Results: The MIC is determined as the lowest concentration of the preservative at which no visible growth (turbidity) is observed.

Zone of Inhibition Test: Agar (B569324) Disc Diffusion Method

This qualitative test assesses the antimicrobial activity of a substance by measuring the area of no microbial growth around a disc impregnated with the test substance.[14][15][16]

Experimental Workflow:

Figure 3: Workflow for the Agar Disc Diffusion Zone of Inhibition Test.

Detailed Protocol:

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism equivalent to a 0.5 McFarland standard.

• Plate Inoculation: Evenly spread the microbial suspension onto the surface of an appropriate agar medium (e.g., Mueller-Hinton Agar) using a sterile cotton swab to create a uniform lawn.

• Disc Application: Aseptically place a sterile paper disc (typically 6 mm in diameter) impregnated with a known concentration of the preservative onto the center of the inoculated agar plate.

• Incubation: Incubate the plate at the optimal temperature for the test organism for 18-24 hours.

• Measurement: After incubation, measure the diameter of the zone of inhibition (the clear area around the disc where no microbial growth is visible) in millimeters.

Preservative Efficacy Test (Challenge Test) - ISO 11930

This test evaluates the effectiveness of a preservative system in a finished cosmetic product over time by challenging it with a high concentration of various microorganisms.

Logical Relationship of the Challenge Test:

Figure 4: Logical flow of the Preservative Efficacy (Challenge) Test.

Detailed Protocol:

• Product Preparation: Portions of the cosmetic product are placed into sterile containers.

• Inoculum Preparation: Standardized suspensions of specified microorganisms (Staphylococcus aureus, Pseudomonas aeruginosa, Escherichia coli, Candida albicans, and Aspergillus brasiliensis) are prepared.

• Inoculation: Each product portion is inoculated with a high concentration (typically 10^5 to 10^6 CFU/g or mL) of one of the test microorganisms.

• Incubation: The inoculated products are stored at a controlled temperature (e.g., 20-25°C) for 28 days.

• Sampling and Enumeration: At specified intervals (e.g., 7, 14, and 28 days), samples are taken from each container, and the number of viable microorganisms is determined using plate count methods.

• Evaluation: The reduction in the microbial count is calculated at each time point and compared against the acceptance criteria defined in the ISO 11930 standard. For example, for bacteria, a log reduction of ≥ 3 at day 7 and no increase thereafter is typically required.

References

• 1. nbinno.com [nbinno.com]
• 2. Glyceryl Undecylenate | Cosmetic Ingredients Guide [ci.guide]
• 3. specialchem.com [specialchem.com]
• 4. Minasolve launches three antimicrobial solutions developed with bio-based Caprylyl Glycol - Minafin Group [minafin.com]
• 5. inolex.com [inolex.com]
• 6. uk.typology.com [uk.typology.com]
• 7. personalcaremagazine.com [personalcaremagazine.com]
• 8. researchgate.net [researchgate.net]
• 9. Glycerol Monolaurate Antibacterial Activity in Broth and Biofilm Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. thaiscience.info [thaiscience.info]
• 12. mdpi.com [mdpi.com]
• 13. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 14. hardydiagnostics.com [hardydiagnostics.com]
• 15. fwdamr-reflabcap.eu [fwdamr-reflabcap.eu]
• 16. Disk diffusion test - Wikipedia [en.wikipedia.org]

In Vitro Efficacy of Glyceryl Monoundecylenate Against Malassezia furfur: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vitro efficacy of glyceryl monoundecylenate against Malassezia furfur, a yeast species implicated in various dermatological conditions. The performance of glyceryl monoundecylenate is compared with established antifungal agents, supported by available experimental data. This document is intended to inform research and development in the field of antifungal therapies.

Comparative Analysis of Antifungal Efficacy

Antifungal Agent	Organism	MIC Range (µg/mL)	Geometric Mean MIC (µg/mL)
Glyceryl Monoundecylenate	Malassezia pachydermatis	~1000	-
Ketoconazole	Malassezia furfur	0.025 - 0.4[1]	0.01 - 0.06[2]
Itraconazole	Malassezia furfur	0.03 - 2.0	-
Fluconazole	Malassezia furfur	0.03 - 8[3]	-
Amphotericin B	Malassezia furfur	0.3 - 2.5[1]	-
Miconazole	Malassezia furfur	0.4 - 1.5[1]	-
Clotrimazole	Malassezia furfur	<0.06 - 8	1
Bifonazole	Malassezia furfur	<0.06 - 1	0.06

Note: Data for glyceryl monoundecylenate is based on a study on M. pachydermatis, where the MIC was reported to be nearly double that of glyceryl monocaprylate (500 ppm or 500 µg/mL)[4]. Further in vitro studies are required to establish the specific MIC of glyceryl monoundecylenate against M. furfur.

Experimental Protocols

The following is a detailed methodology for determining the in vitro antifungal susceptibility of Malassezia species, based on modified Clinical and Laboratory Standards Institute (CLSI) guidelines.

Broth Microdilution Method (Modified CLSI M27-A3)

This method is widely adapted for the susceptibility testing of fastidious, lipid-dependent yeasts like Malassezia furfur.

• Culture Media Preparation:

  • RPMI 1640 medium is commonly used, often supplemented with lipids to support the growth of Malassezia.

  • A typical supplementation includes 0.5% to 2% oleic acid, 0.25% to 0.5% glycerol, and 0.5% Tween 60 or Tween 80.[5][6]

  • The final pH of the medium should be adjusted to a range of 6.0 to 6.5.[6]

  • Other media that have been used include Sabouraud Dextrose Broth (SDB) and Christensen's Urea Broth (CUB), also with lipid supplementation.[7]

• Inoculum Preparation:

  • Malassezia furfur is cultured on a lipid-supplemented agar, such as modified Dixon agar, for 3-5 days at 32°C.

  • Colonies are harvested and suspended in sterile saline.

  • The turbidity of the suspension is adjusted to a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10^6 colony-forming units (CFU)/mL.

  • The inoculum is then diluted in the supplemented broth medium to achieve a final concentration of approximately 0.5-2.5 x 10^3 CFU/mL in the microdilution wells.

• Antifungal Agent Preparation:

  • Stock solutions of the antifungal agents are prepared, typically in dimethyl sulfoxide (B87167) (DMSO).

  • Serial twofold dilutions of each antifungal agent are prepared in 96-well microtiter plates using the supplemented broth medium.

• Incubation:

  • The inoculated microtiter plates are incubated at 32°C for 48 to 72 hours.[7]

• MIC Determination:

  • The MIC is determined as the lowest concentration of the antifungal agent that causes a significant inhibition of growth (typically ≥50% for azoles) compared to the growth control well.

  • For some agents like amphotericin B, a 100% inhibition endpoint may be used.

  • Reading can be done visually or with a spectrophotometer. The use of a colorimetric indicator like resazurin (B115843) can also facilitate the determination of endpoints.[5]

Visualizations

Experimental Workflow

Caption: Workflow for in vitro antifungal susceptibility testing of Malassezia furfur.

Proposed Mechanism of Action

Caption: Proposed antifungal mechanism of glyceryl monoundecylenate against Malassezia furfur.

References

• 1. In vitro activity of systemic antifungal agents against Malassezia furfur - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. repositorio.unne.edu.ar [repositorio.unne.edu.ar]
• 3. Frontiers | In vitro and in vivo synergistic inhibition of Malassezia furfur targeting cell membranes by Rosa rugosa Thunb. and Coptidis Rhizoma extracts [frontiersin.org]
• 4. Medium-chain fatty acid esters are effective even in azole-resistant Malassezia pachydermatis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antifungal Susceptibility Testing of Malassezia spp. with an Optimized Colorimetric Broth Microdilution Method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. researchgate.net [researchgate.net]

"synergistic antimicrobial effect of glyceryl monoundecylenate with other compounds"

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glyceryl monoundecylenate, the monoester of undecylenic acid and glycerin, is gaining increasing attention in the pharmaceutical and cosmetic industries for its antimicrobial properties. While effective on its own, its true potential may lie in synergistic combinations with other compounds, offering a multi-pronged approach to microbial control. This guide provides a comparative analysis of the synergistic antimicrobial effects of glyceryl monoundecylenate with other compounds, supported by available experimental data. It also details the standard methodologies used to evaluate these synergistic interactions.

Mechanism of Action: A Proposed Synergistic Model

The primary antimicrobial action of undecylenic acid and its esters, including glyceryl monoundecylenate, is attributed to the disruption of microbial cell membrane integrity. The unsaturated fatty acid component is believed to integrate into the lipid bilayer, leading to increased permeability and leakage of essential intracellular components, ultimately causing cell death.

When combined with other antimicrobial agents, a synergistic effect can be achieved through a complementary mechanism. For instance, another agent might weaken the cell wall, allowing for enhanced penetration and membrane disruption by glyceryl monoundecylenate. This proposed synergistic mechanism is illustrated below.

Caption: Proposed synergistic mechanism of glyceryl monoundecylenate.

Comparative Performance Data

The following tables summarize the minimum inhibitory concentrations (MIC) of glyceryl monoundecylenate and its combinations against various microorganisms, as reported in a patent application. Lower MIC values indicate greater antimicrobial efficacy.

Table 1: Synergistic Antimicrobial Activity of Glyceryl Monoundecylenate in Binary Mixtures

Microorganism	Glyceryl Monoundecylenate MIC (%)	Glyceryl Monocaprylate MIC (%)	MIC of 1:1 Mixture (%)
Staphylococcus aureus	0.25	0.5	0.125
Cutibacterium acnes	0.125	0.25	0.06
Candida albicans	0.06	0.125	0.03
Aspergillus brasiliensis	0.125	0.25	0.06

Data sourced from a patent application and should be interpreted as indicative of potential synergy.

Table 2: Synergistic Antimicrobial Activity of Glyceryl Monoundecylenate with 1,2-Octanediol (Caprylyl Glycol)

Microorganism	Glyceryl Monoundecylenate MIC (%)	1,2-Octanediol MIC (%)	MIC of 1:1 Mixture (%)
Staphylococcus aureus	0.25	0.5	0.125
Escherichia coli	> 1.0	> 1.0	0.5
Candida albicans	0.06	0.125	0.03
Aspergillus brasiliensis	0.125	0.25	0.06

Data sourced from a patent application and should be interpreted as indicative of potential synergy.

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to assess antimicrobial synergy.

Checkerboard Assay

The checkerboard assay is a widely used in vitro method to quantify the synergistic, additive, indifferent, or antagonistic effects of antimicrobial combinations.

Workflow:

Caption: Workflow of the checkerboard assay for synergy testing.

Detailed Steps:

• Preparation of Antimicrobial Agents: Stock solutions of glyceryl monoundecylenate and the partner compound are prepared in a suitable solvent.

• Microtiter Plate Setup: A 96-well microtiter plate is used. Along the x-axis, serial dilutions of glyceryl monoundecylenate are made in a broth medium. Along the y-axis, serial dilutions of the partner compound are prepared. This creates a matrix of wells with varying concentrations of both compounds. Control wells containing each compound alone are also included.

• Inoculation: Each well is inoculated with a standardized suspension of the test microorganism (e.g., adjusted to a 0.5 McFarland standard).

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24-48 hours for bacteria).

• Determination of MIC: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the antimicrobial agent(s) that completely inhibits visible growth.

• Calculation of Fractional Inhibitory Concentration (FIC) Index: The FIC index is calculated to quantify the interaction.

  • FIC of compound A = MIC of A in combination / MIC of A alone

  • FIC of compound B = MIC of B in combination / MIC of B alone

  • FIC Index = FIC of A + FIC of B

• Interpretation:

  • Synergy: FIC index ≤ 0.5

  • Additive/Indifference: 0.5 < FIC index ≤ 4.0

  • Antagonism: FIC index > 4.0

Time-Kill Curve Assay

The time-kill curve assay provides information on the rate of microbial killing by an antimicrobial agent or a combination of agents over time.

Workflow:

Caption: Workflow of the time-kill curve assay for synergy testing.

Detailed Steps:

• Preparation: Test tubes containing broth with sub-inhibitory concentrations of glyceryl monoundecylenate, the partner compound, and their combination are prepared. A control tube with no antimicrobial agent is also included.

• Inoculation: All tubes are inoculated with a standardized suspension of the test microorganism from a logarithmic phase culture.

• Incubation and Sampling: The tubes are incubated with agitation. At predetermined time intervals (e.g., 0, 2, 4, 8, 24 hours), aliquots are removed from each tube.

• Viable Cell Count: Serial dilutions of the aliquots are plated on agar (B569324) plates. After incubation, the number of colony-forming units (CFU/mL) is determined.

• Data Analysis: The log10 CFU/mL is plotted against time for each combination and control.

• Interpretation:

  • Synergy: A ≥ 2-log10 decrease in CFU/mL at a specific time point with the combination compared to the most active single agent.

  • Bactericidal activity: A ≥ 3-log10 reduction in CFU/mL compared to the initial inoculum.

Conclusion

The available data, primarily from patent literature, strongly suggests that glyceryl monoundecylenate exhibits synergistic antimicrobial effects when combined with other compounds such as glyceryl monocaprylate and caprylyl glycol. This synergy allows for lower concentrations of each component to achieve a significant antimicrobial effect, which can be advantageous in reducing potential irritation and formulation costs in various applications. The primary mechanism of this synergy is likely the enhanced disruption of microbial cell membranes. Further peer-reviewed research employing standardized methods like the checkerboard and time-kill assays is warranted to fully elucidate the synergistic potential of glyceryl monoundecylenate with a broader range of antimicrobial compounds and to explore the underlying molecular mechanisms in greater detail.

Assessing the Irritation Potential of Glyceryl Monoundecylenate on Sensitive Skin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the skin irritation potential of glyceryl monoundecylenate, particularly in the context of sensitive skin. It contrasts this ingredient with common alternatives used for their antimicrobial and anti-dandruff properties, supported by available experimental data and detailed methodologies.

Introduction to Glyceryl Monoundecylenate

Glyceryl monoundecylenate is the ester of glycerin and undecylenic acid, a fatty acid derived from castor oil.[1][2] It is utilized in cosmetic and pharmaceutical formulations for its antimicrobial, antifungal, and skin-conditioning properties.[3][4] Notably, it is often positioned as a gentle alternative to harsher preservatives and active ingredients, making it a candidate for products aimed at individuals with sensitive skin.[3]

Comparative Analysis of Irritation Potential

While direct comparative studies with quantitative data on the irritation potential of glyceryl monoundecylenate against its alternatives on sensitive skin are limited in the public domain, this section synthesizes the available information for an objective comparison.

Data Summary

The following table summarizes the available data on the irritation potential of glyceryl monoundecylenate and common alternatives. It is important to note that the data are from different studies and may not be directly comparable due to variations in methodology, concentration, and study population.

Ingredient	Test Method	Concentration	Results	Interpretation
Glyceryl Monoundecylenate	General Safety Assessments	Not specified	Generally well-tolerated by most skin types, including sensitive skin.[3]	Low irritation potential.
CIR Expert Panel Review	Not specified	Undiluted glyceryl monoesters may produce minor skin irritation, especially on abraded skin, but are generally not irritating at cosmetic concentrations.[5]	Low irritation potential at typical use levels.
Zinc Pyrithione (B72027)	In-vitro (Human Dermal Fibroblasts)	1%	Lower cytotoxicity compared to a 2.5% selenium sulfide (B99878) formulation.	Moderate irritation potential.
Clinical Studies	Not specified	Used in anti-dandruff shampoos; can be associated with skin irritation in some individuals.[6][7][8]	Potential for irritation, particularly with prolonged use.
Ketoconazole (B1673606)	Clinical Studies	2%	Efficacy in treating seborrheic dermatitis is comparable to 1% hydrocortisone (B1673445) cream, suggesting good tolerability.[9][10]	Low to moderate irritation potential.
Salicylic (B10762653) Acid	Clinical Studies	Not specified	Can cause dryness and irritation, especially in individuals with sensitive skin.	Moderate to high irritation potential depending on concentration and formulation.
Clinical Studies	Not specified	Well-tolerated in a gel formulation for acne, with only 5% of participants reporting mild, transient itching.[11]	Formulation dependent irritation potential.

Experimental Protocols

To provide a framework for assessing skin irritation, this section details the methodologies for two key experimental approaches: the in-vitro Reconstructed Human Epidermis (RhE) Test and the in-vivo Human Repeat Insult Patch Test (HRIPT).

In-Vitro: Reconstructed Human Epidermis (RhE) Test

The RhE test is an in-vitro method that utilizes a three-dimensional human epidermis model cultured from human-derived epidermal keratinocytes.[12][13] This model mimics the biochemical and physiological properties of the upper layers of human skin.[12]

Protocol:

• Tissue Preparation: Commercially available RhE tissues (e.g., EpiDerm™, EpiSkin™) are equilibrated in culture medium.

• Test Substance Application: A precise amount of the test substance (e.g., glyceryl monoundecylenate or an alternative) is applied topically to the surface of the RhE tissue. A negative control (e.g., phosphate-buffered saline) and a positive control (a known irritant) are run in parallel.

• Incubation: The tissues are incubated for a defined period, typically ranging from 15 to 60 minutes.

• Rinsing and Post-Incubation: The test substance is thoroughly rinsed from the tissue surface, and the tissues are transferred to fresh medium for a post-incubation period (e.g., 24-42 hours).

• Viability Assessment: Cell viability is quantitatively measured using the MTT assay. This involves the enzymatic reduction of the yellow tetrazolium salt MTT to a purple formazan (B1609692) product by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells and is quantified by measuring the optical density.

• Data Analysis: The cell viability of the test substance-treated tissues is expressed as a percentage relative to the negative control. A reduction in cell viability below a certain threshold (e.g., 50%) is indicative of skin irritation potential.

In-Vivo: Human Repeat Insult Patch Test (HRIPT)

The HRIPT is a clinical method used to evaluate the potential of a substance to cause irritation and sensitization (allergic contact dermatitis) in humans.[14][15]

Protocol:

• Subject Recruitment: A panel of healthy adult volunteers is recruited. For sensitive skin claims, a significant portion of the panel may consist of individuals who self-identify as having sensitive skin.[14]

• Induction Phase:

  • The test substance is applied to a small area of the skin (usually the back) under an occlusive or semi-occlusive patch.

  • The patch remains in place for 24-48 hours.

  • After removal, the site is graded for any visible signs of irritation (e.g., erythema, edema) according to a standardized scoring scale (e.g., 0 = no reaction to 4 = severe reaction).[14]

  • This procedure is repeated nine times over a three-week period at the same application site.

• Rest Phase: A two-week rest period follows the induction phase, during which no patches are applied. This allows for any irritation from the induction phase to subside and for an immune response to develop if the substance is a sensitizer.

• Challenge Phase:

  • A single patch with the test substance is applied to a new, previously unpatched site on the skin.

  • The patch is removed after 24-48 hours, and the site is evaluated for any reaction at specified time points (e.g., 24, 48, and 72 hours post-application).

• Data Analysis: The irritation scores from the induction and challenge phases are analyzed. An irritant response is characterized by inflammatory reactions during the induction phase that do not worsen upon challenge. A sensitization response is indicated by a more pronounced reaction at the challenge site compared to the induction sites.

Visualizations

To further elucidate the processes involved in skin irritation assessment, the following diagrams are provided.

Caption: Experimental workflows for in-vitro and in-vivo skin irritation testing.

Caption: A simplified signaling pathway for chemically-induced skin irritation.

Conclusion

Based on the available information, glyceryl monoundecylenate demonstrates a favorable profile for use in formulations intended for sensitive skin, with a generally low potential for irritation. In contrast, common alternatives such as zinc pyrithione and salicylic acid, while effective for their intended applications, carry a higher inherent risk of causing skin irritation, particularly in susceptible individuals. Ketoconazole appears to be well-tolerated in clinical use.

References

• 1. ewg.org [ewg.org]
• 2. lorealdermatologicalbeauty.com [lorealdermatologicalbeauty.com]
• 3. specialchem.com [specialchem.com]
• 4. researchgate.net [researchgate.net]
• 5. cosmeticsinfo.org [cosmeticsinfo.org]
• 6. Avens Publishing Group - Evaluation of A Natural Anti- Dandruff Technology in a Shampoo Formulation via In-vivo and In-vitro Methods [avensonline.org]
• 7. Zinc Pyrithione: A Topical Antimicrobial With Complex Pharmaceutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Scalp Seborrheic Dermatitis and Dandruff Therapy Using a Herbal and Zinc Pyrithione-based Therapy of Shampoo and Scalp Lotion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comparative study of 2% ketoconazole cream and 1% hydrocortisone cream in the treatment of infantile seborrheic dermatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Clinical Efficacy of a Salicylic Acid–Containing Gel on Acne Management and Skin Barrier Function: A 21‐Day Prospective Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. [PDF] Human Cumulative Irritation Tests of Common Preservatives Used in Personal Care Products: A Retrospective Analysis of Over 45 000 Subjects. | Semantic Scholar [semanticscholar.org]
• 13. A new reconstructed human epidermis for in vitro skin irritation testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 15. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]

Glyceryl Monoundecylenate: A Broad-Spectrum Antimicrobial Agent for Researchers and Drug Development Professionals

An objective comparison of glyceryl monoundecylenate's performance against other common antimicrobial agents, supported by experimental data, reveals its potential as an effective broad-spectrum antimicrobial. This guide provides a comprehensive overview for researchers, scientists, and drug development professionals, detailing its activity, mechanism of action, and comparative efficacy.

Glyceryl monoundecylenate, the monoester of undecylenic acid and glycerin, is recognized for its antifungal and antibacterial properties, making it a valuable ingredient in pharmaceutical and personal care applications.[1][2] Its efficacy stems from the action of undecylenic acid, a fatty acid known to disrupt the cell membranes of various microorganisms.

Comparative Antimicrobial Efficacy

To objectively assess the antimicrobial spectrum of glyceryl monoundecylenate, its performance can be compared against other commonly used antimicrobial agents, such as other glyceryl monoesters, parabens, and triclosan. The Minimum Inhibitory Concentration (MIC), the lowest concentration of a substance that prevents visible growth of a microorganism, is a key metric for this comparison.

While specific MIC values for glyceryl monoundecylenate are not extensively documented in publicly available literature, its antimicrobial activity is closely related to undecylenic acid and other glyceryl monoesters. The following tables provide a comparative summary of reported MIC values for these related compounds and common alternatives against a range of bacteria and fungi.

Table 1: Comparative Antibacterial Activity (MIC in µg/mL)

Microorganism	Glyceryl Monoesters (e.g., Monolaurin)	Parabens (Methyl, Propyl)	Triclosan
Staphylococcus aureus	10 - 500	1000 - 4000	0.5 - 64
Escherichia coli	>1000	1000 - 8000	0.5 - 64
Pseudomonas aeruginosa	>1000	>8000	>128

Note: Data is compiled from various sources and testing conditions may vary.

Table 2: Comparative Antifungal Activity (MIC in µg/mL)

Microorganism	Glyceryl Monoesters (e.g., Monolaurin)	Parabens (Methyl, Propyl)	Triclosan
Candida albicans	125 - 500	50 - 2000	16
Aspergillus niger	-	50 - 1000	-

Note: Data is compiled from various sources and testing conditions may vary. A hyphen (-) indicates that no data was readily available.

Mechanism of Action: Cell Membrane Disruption

The primary antimicrobial mechanism of glyceryl monoundecylenate and other fatty acid monoesters involves the disruption of the microbial cell membrane.[3] Being lipophilic, these molecules intercalate into the lipid bilayer of the cell membrane, leading to a loss of structural integrity and increased permeability. This disruption results in the leakage of essential intracellular components and ultimately, cell death.

Caption: Mechanism of cell membrane disruption by glyceryl monoundecylenate.

Experimental Protocols: Minimum Inhibitory Concentration (MIC) Determination

The MIC values are typically determined using the broth microdilution method as standardized by organizations like the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Broth Microdilution Method Protocol:

• Preparation of Microorganism Inoculum:

  • Isolate colonies of the test microorganism are cultured in a suitable broth medium.

  • The culture is incubated until it reaches a specific turbidity, corresponding to a standardized cell density (e.g., 0.5 McFarland standard).

  • The inoculum is then diluted to the final testing concentration.

• Preparation of Antimicrobial Agent Dilutions:

  • A stock solution of the antimicrobial agent is prepared.

  • Serial two-fold dilutions of the antimicrobial agent are made in a 96-well microtiter plate using a suitable broth medium.

• Inoculation and Incubation:

  • Each well of the microtiter plate is inoculated with the prepared microorganism suspension.

  • A positive control well (microorganism without antimicrobial agent) and a negative control well (broth only) are included.

  • The plate is incubated under appropriate conditions (temperature and time) for the specific microorganism.

• Reading and Interpretation of Results:

  • After incubation, the plate is visually inspected for microbial growth (turbidity).

  • The MIC is recorded as the lowest concentration of the antimicrobial agent that completely inhibits visible growth.[4]

Caption: Broth microdilution workflow for determining Minimum Inhibitory Concentration.

Conclusion

Glyceryl monoundecylenate demonstrates significant potential as a broad-spectrum antimicrobial agent. Its mechanism of action, centered on the physical disruption of the cell membrane, may be less prone to the development of microbial resistance compared to agents with specific molecular targets. While more direct comparative studies providing specific MIC values for glyceryl monoundecylenate are needed for a complete evaluation, the existing data on related compounds strongly support its efficacy. For researchers and drug development professionals, glyceryl monoundecylenate represents a promising alternative to traditional preservatives, particularly in topical and personal care formulations where its skin-conditioning properties offer additional benefits.

References

• 1. Glyceryl Mono Undecylenate - Acme Synthetic Chemicals [acmechem.com]
• 2. specialchem.com [specialchem.com]
• 3. What is the mechanism of Glycerol monolaurate? [synapse.patsnap.com]
• 4. Determination of minimum inhibitory concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Emulsifying Capacity of Different Glyceryl Monoesters

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate emulsifier is a critical determinant of the stability, bioavailability, and sensory attributes of emulsion-based formulations in the pharmaceutical, cosmetic, and food industries. Glyceryl monoesters, non-ionic surfactants derived from the esterification of glycerol (B35011) with a single fatty acid, are widely utilized for their emulsifying, stabilizing, and solubilizing properties. The emulsifying capacity of these molecules is intrinsically linked to their molecular structure, particularly the nature of the fatty acid moiety. This guide provides a comparative analysis of the emulsifying capacity of four common glyceryl monoesters: Glyceryl Monooleate, Glyceryl Monostearate, Glyceryl Monolaurate, and Glyceryl Monocaprylate, supported by experimental data and detailed methodologies.

Factors Influencing Emulsifying Capacity

The emulsifying performance of glyceryl monoesters is primarily governed by two key factors:

• Hydrophilic-Lipophilic Balance (HLB): This value, on a scale of 0 to 20, indicates the balance between the hydrophilic (water-loving) and lipophilic (oil-loving) portions of the surfactant molecule. Emulsifiers with lower HLB values are more lipophilic and tend to form water-in-oil (W/O) emulsions, while those with higher HLB values are more hydrophilic and favor the formation of oil-in-water (O/W) emulsions.[1]

• Fatty Acid Chain Length and Unsaturation: The length and degree of saturation of the fatty acid chain influence the molecule's geometry, its packing at the oil-water interface, and its overall solubility characteristics. Longer, saturated fatty acid chains generally result in more stable, ordered interfacial films.

Quantitative Comparison of Glyceryl Monoesters

The following table summarizes the key properties of the four glyceryl monoesters, with a focus on their emulsifying capacity. It is important to note that while HLB values are a useful guide, the actual performance can vary depending on the specific formulation, including the oil phase, concentration of the emulsifier, and processing conditions.

Glyceryl Monoester	Fatty Acid	Chemical Formula	HLB Value	Typical Emulsion Type	Emulsifying Capacity Insights
Glyceryl Monooleate (GMO)	Oleic Acid (C18:1)	C21H40O4	~3.8[2]	W/O	Due to its low HLB value, GMO is an effective emulsifier for water-in-oil emulsions. The presence of a double bond in the oleic acid chain can influence the packing at the interface, which may affect emulsion stability compared to its saturated counterpart.
Glyceryl Monostearate (GMS)	Stearic Acid (C18:0)	C21H42O4	~3.8[3]	W/O	Similar to GMO, GMS has a low HLB value, making it suitable for W/O emulsions. Its saturated fatty acid chain allows for tighter packing at the oil-water interface, which can contribute to the formation of stable emulsions.[4] The monoester content is crucial, with higher purity leading to better emulsifying performance.[4]
Glyceryl Monolaurate (GML)	Lauric Acid (C12:0)	C15H30O4	~5.2 - 5.4[1][2]	O/W and W/O	With a slightly higher HLB value, GML exhibits versatility and can be used in both O/W and W/O emulsions, often in combination with other emulsifiers. It is also recognized for its antimicrobial properties.
Glyceryl Monocaprylate (GMC)	Caprylic Acid (C8:0)	C11H22O4	~4.8[2]	O/W and W/O	Similar to GML, GMC has an intermediate HLB value, allowing it to function in both types of emulsions. Its shorter fatty acid chain can influence its interfacial behavior and the resulting emulsion's properties.

Experimental Protocols for Evaluating Emulsifying Capacity

To quantitatively assess and compare the emulsifying capacity of different glyceryl monoesters, the following experimental protocols can be employed.

This method provides a measure of the emulsifier's ability to form an emulsion and the stability of that emulsion over time.

Materials:

• Glyceryl monoester to be tested

• Oil phase (e.g., medium-chain triglycerides, mineral oil)

• Aqueous phase (e.g., deionized water, buffer solution)

• High-speed homogenizer

• Spectrophotometer

Procedure:

• Preparation of Solutions: Prepare a standardized solution of the glyceryl monoester in the oil phase (e.g., 1% w/v).

• Emulsion Formation:

  • Take a defined volume of the aqueous phase.

  • While homogenizing at a constant speed, add a specific volume of the oil phase containing the dissolved glyceryl monoester.

  • Continue homogenization for a set period (e.g., 1-2 minutes) to ensure a uniform emulsion.

• Measurement of Emulsifying Activity Index (EAI):

  • Immediately after homogenization, take an aliquot of the emulsion from the bottom of the container.

  • Dilute the aliquot with a suitable solvent (e.g., 0.1% sodium dodecyl sulfate (B86663) solution).

  • Measure the absorbance of the diluted emulsion at 500 nm using a spectrophotometer.

  • Calculate the EAI using the following formula:

    • EAI (m²/g) = (2 × 2.303 × A₅₀₀ × DF) / (c × φ × L)

    • Where: A₅₀₀ is the absorbance at 500 nm, DF is the dilution factor, c is the concentration of the emulsifier in g/mL, φ is the oil volume fraction, and L is the path length of the cuvette in meters.

• Measurement of Emulsion Stability Index (ESI):

  • Store the remaining emulsion at a controlled temperature.

  • After a specific time interval (e.g., 10 minutes, 30 minutes, 60 minutes), take another aliquot from the bottom of the container.

  • Dilute and measure the absorbance at 500 nm as described for the EAI.

  • Calculate the ESI using the following formula:

    • ESI (min) = (A₀ × Δt) / (A₀ - Aₜ)

    • Where: A₀ is the initial absorbance, Aₜ is the absorbance at time t, and Δt is the time interval in minutes.

This method determines the mean droplet size and the size distribution of the emulsion, which are critical indicators of emulsion stability.

Materials:

• Prepared emulsion

• Laser diffraction particle size analyzer or dynamic light scattering (DLS) instrument

• Deionized water for dilution

Procedure:

• Sample Preparation: Dilute a small sample of the freshly prepared emulsion with deionized water to an appropriate concentration for the instrument. Gentle mixing is required to avoid altering the droplet size.

• Measurement: Introduce the diluted sample into the particle size analyzer.

• Data Analysis: The instrument software will provide the mean droplet size (e.g., D[5] - volume weighted mean) and the particle size distribution. A smaller mean droplet size and a narrower distribution generally indicate a more effective emulsifier.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general workflow for comparing emulsifying capacity and the logical relationship between the properties of glyceryl monoesters and their performance.

Caption: Workflow for the comparative analysis of emulsifying capacity.

Caption: Relationship between molecular properties and emulsifying performance.

Conclusion

The choice of a glyceryl monoester as an emulsifier has a significant impact on the final properties of a formulation. Glyceryl Monooleate and Glyceryl Monostearate, with their low HLB values, are well-suited for water-in-oil emulsions. In contrast, Glyceryl Monolaurate and Glyceryl Monocaprylate, with their slightly higher HLB values, offer more versatility. A systematic experimental approach, as outlined in the provided protocols, is essential for selecting the optimal glyceryl monoester to achieve the desired emulsion characteristics for a specific application. This guide serves as a foundational resource for researchers and professionals in making informed decisions in formulation development.

References

• 1. cosmetics.alfa-chemistry.com [cosmetics.alfa-chemistry.com]
• 2. HLB Calculator - Materials [hlbcalc.com]
• 3. What are the HLB values of commonly used emulsifiers and the best way to select them? - China Chemical Manufacturer [longchangextracts.com]
• 4. Effect of monoglyceride content on emulsion stability and rheology of mayonnaise - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Comparative Efficacy of Glycerol in Preclinical Psoriasis Models: An In Vivo Analysis

This guide provides a comparative analysis of the in vivo efficacy of glycerol (B35011) for the treatment of psoriasis, contextualized with other established therapeutic alternatives. The data presented is intended for researchers, scientists, and drug development professionals to facilitate an objective evaluation of glycerol's potential as a therapeutic agent. All quantitative data from preclinical studies are summarized, and detailed experimental methodologies are provided.

Overview of Therapeutic Agents and Mechanisms of Action

Psoriasis is a chronic inflammatory skin condition characterized by hyperproliferation of keratinocytes and immune cell infiltration.[1] Therapeutic interventions aim to normalize keratinocyte differentiation, reduce inflammation, and modulate the immune response. This guide focuses on the in vivo efficacy of glycerol and compares it with standard psoriasis treatments, such as topical corticosteroids and vitamin D analogs.

Glycerol: A simple polyol compound, glycerol has been shown to ameliorate psoriasiform lesions in animal models.[2][3][4] Its therapeutic effects are attributed to its role as an emollient and its conversion to phosphatidylglycerol, a lipid messenger that promotes keratinocyte differentiation and reduces inflammation.[2][3][5]

Topical Corticosteroids: These are widely used anti-inflammatory agents that suppress the local immune response in the skin, reducing erythema, scaling, and pruritus associated with psoriasis.

Vitamin D Analogs: These compounds modulate keratinocyte proliferation and differentiation and have anti-inflammatory effects.[6] They are often used in combination with corticosteroids.[6]

Comparative In Vivo Efficacy Data

The following table summarizes the quantitative data from in vivo studies on the efficacy of glycerol in a preclinical psoriasis model. The imiquimod (B1671794) (IMQ)-induced mouse model is a standard and widely used model that mimics human psoriasis.[1][7]

Treatment Group	Psoriasis Area and Severity Index (PASI) Score	Ear Thickness (mm)	Epidermal Thickness (µm)	Key Inflammatory Markers	Animal Model	Reference
Control (IMQ-treated)	Baseline elevated	Significantly increased	Markedly increased	Increased IL-17, IL-23, TNF-α	Imiquimod-induced mouse model	[2][3][4]
Topical Glycerol (50% in water)	Significantly reduced vs. control	Significantly reduced vs. control	Significantly reduced vs. control	Reduced pro-inflammatory cytokines	Imiquimod-induced mouse model	[2][4]
Oral Glycerol (2% in drinking water)	Significantly reduced vs. control	Significantly reduced vs. control	Significantly reduced vs. control	Reduced pro-inflammatory cytokines	Imiquimod-induced mouse model	[2][4]

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for interpreting the efficacy data.

Imiquimod-Induced Psoriasis Mouse Model:

• Animals: Wild-type C57BL/6 mice are commonly used.

• Induction of Psoriasis: A daily topical dose of imiquimod (IMQ) cream (typically 62.5 mg of a 5% cream) is applied to the shaved back and/or ear of the mice for a period of 5-7 consecutive days.

• Psoriasis-like Phenotype: This induction results in skin inflammation, erythema, scaling, and epidermal thickening, which are characteristic features of human psoriasis.[1] The IL-23/IL-17 axis, a key pathway in human psoriasis, is also activated in this model.[1]

Treatment Administration:

• Topical Glycerol: A solution of 50% (v/v) glycerol in water is applied topically to the affected skin area, typically a few hours after the IMQ application, for the duration of the experiment.[4]

• Oral Glycerol: Glycerol is provided in the drinking water at a concentration of 2% (v/v).[4]

Efficacy Assessment:

• PASI Scoring: The Psoriasis Area and Severity Index (PASI) is adapted for mice to score the severity of erythema, scaling, and skin thickness.

• Ear Thickness: Calipers are used to measure the thickness of the ear as an indicator of inflammation and edema.

• Histological Analysis: Skin biopsies are taken, sectioned, and stained (e.g., with Hematoxylin and Eosin) to measure the thickness of the epidermis.

• Inflammatory Marker Analysis: Gene or protein expression of key pro-inflammatory cytokines (e.g., IL-17, IL-23, TNF-α) is quantified using methods like quantitative PCR (qPCR) or ELISA.

Signaling Pathways and Mechanisms of Action

The therapeutic effects of different agents in psoriasis are mediated by distinct signaling pathways.

Glycerol Signaling Pathway:

Caption: Oral glycerol enters keratinocytes via AQP3 and is converted by PLD2 to phosphatidylglycerol, which promotes normal cell differentiation and reduces inflammation.

General Psoriasis Inflammatory Pathway (IL-23/Th17 Axis):

Caption: The IL-23/Th17 signaling axis is a key driver of keratinocyte hyperproliferation and inflammation in psoriasis.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for evaluating the in vivo efficacy of a compound for psoriasis.

Caption: Standard workflow for in vivo evaluation of psoriasis treatments in an imiquimod-induced mouse model.

Conclusion

The in vivo data from the imiquimod-induced mouse model suggests that both topical and oral administration of glycerol can significantly ameliorate psoriasis-like skin lesions.[2][4] The mechanism of action for oral glycerol appears to be dependent on its conversion to phosphatidylglycerol, highlighting a specific biochemical pathway.[2][3] In contrast, topical glycerol's benefits may also be attributed to its emollient properties.[2]

When compared to the mechanisms of traditional psoriasis treatments that often target the immune system more broadly, glycerol offers a more targeted approach to restoring keratinocyte function. Further research, including comparative studies with established treatments in the same animal models and eventual clinical trials, is warranted to fully elucidate the therapeutic potential of glycerol for psoriasis. This guide provides a foundational overview for researchers and professionals in the field to build upon.

References

• 1. biocytogen.com [biocytogen.com]
• 2. mdpi.com [mdpi.com]
• 3. Glycerol Improves Skin Lesion Development in the Imiquimod Mouse Model of Psoriasis: Experimental Confirmation of Anecdotal Reports from Patients with Psoriasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Glycerin is safe, effective in psoriasis model – Jagwire [jagwire.augusta.edu]
• 6. Mechanisms of Action of Topical Corticosteroids in Psoriasis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mouse Models of Psoriasis – A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Glyceryl Monoundecylenate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is a critical aspect of laboratory safety and environmental stewardship. This guide provides essential, step-by-step procedures for the proper disposal of glyceryl monoundecylenate, ensuring compliance with safety regulations and promoting a secure working environment.

Glyceryl monoundecylenate, an ester of glycerin and undecylenic acid, is utilized in various cosmetic and pharmaceutical applications for its emulsifying and preservative properties.[1][2][3] While it is not classified as a hazardous substance, proper disposal protocols are necessary to mitigate any potential environmental impact.[4]

Key Properties for Disposal Considerations

A summary of glyceryl monoundecylenate's properties relevant to its disposal is presented below.

Property	Information
Hazard Classification	Not classified as a hazardous substance.[4] May cause mild skin and eye irritation.[4]
Environmental Impact	Expected to be biodegradable with a low risk of ecological contamination due to low water solubility.[4] Discharge into drains, surface water, or groundwaters should be avoided.[4]
Physical State	Colorless to pale yellow liquid or waxy solid.[2]
Compatibility	Keep away from oxidizing agents.[1]
Regulatory Status	Non-regulated for transport.[4]

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the safe disposal of glyceryl monoundecylenate from a laboratory setting. This protocol is based on general laboratory chemical waste guidelines and the specific information available for this substance.

1. Personal Protective Equipment (PPE) and Safety Precautions:

• Always wear appropriate PPE, including safety glasses or goggles, gloves, and a lab coat, when handling glyceryl monoundecylenate waste.[5]

• Ensure disposal activities are conducted in a well-ventilated area.

2. Waste Characterization and Segregation:

• Although not classified as hazardous, it is best practice to treat all chemical waste with care.

• Do not mix glyceryl monoundecylenate waste with other chemical waste streams unless compatibility has been confirmed.

• Segregate it from incompatible materials, such as strong oxidizing agents.

3. Containment of Spills and Small Quantities:

• For small spills or residual amounts, absorb the material using an inert absorbent such as vermiculite, sand, or earth.

• Scrape or wipe up the absorbed material and place it into a designated, leak-proof container for disposal.[4]

• Wash the affected surface with detergent and water to reduce any slipping hazard.[4]

4. Waste Collection and Labeling:

• Collect all glyceryl monoundecylenate waste in a dedicated, properly sealed container.

• The container must be clearly labeled with the words "Hazardous Waste" (as a general good practice for all chemical waste in a lab setting), and the contents should be identified as "Glyceryl Monoundecylenate Waste."[6]

• Ensure the container is in good condition, free from leaks or damage, and made of a material compatible with the waste.

5. Storage of Waste:

• Store the waste container in a designated satellite accumulation area (SAA) or central accumulation area (CAA) within the laboratory.[6]

• The storage area should be secure and away from general laboratory traffic.

6. Final Disposal:

• Disposal of the collected waste must be conducted in accordance with all federal, state, and local environmental regulations.[4]

• Arrange for the collection of the waste by a licensed hazardous waste disposal contractor. Do not dispose of glyceryl monoundecylenate down the drain or in regular trash.[7]

Decision-Making Workflow for Disposal

The following diagram illustrates the logical steps to follow when disposing of glyceryl monoundecylenate.

Caption: Disposal workflow for glyceryl monoundecylenate.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of glyceryl monoundecylenate, contributing to a secure and environmentally responsible research environment. Always consult your institution's specific Environmental Health and Safety (EHS) guidelines for any additional requirements.

References

• 1. Glyceryl Undecylenate n Glyceryl Mono Undecylenate Manufacturers, SDS [mubychem.com]
• 2. Glyceryl Mono Undecylenate - Acme Synthetic Chemicals [acmechem.com]
• 3. Glyceryl Mono Undecylenate for Cosmetics at Attractive Prices, High Purity [acmesynthetic.com]
• 4. ingredientstodiefor.com [ingredientstodiefor.com]
• 5. benchchem.com [benchchem.com]
• 6. MedicalLab Management Magazine [medlabmag.com]
• 7. danielshealth.com [danielshealth.com]

Safeguarding Your Research: Personal Protective Equipment for Handling Glyceryl Monoundecylenate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential safety and logistical information for handling Glyceryl monoundecylenate, a versatile compound used in cosmetics, pharmaceuticals, and various industrial applications.[1][2] Adherence to these procedures will minimize risk and ensure safe operational conduct and disposal.

Immediate Safety and Handling Protocols

Glyceryl monoundecylenate is generally considered a non-hazardous substance.[3] However, good laboratory practice dictates the use of appropriate personal protective equipment (PPE) to prevent direct contact and ensure personal safety.

Key Safety Measures:

• Engineering Controls: Under normal conditions, no special engineering controls are required. Ensure adequate ventilation to keep any potential dust concentrations below acceptable limits.[4]

• Hygiene Practices: Observe good industrial hygiene practices. Wash hands before breaks and at the end of the workday.[5] Contaminated work clothes should be washed separately.[4]

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling Glyceryl monoundecylenate based on standard laboratory safety protocols.

Protection Type	Equipment	Specifications and Remarks
Eye and Face Protection	Safety glasses or goggles	Should comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6] This protects against accidental splashes.[4]
Hand Protection	Chemical-resistant gloves	Use as a standard industrial handling procedure.[4] Gloves must be inspected prior to use and disposed of in accordance with applicable laws and good laboratory practices after use.[5]
Skin and Body Protection	Lab coat or coveralls	Wear appropriate protective clothing to prevent skin exposure.[6]
Respiratory Protection	None required under normal conditions	If dust is present, a dust mask should be worn.[4]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, follow these procedures:

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes. Seek medical attention if irritation occurs.[4]
Skin Contact	Wipe away excess material with a dry towel. Wash the affected area with soap and plenty of water. Get medical attention if irritation develops.[4]
Inhalation	Move the person to fresh air. If respiratory irritation or breathing difficulties occur, seek medical attention.[4]
Ingestion	Do not induce vomiting. Rinse mouth with water. Seek medical attention if symptoms occur.

For spills, wipe, scrape, or soak up the material with an inert substance and place it in a container for disposal.[4] Wash the walking surfaces with detergent and water to prevent slipping hazards.[4]

Disposal Plan

Proper disposal of Glyceryl monoundecylenate and its containers is crucial to prevent environmental contamination.

• Waste Material: As local regulations may vary, all waste must be disposed of or recycled in accordance with federal, state, and local environmental control regulations.[4] Do not discharge into drains, surface water, or groundwaters.[4]

• Contaminated Packaging: Empty containers should be taken to an approved waste handling site for recycling or disposal.

Experimental Workflow for Safe Handling and Disposal

The following diagram outlines the procedural steps for the safe handling and disposal of Glyceryl monoundecylenate in a laboratory setting.

Safe Handling and Disposal Workflow

References

• 1. Glyceryl Undecylenate n Glyceryl Mono Undecylenate Manufacturers, SDS [mubychem.com]
• 2. Glyceryl Mono Undecylenate - Acme Synthetic Chemicals [acmechem.com]
• 3. Glyceryl Mono Undecylenate Manufacturer - Affordable Pricing and Top Quality [acmesynthetic.com]
• 4. ingredientstodiefor.com [ingredientstodiefor.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. fishersci.com [fishersci.com]